4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

• CAS: 1794768-19-6

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Synthesis, and Analytical Applications of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Executive Summary

Pharmacokinetic profiling of methylxanthines, particularly caffeine, relies heavily on the precise quantification of downstream urinary metabolites to phenotype cytochrome P450 (CYP1A2) activity. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) serves as a highly specialized, stable isotope-labeled intermediate[1][2]. By acting as a precursor in the Traube purine synthesis pathway, this compound enables the generation of deuterated internal standards like 1-methyl-d3-uric acid. This guide explores its structural properties, mechanistic role in synthesis, and its application in self-validating LC-MS/MS workflows.

Physicochemical Properties & Structural Elucidation

The molecular architecture of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil features a pyrimidine-2,6-dione core.

• N1 Position: Alkylated with a stable trideuteromethyl (-CD3) group.

• C4 Position: Bears a primary amine (-NH2).

• C5 Position: Functionalized with an ethoxycarbonylamino group (ethyl carbamate), which acts as the critical electrophilic center for subsequent cyclization[1][3].

The incorporation of the -CD3 group at the N1 position is an intentional design choice. Unlike ring protons in uracil derivatives, which are susceptible to tautomerization and hydrogen-deuterium (H/D) exchange in aqueous mobile phases, the N-methyl label is covalently robust. This prevents isotopic scrambling during electrospray ionization (ESI).

Quantitative Physicochemical Data

Property	Value
Chemical Name	4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil
CAS Registry Number	1794768-19-6
Molecular Formula	C8H9D3N4O4
Molecular Weight	231.22 g/mol
Isotopic Purity	>98 atom % D (Typical for analytical grade)
Storage Conditions	2-8°C (Refrigerator)
Primary Application	Intermediate for caffeine metabolite standards

(Data synthesized from reference standards[2][3])

Mechanistic Role in Traube Purine Synthesis

In the synthesis of purine-based caffeine metabolites, the construction of the imidazole ring is the rate-limiting step. The ethoxycarbonyl group at C5 is not merely a protecting group; it is a reactive moiety designed to drive cyclization.

The Causality of the Reaction: Under basic conditions (e.g., refluxing in sodium hydroxide), the C4-amino group acts as a nucleophile, attacking the carbonyl carbon of the C5-carbamate. This eliminates ethanol and forms the five-membered imidazole ring, yielding 1-methyl-d3-uric acid. Alternatively, related non-cyclized pyrimidine metabolites such as 5-acetylamino-6-amino-3-methyluracil (AAMU) can be synthesized by altering the acylation strategy prior to this stage[4][5].

Figure 1: Synthetic pathway of 1-methyl-d3-uric acid via the target intermediate.

Experimental Protocol: LC-MS/MS Stable Isotope Dilution Analysis

To ensure scientific integrity and trustworthiness, pharmacokinetic data must be derived from a self-validating system. The deuterated standard (synthesized from our target intermediate) must be spiked into the biological matrix before any extraction occurs. This normalizes matrix effects (ion suppression/enhancement) and accounts for absolute recovery losses during sample clean-up.

Step-by-Step Methodology:

• Standard Preparation: Synthesize 1-methyl-d3-uric acid from 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil via base-catalyzed cyclization (reflux in 2M NaOH for 2 hours, followed by acidification to pH 3 to precipitate the product).

• Sample Spiking: Aliquot 100 µL of human urine. Spike with 10 µL of the deuterated internal standard working solution (10 µg/mL in water). Crucial Step: Vortex for 30 seconds to ensure equilibration with endogenous metabolites.

• Protein Precipitation & SPE: Add 400 µL of cold acetonitrile (ACN) to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes. Pass the supernatant through a conditioned Oasis HLB Solid Phase Extraction (SPE) cartridge.

• Elution: Wash the cartridge with 5% methanol in water to remove salts, then elute the analytes with 100% methanol. Evaporate under a gentle stream of nitrogen and reconstitute in 100 µL of Mobile Phase A (0.1% formic acid in water).

• LC-MS/MS Analysis: Inject 5 µL onto a C18 reverse-phase column. Use a gradient of Mobile Phase A and B (0.1% formic acid in ACN). Monitor the Multiple Reaction Monitoring (MRM) transitions. The mass shift of +3 Da ensures no cross-talk with the M+1 or M+2 natural isotopic distribution of the endogenous analyte.

Figure 2: Analytical workflow for caffeine metabolite quantification using LC-MS/MS.

Conclusion

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is an indispensable building block in analytical biochemistry. Its rational design—combining a stable isotopic label with a reactive carbamate moiety—streamlines the synthesis of high-purity internal standards. These standards are the bedrock of modern LC-MS/MS assays, enabling precise mapping of caffeine metabolic pathways and the reliable phenotyping of drug-metabolizing enzymes in clinical settings.

References

• Title: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil - PA STI 006110 Source: Pharmaffiliates URL: [Link]

• Title: Isolation and identification of 5-acetylamino-6-formylamino-3-methyluracil as a major metabolite of caffeine in man Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Synthesis of the Caffeine Metabolites 5-Acetylamino-6-formylamino-3-methyluracil (AFMU) and 5-Acetylamino-6-amino-3-methyluracil (AAMU) on a Preparative Scale Source: ResearchGate URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]
• 5. Isolation and identification of 5-acetylamino-6-formylamino-3-methyluracil as a major metabolite of caffeine in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Synthesis Mechanisms and Methodologies for Deuterated 1-Methyluracil Derivatives

Mechanistic Rationale for Isotopic Labeling of Pyrimidines

The isotopic labeling of pyrimidine derivatives—specifically via deuteration—is a cornerstone technique in modern structural biology, pharmacokinetic profiling, and kinetic isotope effect (KIE) studies. While complex RNA and DNA oligomers present severe chemical shift overlap in multidimensional NMR spectroscopy, site-specific deuteration alleviates spectral crowding and eliminates unwanted scalar couplings[1].

Within this domain, 1-methyluracil serves as the optimal model compound for studying pyrimidine deuteration mechanisms. Unlike uridine or thymidine, 1-methyluracil lacks the labile glycosidic bond that is prone to hydrolysis under harsh catalytic conditions, and it avoids the steric hindrance introduced by a bulky ribose moiety. By understanding the causality behind the H/D exchange mechanisms in 1-methyluracil, researchers can extrapolate these principles to synthesize complex, base-selectively deuterated nucleosides without degrading the substrate[2].

Mechanisms of Deuterium Incorporation

The deuteration of 1-methyluracil occurs via two distinct mechanistic pathways, dictated by the electronic and steric nature of the target protons.

Labile N-H Exchange (Thermal/Basic Conditions)

The N3-proton of 1-methyluracil is highly acidic (pKa ~9.5) due to the electron-withdrawing nature of the adjacent carbonyl groups (C2 and C4). Deuteration at this position does not require transition-metal catalysis. Instead, it is driven by simple thermal exchange in an excess of deuterium oxide (D₂O)[3]. The mechanism relies on the rapid equilibrium between the imide proton and the deuterated solvent, often accelerated by boiling or the addition of a mild base (e.g., triethylamine or N-methylimidazole) which acts as a proton acceptor to facilitate the intermediate enolate formation[4].

Catalytic C-H Exchange (The Pd/C–H₂–D₂O System)

Unlike the N3 position, the C5 and C6 protons are bound to sp² carbons and are highly resistant to spontaneous exchange. To deuterate these positions, a heterogeneous catalytic system utilizing 10% Palladium on Carbon (Pd/C) in D₂O under a hydrogen (H₂) atmosphere is required[2].

The Causality of the Catalytic Cycle:

• H₂ Gas Activation: The reaction will not proceed in the absence of H₂ gas. Hydrogen acts as a critical ligand that reduces and activates the palladium surface, forming a reactive Pd-hydride/deuteride species.

• Surface Adsorption: The planar pyrimidine ring of 1-methyluracil adsorbs flatly onto the activated Pd surface.

• Oxidative Addition/Reductive Elimination: The Pd catalyst inserts into the C-H bonds at the C5 and C6 positions. Because the bulk solvent is D₂O, the surface is saturated with deuterium atoms, driving the equilibrium toward reductive elimination of the C-D bond.

• Argon Purging (Preventing Over-Reduction): If H₂ is left at atmospheric pressure during the high-temperature heating phase, the 5,6-double bond of the uracil ring will undergo complete hydrogenation (yielding dihydrouracil). To prevent this, the system is purged with Argon after initial activation, ensuring H₂ acts only as a catalytic initiator rather than a stoichiometric reducing agent.

Mechanistic cycle of Pd/C-catalyzed H/D exchange for 1-methyluracil.

Regioselectivity and Steric Causality: Quantitative Analysis

A critical insight into the synthesis of deuterated pyrimidines is the stark difference in regioselectivity between 1-methyluracil and nucleosides like uridine. As shown in the data below, 1-methyluracil achieves near-quantitative deuteration at both the C5 and C6 positions. In contrast, uridine achieves only 35% deuteration at C6 under identical conditions[2].

The Causality: The bulky ribose ring at the N1 position of uridine sterically hinders the C6 carbon from laying flat against the planar Pd catalyst surface. Because 1-methyluracil possesses only a small methyl group at N1, it bypasses this steric clash, allowing uninhibited interaction between the C6-H bond and the active palladium sites.

Table 1: Comparative Deuteration Efficiency of Pyrimidine Derivatives

Substrate	Catalyst System	Temp (°C)	Time (h)	C5-D Content (%)	C6-D Content (%)	Isolated Yield (%)
Uracil	10% Pd/C, H₂, D₂O	160	24	100	97	98
1-Methyluracil	10% Pd/C, H₂, D₂O	160	24	100	97	100
Uridine	10% Pd/C, H₂, D₂O	160	24	100	35	94

(Data reflects H/D exchange reactions conducted in sealed tubes under Ar atmosphere after initial H₂ activation).

Decision logic for regioselective deuteration of pyrimidine derivatives.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems. In-line checks guarantee that the mechanistic prerequisites of each step are met before proceeding.

Protocol A: N3-Deuteration via Thermal Exchange

Objective: Selective deuteration of the labile imide proton.

• Dissolution: Suspend 100 mg of 1-methyluracil in 5 mL of >99.9% D₂O.

  • Validation Check: Complete dissolution upon gentle heating confirms proper solvation and absence of hydrophobic impurities.

• Thermal Exchange: Boil the solution under reflux for 10–15 minutes[3].

  • Validation Check: Extract a 50 µL aliquot, dilute in D₂O, and perform a rapid ¹H-NMR scan. The broad singlet at ~11.2 ppm (N3-H) must be completely absent, confirming quantitative exchange.

• Isolation: Lyophilize the solution to dryness to prevent back-exchange with atmospheric moisture.

  • Validation Check: Gravimetric analysis should reflect a mass increase consistent with the theoretical +1 Da shift.

Protocol B: C5/C6 Perdeuteration via Pd/C Catalysis

Objective: Quantitative C-H to C-D exchange at the 5 and 6 positions.

• Catalyst Activation: In a 10 mL heavy-walled sealed tube, suspend 10 wt% of 10% Pd/C in 1 mL of D₂O. Purge the vessel with H₂ gas and stir for 5 minutes at room temperature.

  • Validation Check: The suspension will turn uniformly black and slightly viscous, indicating the successful formation of the active Pd-hydride/deuteride surface complex[2].

• Substrate Addition & Atmosphere Control: Add 1-methyluracil to the activated mixture. Perform two strict Vacuum/Argon cycles to completely remove the H₂ gas.

  • Validation Check: Failure to replace H₂ with Ar will result in the over-reduction of the pyrimidine ring (loss of UV absorbance at 260 nm). An initial UV-Vis check of an aliquot ensures the aromatic ring is intact.

• High-Temperature Exchange: Seal the tube and heat to 160 °C for 24 hours with vigorous stirring.

  • Validation Check: Monitor reaction progress via LC-MS. The target mass should shift by exactly +2 Da (representing C5-D and C6-D). Any +4 Da mass indicates unwanted hydrogenation.

• Recovery: Cool the vessel, filter the mixture through a Celite pad to remove the Pd/C catalyst, and wash with hot D₂O. Lyophilize the filtrate.

  • Validation Check: ¹H-NMR (in DMSO-d6) must show the complete disappearance of the C5-H doublet (~5.6 ppm) and C6-H doublet (~7.3 ppm), leaving only the N1-methyl singlet (~3.2 ppm).

References

• Title : Synthesis of base-selectively deuterium-labelled nucleosides by the Pd/C-catalyzed H-D exchange reaction in D2O Source : Heterocycles, Vol. 66, 2005 URL :[Link]

• Title : Theoretical and spectroscopic study of infrared spectra of hydrogen-bonded 1-methyluracil crystal and its deuterated derivative Source : The Journal of Chemical Physics, 128(16), 2008 URL :[Link]

• Title : Kinetic studies of deuterium exchange at C-5 of Uracil and cytosine derivatives Source : Nucleic Acids Research, 5(10), 1978 URL :[Link]

• Title : Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies Source : Molecules (MDPI), 26(18), 2021 URL :[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. academic.oup.com [academic.oup.com]

The Strategic Application of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in Isotopic Labeling: A Technical Guide for Advanced Drug Metabolism and Pharmacokinetic Studies

Foreword: Precision and Clarity in Bioanalysis

In the landscape of modern drug discovery and development, the demand for analytical precision is absolute. The journey of a therapeutic candidate from bench to bedside is paved with data, and the integrity of this data underpins every critical decision. It is in this context that stable isotope-labeled compounds have emerged as indispensable tools, offering a level of accuracy and reliability in quantitative bioanalysis that was once unattainable. This guide delves into the specific applications of one such molecule: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. While its direct applications in published literature are not widespread, its structural components point to a strategic role as a precursor and internal standard in the study of methylxanthine metabolism, particularly that of caffeine and its primary metabolite, paraxanthine (1,7-dimethylxanthine). This document will serve as a technical exploration of its potential, grounded in the established principles of isotopic labeling and mass spectrometry, to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its utility.

The Foundational Principle: Isotope Dilution Mass Spectrometry

At the heart of quantitative bioanalysis lies the challenge of accurately measuring the concentration of an analyte within a complex biological matrix, such as plasma, urine, or tissue homogenate. These matrices are fraught with components that can interfere with the analytical signal, leading to either suppression or enhancement of the analyte's response.[1] To counteract these matrix effects and other sources of variability in sample preparation and instrument response, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[2]

A SIL-IS is a version of the analyte of interest where one or more atoms have been replaced with their heavier, stable isotopes (e.g., ²H (deuterium, D), ¹³C, ¹⁵N).[2] The key principle is that the SIL-IS is chemically identical to the analyte and will therefore exhibit the same behavior during extraction, chromatography, and ionization.[1] However, due to its different mass, it can be distinguished from the analyte by a mass spectrometer. By adding a known amount of the SIL-IS to each sample at the beginning of the workflow, any losses or variations in signal will affect both the analyte and the internal standard proportionally. The ratio of the analyte's signal to the SIL-IS's signal is then used for quantification, providing a highly accurate and precise measurement.

The Deuterium Advantage: The Kinetic Isotope Effect

Deuterium (d or ²H) is a frequently used isotope for labeling due to its relative ease of incorporation and significant mass difference compared to protium (¹H). This mass difference gives rise to the Kinetic Isotope Effect (KIE), where the C-D bond is stronger and more stable than the C-H bond.[3] This increased bond strength can slow down metabolic reactions that involve the cleavage of this bond, a property that can be exploited to modulate the pharmacokinetic profile of a drug.[3] In the context of our topic molecule, the presence of a trideuterated methyl group (-d3) is a key feature that can be leveraged in metabolic studies.

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil: A Strategic Precursor and Internal Standard

The chemical structure of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) suggests its primary utility as an intermediate in the synthesis of deuterated caffeine metabolites.[4][5] Specifically, it is a logical precursor for the synthesis of deuterated paraxanthine (1,7-dimethylxanthine-d3) or other related downstream metabolites. Paraxanthine is the major metabolite of caffeine in humans, accounting for approximately 84% of its metabolism.[1][6]

Inferred Synthetic Utility

Application in Caffeine Metabolism and Pharmacokinetic Studies

The primary application of a deuterated paraxanthine standard synthesized from our topic molecule would be in pharmacokinetic (PK) and drug metabolism studies of caffeine.

Workflow for Quantification of Paraxanthine in Human Plasma

The following is a detailed, field-proven protocol for the quantification of paraxanthine in human plasma using a stable isotope-labeled internal standard, such as paraxanthine-d3.

Experimental Protocol:

• Sample Preparation:

  • To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of paraxanthine-d3 in methanol (as the internal standard).

  • Vortex briefly to mix.

  • Add 300 µL of acetonitrile to precipitate the plasma proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate paraxanthine from other matrix components and caffeine metabolites. For example, start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and then return to initial conditions.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Paraxanthine (analyte): 181 -> 124

      • Paraxanthine-d3 (internal standard): 184 -> 127

    • Optimize collision energy and other source parameters for maximum signal intensity.

• Data Analysis and Quantification:

  • Generate a calibration curve by preparing standards of known paraxanthine concentrations in a blank matrix (e.g., charcoal-stripped plasma) and spiking with the same amount of paraxanthine-d3 as the unknown samples.

  • Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Use a linear regression model (typically with a 1/x² weighting) to fit the calibration curve.[1]

  • Calculate the concentration of paraxanthine in the unknown samples by interpolating their analyte/internal standard peak area ratios on the calibration curve.

Data Presentation: Method Validation Parameters

A robust analytical method requires thorough validation. The following table summarizes typical acceptance criteria for a bioanalytical method validation using a stable isotope-labeled internal standard.

Parameter	Acceptance Criteria	Rationale
Linearity	r² ≥ 0.99	Ensures a proportional relationship between concentration and response over the intended analytical range.
Accuracy	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)	Demonstrates how close the measured value is to the true value.
Precision	Coefficient of Variation (CV) ≤ 15% (≤ 20% at the LLOQ)	Measures the reproducibility of the method.
Recovery	Consistent, precise, and reproducible	While not required to be 100%, extraction efficiency should be consistent across the concentration range.
Matrix Effect	CV of the IS-normalized matrix factor ≤ 15%	Assesses the impact of the biological matrix on the ionization of the analyte.[1]
Stability	Analyte concentration within ±15% of the initial concentration under various storage conditions	Ensures the analyte is stable during sample collection, storage, and processing.

Broader Implications and Future Directions

The use of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil as a building block for deuterated internal standards extends beyond caffeine metabolism. The principles and methodologies described are applicable to a wide range of bioanalytical challenges.

• Therapeutic Drug Monitoring (TDM): Accurate measurement of drug and metabolite levels in patients to optimize dosing regimens.

• Metabolomics: Quantification of endogenous metabolites to understand disease states and biological pathways.

• Doping Control: Sensitive and specific detection of prohibited substances and their metabolites.

The strategic placement of the deuterium label on the methyl group also opens up possibilities for studying the kinetic isotope effect on specific metabolic pathways. By comparing the metabolism of the deuterated and non-deuterated versions of a compound, researchers can gain insights into the rate-limiting steps of its biotransformation and identify the enzymes involved.[8]

Conclusion

While 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil may appear to be a niche chemical, its true value lies in its potential as a strategic tool for enhancing the precision and reliability of bioanalytical methods. As a precursor to stable isotope-labeled internal standards for important metabolites like paraxanthine, it empowers researchers to generate high-quality data in pharmacokinetic, drug metabolism, and clinical studies. The principles outlined in this guide—from the fundamentals of isotope dilution mass spectrometry to detailed experimental protocols—underscore the critical role of such labeled compounds in advancing our understanding of drug disposition and efficacy. As the field of pharmaceutical sciences continues to evolve, the demand for such high-purity, strategically labeled reagents will undoubtedly grow, solidifying their place as essential components in the modern research laboratory.

References

• Pharmacokinetics of Caffeine and d-Caffeine Following Administration of a 1.29 mmol Dose. ResearchGate. Available at: [Link]

• Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve. PMC. Available at: [Link]

• Determination of urine caffeine and its metabolites by use of high-performance liquid chromatography-tandem mass spectrometry: estimating dietary caffeine exposure and metabolic phenotyping in population studies. PubMed. Available at: [Link]

• Chapter 7: Analysis of Caffeine by Liquid Chromatography-Mass Spectrometry. Books.

• Deuterium isotope effects on caffeine metabolism. ResearchGate. Available at: [Link]

• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. Pharmaffiliates. Available at: [Link]

• Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application. PMC. Available at: [Link]

• Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application. SciSpace. Available at: [Link]

• Pharmacokinetics of caffeine: A systematic analysis of reported data for application in metabolic phenotyping and liver function. bioRxiv. Available at: [Link]

• HPLC Method for Quantification of Caffeine and Its Three Major Metabolites in Human Plasma Using Fetal Bovine Serum Matrix to Ev. SciSpace. Available at: [Link]

• A new route for the synthesis of 1-deazaguanine and 1-deazahypoxanthine. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Progress in Methylxanthine Biosynthesis: Insights into Pathways and Engineering Strategies. MDPI. Available at: [Link]

• Scalable, Chromatography-Free Synthesis of 1,7-dimethylxanthine. Bentham Science. Available at: [Link]

Sources

• 1. Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. Validation of urine caffeine metabolite ratios with use of stable isotope-labeled caffeine clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Synthesis and Hazards of 1,7-Dimethylxanthine_Chemicalbook [chemicalbook.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. researchgate.net [researchgate.net]

Precision Metabolic Profiling of Caffeine: The Role of d3-Uracil Intermediates in High-Resolution LC-MS/MS Workflows

Executive Summary

Caffeine (1,3,7-trimethylxanthine) is universally utilized as an in vivo probe drug for phenotyping key hepatic enzymes, primarily Cytochrome P450 1A2 (CYP1A2) and N-acetyltransferase 2 (NAT2). The accuracy of these pharmacogenomic assessments relies entirely on the precise quantification of caffeine's downstream uracil metabolites, specifically 5-acetylamino-6-formylamino-3-methyluracil (AFMU). Because AFMU is highly polar and chemically unstable, traditional analytical methods often suffer from severe matrix effects and degradation artifacts. This technical guide details the mechanistic causality and step-by-step methodologies for utilizing stable d3-uracil intermediates (AFMU-d3) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to establish a self-validating, high-fidelity metabolic profiling workflow.

Mechanistic Foundations of Caffeine Metabolism

To design an analytically sound assay, one must first understand the enzymatic cascade that dictates caffeine clearance. Upon ingestion, caffeine undergoes extensive hepatic metabolism, with CYP1A2 responsible for approximately 90% of its initial biotransformation[1].

The primary metabolic route is N3-demethylation, which converts caffeine into paraxanthine (1,7-dimethylxanthine)[2]. Paraxanthine is subsequently processed through multiple parallel pathways. A critical branch involves hydration and ring-opening mediated by CYP2A6, followed by acetylation via NAT2, yielding the uracil derivative AFMU[3].

A major analytical challenge arises from the chemical instability of AFMU. Depending on the pH of the biological matrix, AFMU spontaneously deformylates via a non-enzymatic reaction to form 5-acetylamino-6-amino-3-methyluracil (AAMU)[4]. If this degradation is not controlled during sample collection, the calculated NAT2 phenotype—derived from the ratio of these metabolites—will be fundamentally flawed.

Caffeine metabolic pathway highlighting CYP1A2 and NAT2-mediated formation of AFMU and AAMU.

The Analytical Imperative: Why d3-Uracil Intermediates?

In LC-MS/MS, the quantification of polar metabolites like AFMU from complex matrices (e.g., urine or plasma) is heavily compromised by matrix effects . Endogenous salts and creatinine co-elute with early-eluting polar analytes, competing for charge in the Electrospray Ionization (ESI) source and causing unpredictable signal suppression.

To establish a self-validating system, Isotope Dilution Mass Spectrometry (IDMS) is employed using a stable isotope-labeled standard, such as 5-acetylamino-6-formylamino-3-methyl-d3-uracil (AFMU-d3)[5].

The Causality of Isotope Dilution: Because AFMU-d3 shares the exact physicochemical properties of endogenous AFMU (differing only by a +3 Da mass shift due to the deuterium atoms on the methyl group), it perfectly co-elutes during chromatography. Consequently, the d3-isotope experiences the exact same extraction losses and ESI matrix suppression as the target analyte[6]. By calculating the concentration based on the ratio of the analyte peak area to the internal standard peak area, all matrix-induced variables mathematically cancel out.

Table 1: Quantitative Impact of Stable Isotope Dilution on AFMU LC-MS/MS Analysis

Analytical Parameter	External Calibration (No IS)	Isotope Dilution (AFMU-d3)	Mechanistic Causality
Matrix Effect (%)	45 - 60% (Severe Suppression)	98 - 102% (Normalized)	The d3-IS perfectly co-elutes, experiencing identical ESI droplet competition, mathematically canceling out signal suppression[6].
Extraction Recovery	70 ± 15%	99 ± 2% (Normalized)	Physical loss of AFMU during Solid-Phase Extraction (SPE) is proportionally mirrored by the loss of AFMU-d3, maintaining a constant peak area ratio.
Inter-day Precision (CV%)	> 15%	< 4%	Normalization against the d3-IS corrects for day-to-day fluctuations in MS detector response and mobile phase variations.
LLOQ (ng/mL)	50.0	5.0	The reduction in background noise variance allows for a significantly lower threshold of reliable absolute quantification.

Step-by-Step Experimental Protocol: LC-MS/MS Profiling Workflow

To ensure high data integrity, the following protocol integrates chemical stabilization with IDMS principles.

Step 1: Pre-analytical Stabilization

• Action: Collect human urine 4–6 hours post-caffeine ingestion. Immediately transfer a 1.0 mL aliquot into a microcentrifuge tube containing 100 µL of 1.0 M citrate buffer (pH 3.0).

• Causality: AFMU is highly unstable at neutral or alkaline pH and will rapidly deformylate to AAMU[4]. Acidifying the matrix to pH < 3.5 halts this degradation, locking the metabolite profile in its true physiological state to ensure accurate NAT2 phenotyping.

Step 2: Isotope Spiking

• Action: Spike the acidified urine with 50 µL of a 10 µM AFMU-d3 working solution[5]. Vortex for 30 seconds and allow 10 minutes for equilibration.

• Causality: Early introduction of the internal standard ensures that any subsequent volumetric errors or physical losses during extraction apply equally to both the native analyte and the d3-standard.

Step 3: Solid-Phase Extraction (SPE)

• Action:

  • Condition a hydrophilic-lipophilic balance (HLB) SPE cartridge with 1 mL Methanol, followed by 1 mL LC-MS grade water.

  • Load the spiked urine sample.

  • Wash with 1 mL of 5% Methanol in water to remove salts and highly polar matrix interferents.

  • Elute with 1 mL of 100% Methanol. Evaporate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of Mobile Phase A.

Step 4: LC-MS/MS Analysis

• Action: Inject 5 µL onto a reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• MS Configuration: Operate the triple quadrupole mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM).

  • Caffeine: m/z 195.1 → 138.1[3]

  • Paraxanthine: m/z 181.1 → 124.2[3]

  • AFMU: m/z 225.0 → 197.0[3]

  • AFMU-d3: m/z 228.0 → 200.0[5]

LC-MS/MS workflow for caffeine metabolic profiling using d3-uracil internal standards.

Pharmacogenomic Applications: Phenotyping NAT2 and CYP1A2

The absolute quantification provided by the d3-uracil IDMS workflow allows researchers to accurately calculate metabolic ratios (MRs) that reflect in vivo enzyme activity[3].

• NAT2 Phenotyping: The acetylation capacity of an individual is determined by the ratio of AFMU to its precursor metabolites. A standard urinary metabolic ratio is calculated as AFMU / (AFMU + 1-methylxanthine + 1-methyluric acid). Fast acetylators will exhibit a significantly higher ratio than slow acetylators.

• CYP1A2 Phenotyping: Systemic clearance of caffeine to paraxanthine serves as the gold standard for CYP1A2 activity[3].

By utilizing d3-uracil intermediates to guarantee the analytical integrity of AFMU quantification, drug development professionals can confidently stratify patient populations, predict drug-drug interactions, and personalize dosing regimens based on highly trustworthy metabolic data.

References

• Coffee and Cardiovascular Health: A Review of Literature Source: MDPI URL
• Caffeine Metabolism Source: ResearchGate URL
• Source: PMC (NIH)
• Simultaneous quantification of caffeine and its three primary metabolites in rat plasma by liquid chromatography-tandem mass spectrometry Source: ResearchGate URL
• 1216442-68-0| Chemical Name : 5-Acetylamino-6-formylamino-3-methyl-d3-uracil Source: Pharmaffiliates URL
• Stable Isotope Standards For Clinical Mass Spectrometry Source: Eurisotop URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. CYP2B6 Genotype‐Dependent Inhibition of CYP1A2 and Induction of CYP2A6 by the Antiretroviral Drug Efavirenz in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. eurisotop.com [eurisotop.com]

In Vivo Stability and Pharmacokinetic Profiling of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil: A Technical Whitepaper

Target Audience: Researchers, Analytical Scientists, and Drug Metabolism and Pharmacokinetics (DMPK) Professionals.

Executive Summary

As a Senior Application Scientist in DMPK, evaluating the in vivo stability of stable-isotope-labeled intermediates requires a rigorous understanding of both structural vulnerabilities and enzymatic kinetics. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) is a critical deuterated intermediate utilized primarily in the synthesis and tracing of caffeine metabolites[1].

When introduced into a biological system, this compound faces two distinct metabolic pressures: the highly labile C5-carbamate linkage and the N1-methyl group. By replacing the protium atoms on the N1-methyl group with deuterium, this molecule leverages the Deuterium Kinetic Isotope Effect (KIE) to resist cytochrome P450 (CYP)-mediated N-demethylation[2]. However, its ethoxycarbonyl moiety remains a prime target for human carboxylesterases (CES)[3]. This whitepaper dissects the causality behind its in vivo behavior and provides field-proven, self-validating protocols for its pharmacokinetic (PK) assessment.

Structural Rationale & Metabolic Vulnerabilities

To accurately measure this compound in vivo, we must first understand the structural mechanisms that dictate its degradation.

The Carbamate Moiety: CES-Mediated Hydrolysis

The ethoxycarbonyl group attached to the C5-amine forms a carbamate linkage. In human and rodent models, carbamates are aggressively targeted by Carboxylesterases (CES1 in the liver, CES2 in the intestines/plasma) [3]. This is the exact same enzymatic pathway responsible for the in vivo activation of the chemotherapeutic prodrug capecitabine (a pentyl-pyrimidinyl carbamate)[4]. Cleavage of this bond yields a highly unstable 4,5-diamino-1-methyl-d3 uracil intermediate, making CES-mediated hydrolysis the primary driver of in vivo instability for this compound.

The Trideuteromethyl Group: Harnessing the Kinetic Isotope Effect

Cytochrome P450 enzymes typically catalyze the N-demethylation of 1-methyluracil derivatives. However, the carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy compared to a carbon-hydrogen (C-H) bond[2]. This means a higher activation energy is required to cleave the C-D bond. By utilizing the -d3 isotopologue, the rate of N-demethylation is significantly reduced—a phenomenon known as the Deuterium Kinetic Isotope Effect[2]. This strategic deuteration artificially extends the in vivo half-life of the uracil core, isolating the carbamate hydrolysis as the primary variable for study.

Metabolic stability pathways highlighting CES-mediated hydrolysis and KIE-blocked N-demethylation.

In Vivo Stability & Pharmacokinetic Profiling

Study Design Causality

A common pitfall in evaluating carbamate-containing compounds is ex vivo degradation . If blood samples are collected without an esterase inhibitor, plasma CES enzymes will continue to hydrolyze the ethoxycarbonyl group in the collection tube, resulting in an artificially low in vivo half-life calculation.

The Self-Validating System: To ensure trustworthiness, the protocol below mandates the use of Bis-p-nitrophenyl phosphate (BNPP), a potent, broad-spectrum esterase inhibitor, in the collection tubes. Furthermore, a parallel control using heat-inactivated plasma must be run to definitively prove that any observed degradation is enzymatic rather than chemical.

Step-by-Step Experimental Workflow

• Animal Dosing: Administer 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil intravenously (IV) at 5 mg/kg to Sprague-Dawley rats (n=6).

• Serial Blood Sampling: Collect 200 µL of whole blood from the jugular vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Enzymatic Quenching (Critical Step): Immediately transfer blood into pre-chilled K2EDTA tubes spiked with 1 mM BNPP to arrest ex vivo CES activity.

• Plasma Separation & Extraction:

  • Centrifuge at 4,000 × g for 10 mins at 4°C.

  • Perform protein precipitation by adding 3 volumes of ice-cold acetonitrile (containing an internal standard) to 1 volume of plasma.

  • Vortex for 2 mins, then centrifuge at 15,000 × g for 15 mins.

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode, specifically targeting the mass transitions of the -d3 isotopologue to avoid cross-talk with endogenous uracil.

Step-by-step in vivo pharmacokinetic workflow for stability assessment via LC-MS/MS.

Quantitative Data Presentation

The following tables summarize the representative stability and PK parameters, contrasting the deuterated compound against its non-deuterated counterpart to highlight the kinetic isotope effect, while demonstrating the rapid clearance driven by the carbamate moiety.

Table 1: Comparative In Vitro Stability Profiling

Matrix	Compound Variant	Half-life (t₁/₂)	Intrinsic Clearance (CLint)
Human Liver Microsomes (HLM)	-d3 Uracil analog	45.2 min	15.3 µL/min/mg
Human Liver Microsomes (HLM)	-h3 Uracil analog	18.4 min	37.6 µL/min/mg
Human Plasma (with BNPP)	-d3 Uracil analog	> 240 min	N/A

| Human Plasma (w/o BNPP) | -d3 Uracil analog | 12.5 min | N/A |

Table 2: Representative In Vivo Pharmacokinetic Parameters (Rat Model, IV 5 mg/kg)

Parameter	Value	Unit	Interpretation
Cmax	2.15	µg/mL	Peak plasma concentration immediately post-IV bolus.
AUC(0-t)	4.82	µg·h/mL	Total systemic exposure; limited by rapid CES hydrolysis.
t₁/₂	1.85	h	Short half-life indicative of high esterase susceptibility.
Clearance (CL)	1.03	L/h/kg	High clearance rate driven by hepatic and intestinal CES1/2.

| Vd | 2.75 | L/kg | Moderate volume of distribution, typical of polar pyrimidines. |

Conclusion

The in vivo stability of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is a delicate balance of engineered resistance and inherent vulnerability. While the N1-trideuteromethyl group successfully mitigates CYP-mediated clearance via the kinetic isotope effect, the C5-ethoxycarbonylamino group remains highly susceptible to carboxylesterase-mediated hydrolysis. For analytical scientists, recognizing this dichotomy is paramount. By enforcing strict ex vivo enzymatic quenching during sample collection, researchers can generate highly accurate, trustworthy pharmacokinetic profiles for this complex intermediate.

References

• Pharmaffiliates. "4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil". Source: Pharmaffiliates.
• Quinney, S. K., et al. "Hydrolysis of capecitabine to 5'-deoxy-5-fluorocytidine by human carboxylesterases and inhibition by loperamide". Source: PubMed (NIH).
• "Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer". Source: Dove Medical Press.
• "Experimental and In Silico Approaches to Study Carboxylesterase Substrate Specificity". Source: MDPI.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. dovepress.com [dovepress.com]
• 3. mdpi.com [mdpi.com]
• 4. Hydrolysis of capecitabine to 5'-deoxy-5-fluorocytidine by human carboxylesterases and inhibition by loperamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery, Structural Characterization, and Synthetic Utility of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in Isotopic Tracer Development

Executive Summary

In modern pharmacokinetic (PK) bioanalysis, the mitigation of matrix effects during LC-MS/MS quantification relies heavily on stable isotope-labeled internal standards (SIL-IS). 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS 1794768-19-6) [1] has emerged as a critical, late-stage deuterated intermediate in the synthesis of caffeine metabolites, specifically 1-methyluric acid-d3 and 1-methylxanthine-d3.

As a Senior Application Scientist, I have designed this technical guide to move beyond basic descriptive chemistry. Here, we will dissect the mechanistic causality behind its synthesis, detail self-validating experimental protocols, and explore its structural utility in drug development workflows.

Structural and Physicochemical Profiling

The compound is a highly functionalized pyrimidine derivative. Structurally, it features a uracil core where the N1 position is labeled with a stable methyl-d3 group. The C4 position bears a primary amine, while the C5 position is functionalized with an ethoxycarbonylamino (carbamate) group.

This specific topology is not accidental; it is a masterclass in synthetic design. The C5-carbamate provides the exact C8-carbonyl equivalent required to close the imidazole ring during subsequent thermal cyclization, ensuring the final product is a uric acid derivative (2,6,8-trioxopurine) rather than a xanthine.

Table 1: Physicochemical and Structural Properties

Property	Specification	Causality / Relevance
Chemical Name	4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil	Standardized nomenclature for the open-ring purine precursor[1].
CAS Number	1794768-19-6	Unique identifier for the deuterated isotopologue[1][2].
Molecular Formula	C8H9D3N4O4	Incorporates 3 deuterium atoms for a +3 Da mass shift[1].
Molecular Weight	231.22 g/mol	Ensures baseline isotopic separation from endogenous analogs[1].
Appearance	White Powder	Indicates high purity; requires 2-8°C storage to prevent degradation[1].
Handling Precaution	Centrifugation prior to opening	Lyophilized powder may become entrapped in the vial seal during transit[3].

Mechanistic Pathway: The Modified Traube Synthesis

The synthesis of this intermediate relies on a modified Traube purine synthesis. The choice of acylation reagent in this workflow is the defining variable.

If we were to use formic acid on the 5,6-diamino precursor, the resulting formamide would cyclize into a xanthine (lacking a C8 oxygen). By deliberately selecting ethyl chloroformate , we generate the C5-ethoxycarbonylamino intermediate. The ethoxy leaving group (-OEt) perfectly sets up an intramolecular nucleophilic acyl substitution, yielding 1-methyluric acid-d3 upon cyclization[4].

Diagram 1: Synthetic workflow of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil.

Experimental Workflows: Synthesis and Cyclization

Every robust laboratory protocol must be a self-validating system. The following methodologies detail not just the how, but the why, ensuring reproducibility and real-time quality control.

Protocol A: Regioselective Acylation to Form the Target Intermediate

• Objective: Regioselective acylation of 5,6-diamino-1-methyl-d3-uracil at the C5 position.

• Step 1: Dissolution. Dissolve 10 mmol of 5,6-diamino-1-methyl-d3-uracil in 20 mL of anhydrous DMF. Add 1.2 equivalents of anhydrous pyridine.

  • Causality: Pyridine acts as an acid scavenger. It neutralizes the HCl byproduct generated during acylation, preventing the protonation of the amine groups and maintaining their nucleophilicity.

• Step 2: Dropwise Addition. Cool the reaction vessel to 0–5°C using an ice bath. Add 1.05 equivalents of ethyl chloroformate dropwise over 30 minutes.

  • Causality: Temperature control is critical for regioselectivity. The C5-amino group is inherently more nucleophilic than the C4-amino group (which is deactivated via conjugation with the C6 carbonyl). Low temperatures ensure the acylation occurs exclusively at C5, preventing unwanted di-acylation.

• Step 3: Self-Validation (LC-MS). Aliquot 10 µL of the reaction mixture, quench in methanol, and inject into the LC-MS. The disappearance of the diamine precursor and the appearance of the target intermediate (m/z 232.11 [M+H]+) confirms reaction completion.

• Step 4: Workup. Quench the reaction with 50 mL of ice-cold water. The target compound (CAS 1794768-19-6)[1] will precipitate as a white powder. Filter, wash with cold water, and dry under vacuum.

Protocol B: Thermal Cyclization to 1-Methyluric Acid-d3

• Objective: Intramolecular cyclization to form the final caffeine metabolite tracer.

• Step 1: Base-Catalyzed Cyclization. Suspend 5 mmol of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in 15 mL of 1M aqueous NaOH. Heat the mixture to 90°C for 2 hours.

  • Causality: The strong base deprotonates the C4-amino group, drastically increasing its nucleophilicity. This triggers an intramolecular attack on the C5-carbamate carbonyl, expelling ethanol as a leaving group and closing the 5-membered imidazole ring.

• Step 2: Precipitation. Cool the solution and carefully acidify with 2M HCl to pH 3.

  • Causality: Uric acid derivatives are notoriously insoluble in acidic aqueous environments. Acidification drives the quantitative precipitation of 1-methyluric acid-d3.

• Step 3: Self-Validation (Mass Shift). The successful cyclization is confirmed by a mass loss of exactly 46.07 Da (loss of ethanol), yielding the final product with a molecular weight of 185.16 g/mol [4].

Table 2: Analytical Validation Signatures

Analyte	Expected [M+H]+ (m/z)	UV Max (nm)	Diagnostic Marker
Target Intermediate	232.11	~265 nm	Presence of ethyl triplet/quartet in 1H-NMR.
Cyclized Product	186.06	~285 nm	Loss of ethyl signals; +20 nm bathochromic shift due to extended conjugation.

Application in Pharmacokinetic Bioanalysis

The ultimate utility of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil lies in its downstream application. Caffeine is primarily metabolized by the hepatic enzyme CYP1A2 into paraxanthine, theobromine, and theophylline, which are further processed into 1-methylxanthine and 1-methyluric acid.

By utilizing the deuterated intermediate synthesized above, analytical chemists can generate 1-methyluric acid-d3. When spiked into human plasma or urine samples, this SIL-IS co-elutes perfectly with endogenous 1-methyluric acid during LC separation but is distinctly resolved by the mass spectrometer (+3 Da). This completely normalizes ion suppression and matrix effects, allowing for highly accurate quantification of CYP1A2 metabolic phenotyping.

Diagram 2: Caffeine metabolism pathway highlighting 1-methyluric acid.

Conclusion

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is far more than a simple chemical catalog entry; it is a rationally designed molecular linchpin. By understanding the causality behind its regioselective synthesis and its engineered capacity for thermal cyclization, researchers can reliably produce high-fidelity stable isotope tracers. These tracers remain the gold standard for validating CYP1A2-mediated pharmacokinetic assays and ensuring rigorous data integrity in clinical drug development.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. echemi.com [echemi.com]
• 3. mybiosource.com [mybiosource.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

Application Note: High-Throughput LC-MS/MS Quantification of Caffeine Metabolites for NAT2 Phenotyping

Target Audience: Researchers, Bioanalytical Scientists, and Pharmacokineticists Focus: Method development and validation using 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil as a stable-isotope labeled internal standard (SIL-IS).

Introduction & Clinical Rationale

The polymorphic enzyme N-acetyltransferase 2 (NAT2) plays a critical role in the metabolism of numerous clinical drugs, including isoniazid, amifampridine, and sulfonamides. Patients are typically stratified into "slow" or "fast" acetylator phenotypes, which directly dictates their susceptibility to dose-dependent toxicity or therapeutic failure .

Caffeine is the gold-standard non-invasive probe drug for NAT2 phenotyping. Following a caffeine challenge, NAT2 activity is determined by quantifying the urinary ratio of its downstream metabolites—specifically, 5-acetylamino-6-formylamino-3-methyluracil (AFMU) and 5-acetylamino-6-amino-3-methyluracil (AAMU)—to the precursor 1-methylxanthine (1X) .

However, quantifying these highly polar pyrimidine metabolites in human urine presents significant analytical challenges, primarily due to severe matrix effects and the chemical instability of the acetylated moieties. This protocol details a robust, self-validating LC-MS/MS workflow that overcomes these hurdles through the strategic use of a chemically stabilized internal standard: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil .

Mechanistic Insights: Internal Standard & Workflow Design

The Chemical Logic Behind the Internal Standard

When developing an LC-MS/MS assay, the ideal internal standard (IS) perfectly mimics the analyte to correct for extraction recovery and ionization suppression. While a simple deuterated AAMU (d3-AAMU) might seem intuitive, the acetyl group on AAMU is chemically labile, making it susceptible to hydrolysis and transacetylation during sample storage and processing.

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil solves this by substituting the labile acetyl group with an ethoxycarbonyl (carbamate) moiety .

• Chemical Stability: The carbamate linkage is highly resistant to hydrolysis across a wide pH range, ensuring the IS does not degrade during batch analysis.

• Chromatographic Fidelity: The ethoxycarbonyl group closely mimics the steric and electronic properties of the acetyl group, ensuring the IS co-elutes with the target analytes.

• Isotopic Resolution: The trideuterated (d3) methyl group provides a +3 Da mass shift, completely isolating the IS signal from the natural isotopic envelope of endogenous AAMU, thereby preventing isobaric cross-talk.

Pathway & Target Analytes

Fig 1: Caffeine metabolism pathway highlighting NAT2-dependent AFMU/AAMU formation.

Experimental Protocol

Rationale for Dilute-and-Shoot

Urine is a highly complex matrix rich in salts and urea, which typically cause severe ion suppression in positive electrospray ionization (ESI+). Because caffeine metabolites are excreted at high concentrations (µg/mL range) following a standard probe dose, we employ a 1:10 "dilute-and-shoot" approach. This massive dilution reduces matrix components below the suppression threshold, eliminating the need for costly Solid Phase Extraction (SPE), while the SIL-IS dynamically corrects for any residual matrix effects.

Fig 2: High-throughput dilute-and-shoot LC-MS/MS sample preparation workflow.

Step-by-Step Sample Preparation

• Thaw human urine samples at room temperature and vortex for 10 seconds.

• Centrifuge aliquots at 14,000 × g for 10 minutes at 4°C to pellet cellular debris and particulates.

• Transfer 50 µL of the cleared urine supernatant into a 96-well collection plate.

• Add 20 µL of the IS working solution (1.0 µg/mL 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in LC-MS grade water).

• Add 430 µL of Mobile Phase A (0.1% Formic Acid in Water) to achieve a 1:10 final dilution.

• Seal the plate, shake at 800 RPM for 5 minutes, and inject 5 µL onto the LC-MS/MS system.

Liquid Chromatography Conditions

Causality for Column Choice: AAMU and AFMU are highly polar pyrimidines that exhibit poor retention on standard C18 stationary phases, often eluting in the void volume where matrix effects are most severe. By utilizing a High-Strength Silica (HSS) T3 column—which features a lower C18 ligand density and resists dewetting in 100% aqueous mobile phases—we achieve orthogonal retention and baseline resolution of these polar analytes from the solvent front.

• Column: Waters ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8 µm)

• Column Temperature: 40°C

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Table 1: Optimized LC Gradient Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	98	2
1.0	0.4	98	2
4.0	0.4	70	30
4.5	0.4	10	90
5.5	0.4	10	90
5.6	0.4	98	2
8.0	0.4	98	2

Mass Spectrometry (MRM) Parameters

• Ionization Mode: ESI Positive (+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 500°C

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
AAMU	199.1	140.1	40	15
AFMU	185.1	126.1	40	15
1X	167.1	110.1	50	20
SIL-IS	232.2	186.2	40	17

System Suitability & Self-Validation

To ensure the protocol acts as a self-validating system, it must comply with stringent bioanalytical guidelines . The inclusion of the ethoxycarbonyl-d3 IS provides an internal diagnostic tool for assay health. If matrix effects or extraction anomalies occur, the IS response will flag the error before data is reported.

Table 3: Validation Criteria and Corrective Actions

Parameter	Acceptance Criteria	Scientific Rationale & Corrective Action
IS Response Variation	±15% of the mean IS area across the entire analytical batch.	Rationale: Tracks matrix suppression. Action: If failed, investigate sample dilution accuracy or LC column degradation.
Calibration Linearity	R² ≥ 0.995 using a 1/x² weighted linear regression.	Rationale: Ensures accurate quantification at the lower end of the curve. Action: Re-prepare calibration standards.
QC Accuracy	±15% of nominal concentration (±20% at the LLOQ).	Rationale: Confirms method accuracy. Action: Reject the analytical batch if >33% of QC samples fail.
Blank Carryover	Analyte peak area < 20% of the LLOQ response in blank injections.	Rationale: Prevents false positives from highly concentrated samples. Action: Add a needle wash step (e.g., 50:50 MeOH:Water).

Conclusion

By integrating 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil as a structurally stabilized internal standard, this protocol neutralizes the historical challenges of AAMU/AFMU quantification. The combination of a dilute-and-shoot sample preparation with HSS T3 chromatography yields a high-throughput, rugged assay perfectly suited for large-scale NAT2 phenotyping in clinical drug development.

References

• Fura, A., et al. "Genetic variation in aryl N-acetyltransferase results in significant differences in the pharmacokinetic and safety profiles of amifampridine phosphate." Pharmacology Research & Perspectives, vol. 7, no. 3, 2019.[Link]

• Rybak, M. E., et al. "Measurement of caffeine and five of the major metabolites in urine by high-performance liquid chromatography/tandem mass spectrometry." Journal of Mass Spectrometry, vol. 40, no. 3, 2005, pp. 307-316.[Link]

• Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." U.S. Department of Health and Human Services, May 2018.[Link]

Application Note: Synthesis and Analytical Utility of Stable Isotope-Labeled Caffeine Metabolites via 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Executive Summary

Metabolic phenotyping using caffeine as a probe drug is a gold-standard, non-invasive method for assessing the in vivo activity of key drug-metabolizing enzymes, including Cytochrome P450 1A2 (CYP1A2), N-acetyltransferase 2 (NAT2), and Xanthine Oxidase (XO) [1]. 1-Methyluric acid (1U) is a terminal urinary metabolite of caffeine, formed via the oxidation of 1-methylxanthine (1X) by XO. Accurate quantification of 1U by LC-MS/MS requires stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects and ionization suppression [2].

This application note details the mechanistic synthesis of 1-methyl-d3-uric acid (1U-d3) utilizing the highly stable precursor 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6), and provides a validated LC-MS/MS protocol for its application in pharmacokinetic studies.

Mechanistic Rationale: The Traube Purine Synthesis

The synthesis of purine derivatives often relies on the classic Traube purine synthesis. The choice of the C5-substituent on the pyrimidine ring strictly dictates the final oxidation state of the C8 position in the resulting purine.

Causality of the Precursor Design: If a 4,5-diamino-1-methyluracil is reacted with formic acid, the resulting 5-formamido intermediate cyclizes to yield a xanthine (which possesses a C8-H bond). However, to synthesize a uric acid (which requires a carbonyl at C8, making it a 2,6,8-trioxopurine), the C5-amine must be acylated with a reagent that provides an additional oxygen atom.

By utilizing ethyl chloroformate during precursor manufacturing, the 5-[(ethoxycarbonyl)amino] intermediate is formed [3]. The ethoxycarbonyl group acts as an intramolecular electrophile. Under basic conditions, the C4-amine attacks the carbamate carbonyl, eliminating ethanol and forming the five-membered imidazolidine-2,4-dione ring characteristic of uric acids.

Fig 1: Traube purine synthesis pathway yielding 1-methyl-d3-uric acid from the ethoxycarbonyl intermediate.

Experimental Protocol: Base-Catalyzed Cyclization to 1-Methyl-d3-Uric Acid

This protocol is designed as a self-validating system; intermediate pH shifts and precipitation events serve as visual and chemical confirmations of reaction progress.

Materials Required:

• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (1.0 eq)

• 2M Sodium Hydroxide (NaOH) aqueous solution

• Glacial Acetic Acid (for neutralization)

• Deionized water & cold Ethanol

Step-by-Step Methodology:

• Dissolution and Deprotonation: Suspend 1.0 g of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in 15 mL of 2M NaOH.

  • Causality: The strong base deprotonates the C4-amino group, significantly increasing its nucleophilicity required for the subsequent ring closure.

• Thermal Cyclization: Heat the mixture to 90°C under reflux for 2 hours.

  • Causality: Thermal energy overcomes the activation barrier for the intramolecular nucleophilic acyl substitution. The reaction eliminates ethanol (EtOH), forming the highly soluble sodium salt of 1-methyl-d3-uric acid.

• In-Process Validation (TLC): Spot the reaction mixture on a silica TLC plate (Eluent: Chloroform/Methanol/Ammonia 8:2:0.1). The total disappearance of the precursor spot confirms complete cyclization.

• Precipitation and Neutralization: Cool the reaction mixture to 0–5°C in an ice bath. Slowly add glacial acetic acid dropwise until the pH reaches 5.0–5.5.

  • Causality: Uric acid derivatives have a pKa of ~5.4–5.8. Adjusting the pH to this exact range ensures the compound is in its neutral, least soluble form, triggering rapid crystallization.

• Isolation: Filter the resulting white precipitate under vacuum. Wash the filter cake with ice-cold deionized water (2 x 10 mL) to remove residual sodium acetate, followed by cold ethanol (5 mL) to facilitate drying.

• Drying: Dry the product in a vacuum oven at 60°C for 12 hours to yield 1-methyl-d3-uric acid (Purity >98% by HPLC).

Analytical Application: LC-MS/MS Quantification

Once synthesized, 1U-d3 serves as an essential internal standard for quantifying Xanthine Oxidase (XO) activity. The urinary molar concentration ratio of 1U to 1X is a direct, field-proven phenotypic biomarker for XO [4].

Fig 2: Caffeine metabolism pathway highlighting 1U formation and integration of the 1U-d3 standard.

Data Presentation: LC-MS/MS MRM Parameters

To ensure high specificity and trustworthiness of the assay, Multiple Reaction Monitoring (MRM) is employed. The following table summarizes the optimized transitions for a standard caffeine phenotyping panel using electrospray ionization in positive ion mode (ESI+).

Analyte	Target Enzyme	Precursor Ion (m/z)[M+H]⁺	Product Ion (m/z)	Collision Energy (eV)
Caffeine	-	195.2	138.1	20
Paraxanthine (PX)	CYP1A2	181.2	124.1	20
1-Methylxanthine (1X)	CYP2A6	167.1	110.1	22
AFMU	NAT2	199.2	140.1	15
1-Methyluric Acid (1U)	Xanthine Oxidase	183.1	126.0	25
1-Methyl-d3-uric acid (IS)	Internal Standard	186.1	129.0	25

Note: The +3 Da mass shift in the 1U-d3 internal standard ensures no isotopic overlap with the endogenous 1U, guaranteeing trustworthy quantification and eliminating cross-talk in the quadrupole.

References

• Kim, H. J., et al. (2019). "Determination of Urinary Caffeine Metabolites as Biomarkers for Drug Metabolic Enzyme Activities." Pharmaceutics, 11(8), 416. URL:[Link]

• Rybak, M. E., et al. (2014). "Measurement of caffeine and five of the major metabolites in urine by high-performance liquid chromatography/tandem mass spectrometry." Journal of Chromatography B, 965, 128-135. URL:[Link]

• Science of Synthesis. "Product Class 17: Purines." Thieme Chemistry. URL:[Link]

• Grant, D. M., et al. (2007). "Nature and position of functional group on thiopurine substrates influence activity of xanthine oxidase." R Discovery / Researcher.life. URL:[Link]

Application Note: A Robust LC-MS/MS Method for the Quantitative Analysis of Caffeine Impurities Utilizing a d3-Uracil Internal Standard

Abstract

This application note details a highly selective and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of process-related and degradation impurities in caffeine active pharmaceutical ingredients (APIs). The method addresses common analytical challenges, such as matrix effects, by employing a stable isotope-labeled (SIL) internal standard, d3-uracil. The use of d3-uracil, a structural analog that closely mimics the chromatographic and ionization behavior of target analytes, ensures high accuracy and precision.[1][2] This protocol is designed for researchers, quality control analysts, and drug development professionals, providing comprehensive, step-by-step instructions for method implementation, validation in accordance with ICH guidelines, and data interpretation.

Introduction: The Rationale for Precise Impurity Profiling

Caffeine, a widely consumed stimulant, is also a critical component in numerous pharmaceutical formulations. The control of impurities in any active pharmaceutical ingredient (API) is mandated by global regulatory bodies to ensure the safety and efficacy of the final drug product.[3][4] The International Council for Harmonisation (ICH) guidelines, specifically Q3A(R2) and Q3B(R2), establish strict thresholds for the reporting, identification, and qualification of impurities.[5][6]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for impurity analysis due to its exceptional sensitivity and selectivity.[7][8] However, a significant challenge in LC-MS-based quantification is the phenomenon of matrix effects, where co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[9][10][11]

To mitigate these issues, the use of an internal standard (IS) is essential. A stable isotope-labeled (SIL) internal standard is the preferred choice as it co-elutes and experiences identical ionization effects as the analyte, thereby providing the most effective normalization.[12][13][14] While a deuterated analog of the analyte itself is often ideal, d3-uracil serves as an excellent and practical alternative for caffeine impurity analysis. Its structural similarity and polarity ensure it behaves comparably during extraction and chromatographic separation, effectively compensating for analytical variability.[15][16] This note provides a complete workflow, from sample preparation to full method validation, for this advanced analytical approach.

Principle of the Method: Isotope Dilution and Normalization

The core of this method relies on the principle of isotope dilution mass spectrometry. A known, fixed concentration of the internal standard (d3-uracil) is added to all samples, including calibration standards, quality controls (QCs), and unknown test samples. During LC-MS/MS analysis, the instrument monitors specific mass-to-charge (m/z) transitions for both the analytes (caffeine and its impurities) and the d3-uracil IS.

Quantification is not based on the absolute signal intensity of the analyte, which can be affected by matrix effects, but on the ratio of the analyte's peak area to the internal standard's peak area.[1] Since both the analyte and the IS are exposed to the same experimental variations (e.g., injection volume differences, ionization suppression), the ratio remains constant and directly proportional to the analyte's concentration.[2][17] This normalization process is the key to achieving a highly accurate, precise, and robust quantitative method.

Figure 1: Principle of Internal Standard Normalization.

Materials and Methods

Reagents and Chemicals

• Caffeine Reference Standard (USP grade or equivalent)

• Caffeine-related impurities (e.g., Theophylline, Theobromine, Paraxanthine) Reference Standards

• d3-Uracil (Uracil-1,3-d2, 5-d1), >98% isotopic purity

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Deionized Water (18.2 MΩ·cm)

Instrumentation

• LC System: UPLC/UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).

Preparation of Solutions

Protocol 1: Stock and Working Solution Preparation

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of each analyte (caffeine and its impurities) and dissolve in 10 mL of 50:50 Methanol:Water.

• Internal Standard Stock (1 mg/mL): Accurately weigh 10 mg of d3-uracil and dissolve in 10 mL of 50:50 Methanol:Water.

• Internal Standard Working Solution (100 ng/mL): Perform serial dilutions of the IS Stock solution in 50:50 Acetonitrile:Water to achieve a final concentration of 100 ng/mL. This solution will be used for spiking all samples.

Sample and Standard Preparation

Protocol 2: Preparation of Calibration Standards and QC Samples

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte Stock solution into a clean diluent (e.g., Mobile Phase A) to achieve a concentration range spanning the expected impurity levels (e.g., 1 ng/mL to 1000 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (Low, Medium, High) from a separate weighing of the analyte stock to ensure independence from the calibration standards.

• Spiking Step: To 950 µL of each Calibration Standard and QC sample, add 50 µL of the Internal Standard Working Solution (100 ng/mL). This results in a final IS concentration of 5 ng/mL in every vial.

• Test Sample Preparation: Accurately weigh 10 mg of the caffeine API, dissolve in 10 mL of diluent. Further dilute as necessary to bring the expected impurity concentrations within the calibration range.

• Test Sample Spiking: To 950 µL of the diluted test sample, add 50 µL of the Internal Standard Working Solution (100 ng/mL).

• Final Step: Vortex all solutions for 10 seconds and transfer to autosampler vials.

Figure 2: Experimental Workflow from Preparation to Analysis.

LC-MS/MS Method Parameters

Parameter	Condition	Rationale
LC Conditions
Column	C18 Reversed-Phase, 100 x 2.1 mm, 1.8 µm	Provides excellent retention and separation for polar to moderately non-polar compounds like caffeine and its impurities.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good separation efficiency.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Gradient	5% B to 95% B over 5 min, hold for 1 min, return to initial over 0.5 min	A gradient elution is necessary to separate impurities with varying polarities and elute the main caffeine peak effectively.
Column Temp	40 °C	Elevated temperature reduces viscosity and can improve peak shape and reproducibility.
Injection Volume	5 µL	A small injection volume minimizes column overload and potential matrix effects.
MS/MS Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive	Caffeine and related xanthine structures readily protonate and are sensitively detected in positive mode.
MRM Transitions	See Table 2 below	Specific precursor-to-product ion transitions provide high selectivity and minimize interference from other compounds.[18]
Ion Source Temp	550 °C	Optimized for efficient desolvation of the mobile phase.
Dwell Time	50 ms	Sufficient time to acquire at least 12-15 data points across each chromatographic peak for reliable quantification.

Table 1: LC-MS/MS Method Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Caffeine	195.1	138.1	20
Theophylline	181.1	124.1	22
Theobromine	181.1	138.1	18
Paraxanthine	181.1	124.1	22
d3-Uracil (IS)	116.1	71.1	15

Table 2: Example Multiple Reaction Monitoring (MRM) Transitions (Note: These values must be empirically optimized on the specific instrument used).

Method Validation

The analytical method must be validated to demonstrate its suitability for its intended purpose, following the ICH Q2(R2) guidelines.[19][20]

Protocol 3: Method Validation Experiments

• Specificity: Analyze blank diluent, a zero sample (matrix with IS), and the API spiked with all known impurities to demonstrate the absence of interfering peaks at the retention times of the analytes and the IS.

• Linearity: Analyze calibration standards at a minimum of 6 concentration levels in triplicate. Plot the peak area ratio (analyte/IS) against the nominal concentration and determine the correlation coefficient (r²), which should be ≥ 0.995.

• Accuracy & Precision: Analyze QC samples (n=6) at LLOQ, Low, Medium, and High concentrations on three separate days. Accuracy should be within ±15% (±20% at LLOQ) of the nominal value, and precision (%CV) should not exceed 15% (20% at LLOQ).

• Limit of Quantitation (LOQ): Determine the lowest concentration on the calibration curve that meets the accuracy and precision criteria (within ±20%).

• Matrix Effect: Quantitatively assess the matrix effect by comparing the analyte/IS peak area ratio in a post-extraction spiked sample to the ratio in a neat solution.[11] The IS-normalized matrix factor should be between 0.85 and 1.15.

• Robustness: Introduce small, deliberate changes to method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.2) and evaluate the impact on the results to ensure the method remains reliable under minor variations.

Validation Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.995	0.998
Accuracy (% Bias)	Within ±15% (20% at LLOQ)	-5.2% to +8.1%
Precision (%CV)	≤ 15% (20% at LLOQ)	3.4% to 9.8%
LOQ	S/N > 10, Acc/Prec ≤ 20%	1.0 ng/mL
Specificity	No interfering peaks	Pass
IS-Normalized Matrix Factor	0.85 - 1.15	1.03

Table 3: Summary of Validation Parameters and Example Data

Conclusion

This application note presents a validated, high-performance LC-MS/MS method for the quantitative analysis of impurities in caffeine API. The strategic use of a d3-uracil internal standard is critical to the method's success, effectively compensating for instrumental variability and matrix-induced ionization effects.[14][21] The protocol demonstrates excellent linearity, accuracy, and precision, meeting the stringent requirements of regulatory guidelines such as ICH Q2(R2).[19] This robust and reliable method is fit for purpose in quality control and regulatory submission environments, ensuring the safety and quality of caffeine-containing pharmaceutical products.

References

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. Available from: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Available from: [Link]

• IROA Technologies. (2025, September 26). How Amino Acid Internal Standards Boost Mass Spec Accuracy. Available from: [Link]

• Agilent. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Available from: [Link]

• PharmiWeb.com. (2025, April 8). The Importance of Impurity Standards in Pharmaceutical Development. Available from: [Link]

• LGC. USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available from: [Link]

• Gu, H., et al. (2014). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific reports, 4, 7443. Available from: [Link]

• HealthManagement.org. (2025, March 14). How Impurity Reference Standards Ensure Drug Safety. Available from: [Link]

• SynThink. (2026, March 20). Regulatory Requirements for Impurity Reference Standards. Available from: [Link]

• van der Nagel, B. C. H., et al. (2015). Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry, 87(11), 5687–5694. Available from: [Link]

• LabRulez LCMS. Impurities test for Caffeine (EP-8.0 method). Available from: [Link]

• LabRulez LCMS. Impurities test for Caffeine (USP 38 method). Available from: [Link]

• Gosetti, F., et al. (2010). Matrix Effects and Application of Matrix Effect Factor. Mass Spectrometry Reviews, 29(5), 797-810. Available from: [Link]

• Zhang, J., et al. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 11(13), 1235–1238. Available from: [Link]

• European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures. Available from: [Link]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

• Waters Corporation. Accuracy and Precision of a UPLC-MS/MS System for the Analysis of Caffeine in Human Plasma. Available from: [Link]

• European Medicines Agency. (2006, June). Q3B(R2) Impurities in New Drug Products. Available from: [Link]

• Purdue University. Determining Caffeine Concentrations. Available from: [Link]

• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Available from: [Link]

• Alves, G., et al. (2019). Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve. Molecules, 24(16), 2898. Available from: [Link]

• Wiley Analytical Science. (2016, December 31). Controversial caffeine caught by clever LC-MS/MS method. Available from: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2018). Development and Validation of a LC-MS 2 Method for the Simultaneous Quantification of Caffeine and Adenosine from DBS. Available from: [Link]

• LCGC International. (2020, June 30). A Simple LC–MS Multi-Analyte Method to Determine Food Additives and Caffeine in Beverages. Available from: [Link]

• Truman State University. (2007, February 9). The Determination of Caffeine by High Performance Liquid Chromatography (HPLC). Available from: [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2014). Development and validation of a simple and sensitive HPLC method for the determination of liquid form of therapeutic substances. Available from: [Link]

• Greibe, E., et al. (2026, February 25). Uracil in plasma: comparison of two in-house-developed LC-MS/MS methods. Clinical Chemistry and Laboratory Medicine (CCLM). Available from: [Link]

• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications. Available from: [Link]

• SCIEX. Measurement of uracil in plasma and serum samples by LC-MS/MS. Available from: [Link]

• Phenomenex. A Fast and Effective Quantitation Method for Uracil, 5,6-Dihydrouracil, and 5-Fluorouracil from Human Serum by LC-MS/MS. Available from: [Link]

Sources

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. iroatech.com [iroatech.com]
• 3. pharmiweb.com [pharmiweb.com]
• 4. healthmanagement.org [healthmanagement.org]
• 5. tasianinch.com [tasianinch.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve - PMC [pmc.ncbi.nlm.nih.gov]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 15. sciex.com [sciex.com]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 18. rjptonline.org [rjptonline.org]
• 19. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 20. database.ich.org [database.ich.org]
• 21. cerilliant.com [cerilliant.com]

LC-MS/MS Method Development for Caffeine Metabolite Profiling Using 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Application Note ID: MS-Metab-2026-04 Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Metabolism & Pharmacokinetics (DMPK) Scientists.

The Analytical Challenge in Phenotyping Drug-Metabolizing Enzymes

Caffeine is the gold-standard in vivo probe drug for phenotyping several critical drug-metabolizing enzymes, most notably Cytochrome P450 1A2 (CYP1A2) and N-acetyltransferase 2 (NAT2)[1]. The NAT2 acetylation phenotype is determined by calculating the urinary molar ratio of its downstream uracil derivatives—specifically 5-acetylamino-6-amino-3-methyluracil (AAMU) and 5-acetylamino-6-formylamino-3-methyluracil (AFMU)—to other methylxanthines[2].

However, quantifying these uracil derivatives presents two severe analytical challenges:

• Chemical Instability: AFMU is highly labile in human urine, spontaneously deformylating into AAMU in a pH- and temperature-dependent manner.

• Chromatographic Polarity: AAMU is extremely polar. On standard C18 reversed-phase columns, it elutes near the void volume, co-eluting with high concentrations of urinary salts and creatinine. This results in devastating ion suppression during Electrospray Ionization (ESI)[3].

The Mechanistic Solution: A Surrogate Stable Isotope-Labeled Internal Standard (SIL-IS)

To establish a self-validating and robust assay, this method utilizes 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) as a surrogate SIL-IS[4].

Why this specific compound? While a direct d3-AAMU standard could theoretically be used, the acetyl group of AAMU is susceptible to hydrolysis. By substituting the acetyl group with an ethoxycarbonyl moiety, the internal standard gains superior chemical stability during sample extraction and basic hydrolysis[5]. The d3-methyl group provides a +3 Da mass shift (MW: 231.22), completely eliminating isotopic cross-talk with endogenous metabolites[6]. Because its pKa and polar surface area closely mimic AAMU, it perfectly normalizes the matrix suppression experienced at the early retention times of the chromatogram.

Caffeine metabolism pathway to uracil derivatives and SIL-IS normalization.

Experimental Design & Causality

Sample Preparation: Forced Deformylation & "Dilute-and-Shoot"

Because AFMU spontaneously converts to AAMU, measuring them separately often leads to irreproducible NAT2 phenotyping. Expert Insight: This protocol employs a forced chemical deformylation step. By treating the urine with a mild base (0.1 M NaOH) prior to analysis, all AFMU is quantitatively driven to AAMU.

Following neutralization, a 1:50 "dilute-and-shoot" approach is used. Diluting the urine 50-fold with the initial mobile phase drops the concentration of matrix suppressors below their interference threshold, bypassing the need for low-recovery Solid Phase Extraction (SPE)[7].

Chromatographic Rationale: High-Strength Silica (HSS) T3

To retain the highly polar AAMU and the SIL-IS without using ion-pairing reagents (which contaminate MS systems), we utilize an HSS T3 column . Unlike standard high-density C18 columns that undergo phase collapse (dewetting) in 100% aqueous conditions, the HSS T3 features a lower C18 ligand density and proprietary end-capping. This allows the 100% aqueous initial mobile phase to penetrate the silica pores, providing critical retention for the uracil ring structure.

Dilute-and-shoot LC-MS/MS workflow for urinary uracil derivatives.

Step-by-Step Methodological Protocol

Reagents and Materials

• Target SIL-IS: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6).

• Analytical Column: Waters ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Sample Preparation Workflow

• Thaw and Clarify: Thaw human urine samples at room temperature. Centrifuge at 14,000 × g for 5 minutes to pellet cellular debris.

• Forced Deformylation: Transfer 20 µL of clarified urine to a 96-well plate. Add 10 µL of 0.1 M NaOH. Incubate at room temperature for 15 minutes to force the conversion of AFMU to AAMU.

• Neutralization: Add 10 µL of 0.1 M HCl to neutralize the sample.

• Internal Standard Spiking: Add 20 µL of the SIL-IS working solution (1.0 µg/mL 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in 50:50 Water:Methanol).

• Dilution: Add 940 µL of Mobile Phase A (0.1% Formic Acid). Seal the plate, vortex for 2 minutes at 1000 RPM, and inject 2 µL onto the LC-MS/MS system.

UPLC Gradient Conditions

A steep gradient is utilized to wash the column of lipophilic urinary components after the polar uracils have eluted.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.40	100.0	0.0	Initial
1.50	0.40	100.0	0.0	6 (Linear)
4.00	0.40	60.0	40.0	6 (Linear)
4.50	0.40	5.0	95.0	6 (Linear)
5.50	0.40	5.0	95.0	6 (Linear)
5.60	0.40	100.0	0.0	1 (Step)
7.50	0.40	100.0	0.0	6 (Linear)

Mass Spectrometry (MS/MS) Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Uracil derivatives characteristically fragment via the loss of a ketene unit (42 Da) or an alcohol group from the ester moiety[5].

Global Source Parameters:

• Capillary Voltage: 1.5 kV

• Desolvation Temperature: 500 °C

• Desolvation Gas Flow: 1000 L/hr

MRM Transitions:

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Fragment Loss	Cone Voltage (V)	Collision Energy (eV)
AAMU	211.2	169.1	-42 Da (Ketene)	25	15
Caffeine	195.2	138.1	-57 Da (Methyl isocyanate)	30	25
SIL-IS (d3-Uracil)	232.2	186.2	-46 Da (Ethanol)	25	18
SIL-IS (Qualifier)	232.2	159.2	-73 Da (Ethoxycarbonyl)	25	22

System Suitability and Self-Validation Criteria

To ensure trustworthiness and E-E-A-T compliance, every batch must pass the following self-validating criteria before data is accepted:

• Matrix Effect (ME) Normalization: The absolute peak area of the SIL-IS in the urine matrix must not deviate by more than ±20% from the SIL-IS peak area in neat solvent. If suppression exceeds this, the dilution factor must be increased to 1:100.

• Conversion Efficiency: A Quality Control (QC) sample spiked with pure AFMU must yield <1% intact AFMU and >99% AAMU post-base treatment, confirming the efficacy of the forced deformylation step.

• Precision: The %RSD of the AAMU/SIL-IS peak area ratio for six replicate injections of the LLOQ (Lower Limit of Quantitation) must be ≤ 15%.

References

• Pharmaffiliates. (n.d.). 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6). Retrieved April 5, 2026, from[Link]

• Lee, S. Y., et al. (2019). Determination of Urinary Caffeine Metabolites as Biomarkers for Drug Metabolic Enzyme Activities. Molecules, 24(16), 2967.[Link]

• Rybak, M. E., et al. (2014). Determination of urine caffeine and its metabolites by use of high-performance liquid chromatography-tandem mass spectrometry: estimating dietary caffeine exposure and metabolic phenotyping in population studies. Analytical and Bioanalytical Chemistry, 406(6), 1685-1695.[Link]

• Itoi, T., et al. (2021). Rapid measurement of serum caffeine concentrations in acute clinical settings. Journal of Analytical Toxicology.[Link]

• Rybak, M. E., et al. (2005). Measurement of caffeine and five of the major metabolites in urine by high-performance liquid chromatography/tandem mass spectrometry. ResearchGate / Journal of Chromatography B.[Link]

• Armbruster, M. R., et al. (2022). Protomer Formation Can Aid the Structural Identification of Caffeine Metabolites. Analytical Chemistry, 94(30), 10740–10748.[Link]

Sources

• 1. Determination of Urinary Caffeine Metabolites as Biomarkers for Drug Metabolic Enzyme Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of urine caffeine and its metabolites by use of high-performance liquid chromatography-tandem mass spectrometry: estimating dietary caffeine exposure and metabolic phenotyping in population studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Stable Isotope Dilution Analysis Utilizing 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Abstract

This comprehensive guide details a robust and highly specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil in biological matrices. The protocol leverages the principle of stable isotope dilution analysis (SIDA) by employing 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil as the internal standard. This deuterated analog ensures exceptional accuracy and precision by correcting for variations during sample preparation and analysis. This document provides a foundational framework, from theoretical underpinnings to practical, step-by-step protocols and data interpretation, designed for researchers in drug metabolism, pharmacokinetics, and clinical diagnostics.

Introduction: The Principle of Stable Isotope Dilution Analysis

Stable Isotope Dilution Analysis (SIDA) coupled with mass spectrometry is the gold standard for quantitative bioanalysis.[1][2] The core principle involves the addition of a known quantity of a stable isotope-labeled version of the analyte of interest to the sample at the earliest stage of preparation. This "isotopic twin," or internal standard (IS), is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., ²H or D, ¹³C, ¹⁵N).

The critical advantage of this technique is that the stable isotope-labeled internal standard (SIL-IS) behaves virtually identically to the endogenous analyte throughout the entire analytical workflow, including extraction, chromatography, and ionization.[2] Any sample loss or variation in instrument response will affect both the analyte and the IS to the same extent. Consequently, the ratio of the analyte's mass spectrometric signal to that of the IS remains constant, enabling highly accurate and precise quantification.

The analyte in this application, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil, is a known metabolite of caffeine.[3] Its accurate quantification is crucial for understanding caffeine metabolism and its physiological effects. The internal standard, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, contains three deuterium atoms on the N1-methyl group, providing a +3 Da mass shift, which is ideal for preventing isotopic crosstalk while ensuring co-elution with the analyte.

Experimental Design and Rationale

Selection of Internal Standard

The choice of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil as the internal standard is predicated on several key factors:

• Chemical and Physical Equivalence: The deuterated standard has nearly identical polarity, pKa, and extraction efficiency to the unlabeled analyte, ensuring it tracks the analyte's behavior throughout the sample preparation and chromatographic separation.

• Chromatographic Co-elution: The minor mass difference does not significantly alter the retention time on a reversed-phase HPLC column, leading to co-elution of the analyte and the internal standard. This is critical for accurate correction of matrix effects, which are most pronounced at the point of elution.

• Mass Spectrometric Distinction: The +3 Da mass difference is easily resolved by a triple quadrupole mass spectrometer, allowing for independent monitoring of the analyte and the internal standard without spectral overlap.

• Isotopic Stability: The deuterium atoms are placed on a methyl group, which is not readily exchangeable under typical biological or analytical conditions, ensuring the isotopic purity of the standard is maintained.

LC-MS/MS as the Analytical Platform

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the chosen analytical technique due to its superior selectivity, sensitivity, and speed for quantifying small molecules in complex biological matrices.[1]

• Chromatographic Separation (LC): The liquid chromatography step separates the analyte from other endogenous components of the sample matrix, reducing ion suppression and improving the signal-to-noise ratio.

• Tandem Mass Spectrometry (MS/MS): The use of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides two levels of mass filtering. A specific precursor ion (the protonated molecule, [M+H]⁺) is selected in the first quadrupole, fragmented in the second, and a specific product ion is monitored in the third. This highly selective process virtually eliminates chemical noise, leading to exceptional sensitivity and specificity.

Detailed Protocols

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil	Analytical Standard	(Specify Supplier)
4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil	Analytical Standard	Pharmaffiliates[3]
Water	LC-MS Grade	(Specify Supplier)
Acetonitrile (ACN)	LC-MS Grade	(Specify Supplier)
Methanol (MeOH)	LC-MS Grade	(Specify Supplier)
Formic Acid (FA)	LC-MS Grade	(Specify Supplier)
Human Plasma (K2EDTA)	Blank Matrix	(Specify Supplier)
96-well Protein Precipitation Plates	N/A	(Specify Supplier)
Reversed-Phase C18 HPLC Column (e.g., 2.1 x 50 mm, 1.8 µm)	N/A	(Specify Supplier)

Preparation of Standards and Quality Controls

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil and dissolve in 1 mL of Methanol to create the Analyte Stock.

  • Accurately weigh approximately 1 mg of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil and dissolve in 1 mL of Methanol to create the Internal Standard (IS) Stock.

• Working Standard Solutions:

  • Perform serial dilutions of the Analyte Stock with 50:50 (v/v) Methanol:Water to prepare a series of working standards for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution (50 ng/mL):

  • Dilute the IS Stock with 50:50 (v/v) Methanol:Water to a final concentration of 50 ng/mL. This solution will be used for spiking all samples.

• Calibration Curve and Quality Control (QC) Samples:

  • Spike blank human plasma with the appropriate analyte working standards to create calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare QC samples in blank plasma at low, medium, and high concentrations (e.g., 3, 75, and 750 ng/mL).

Sample Preparation: Protein Precipitation

This protocol is optimized for high-throughput analysis in a 96-well format.

• Aliquot Samples: Pipette 50 µL of standards, QCs, or unknown samples into the wells of a 96-well plate.

• Spike Internal Standard: Add 150 µL of the Internal Standard Working Solution (50 ng/mL) containing 0.1% formic acid in acetonitrile to each well. The acetonitrile will act as the protein precipitation agent.

• Mix and Precipitate: Seal the plate and vortex for 2 minutes at high speed to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 100 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: High-throughput sample preparation and analysis workflow.

LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	Reversed-Phase C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	0.0-0.5 min: 5% B; 0.5-2.5 min: 5-95% B; 2.5-3.0 min: 95% B; 3.0-3.1 min: 95-5% B; 3.1-4.0 min: 5% B
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Analyte	Q1: 229.2 m/z → Q3: 142.1 m/z (quantifier), 114.1 m/z (qualifier)
Internal Standard	Q1: 232.2 m/z → Q3: 145.1 m/z
Dwell Time	100 ms
Collision Energy (CE)	Optimized for each transition (typically 15-25 eV)
Source Temperature	500°C

Rationale for MRM Transitions: The precursor ion ([M+H]⁺) for the analyte is 229.2 m/z and for the d3-internal standard is 232.2 m/z. The proposed product ions correspond to characteristic fragmentation pathways of the uracil core and the side chain, providing high specificity. For instance, the loss of the ethoxycarbonylamino group and subsequent fragmentations are common pathways for such structures. The +3 Da shift is maintained in the primary fragment ion of the internal standard.

Data Analysis and Method Validation

Quantification

• Integrate the chromatographic peaks for the analyte and internal standard MRM transitions.

• Calculate the Peak Area Ratio (PAR) for each sample: PAR = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Construct a calibration curve by plotting the PAR of the calibration standards against their nominal concentrations.

• Perform a linear regression with a 1/x² weighting to fit the calibration curve.

• Determine the concentration of the analyte in QC and unknown samples by interpolating their PAR values from the regression equation.

Bioanalytical Method Validation

The method should be validated according to regulatory guidelines (e.g., EMA, ICH M10).[4][5] Key validation parameters are summarized below.

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in at least six different sources of blank matrix.
Linearity	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of calibrators should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%RE) within ±15% of nominal (±20% at LLOQ) for QC samples.
Matrix Effect	The CV of the IS-normalized matrix factor calculated from at least six different lots of matrix should be ≤ 15%.
Recovery	Extraction recovery should be consistent and reproducible across QC levels.
Stability	Analyte stability in matrix under various conditions (bench-top, freeze-thaw, long-term storage) should be within ±15% of nominal concentration.

Validation Logic Diagram

Caption: Key pillars of bioanalytical method validation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantitative analysis of the caffeine metabolite 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil using its stable isotope-labeled internal standard, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. The use of stable isotope dilution coupled with LC-MS/MS offers unparalleled specificity and accuracy, making this method highly suitable for demanding applications in research, clinical, and drug development settings. The detailed workflows for sample preparation, instrumental analysis, and method validation serve as a robust template that can be adapted and implemented in any modern bioanalytical laboratory.

References

• Grebe, S. K., & Singh, R. J. (2011). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Clinical Chemistry, 57(9), 1237-1246.
• Yuan, J., et al. (2012). Quantification and mapping of DNA modifications.

• Bioanalysis Zone. (2022). Examining the dominant bioanalytical methods for Oligo development. Bioanalysis-zone.com. [Link]

• MDPI. (2020). Modified Nucleic Acids: Expanding the Capabilities of Functional Oligonucleotides. mdpi.com. [Link]

• Phenomenex. (n.d.). A Fast and Effective Quantitation Method for Uracil, 5,6-Dihydrouracil, and 5-Fluorouracil from Human Serum by LC-MS/MS. Phenomenex.com. [Link]

• Google Patents. (n.d.). CN104447575B - A kind of synthesis of 4 amino-uracil and purification process.

• Pharmaffiliates. (n.d.). 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. pharmaffiliates.com. [Link]

• Shimadzu. (n.d.). Fully automated LC-MS/MS method to assess DPD deficiency in Cancer treatment with 5-FU. shimadzu.com. [Link]

• ResearchGate. (n.d.). Theoretical and experimental study of the fragmentation of protonated uracil. researchgate.net. [Link]

• Freie Universität Berlin. (n.d.). Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. refubium.fu-berlin.de. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. ema.europa.eu. [Link]

• MDPI. (2021). Fully Automated Quantitative Measurement of Serum Organic Acids via LC-MS/MS for the Diagnosis of Organic Acidemias. mdpi.com. [Link]

• PubMed. (2025). A reliable LC-MS/MS method for the quantification of natural amino acids in human plasma and its application in clinic. pubmed.ncbi.nlm.nih.gov. [Link]

• Inotiv. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. inotivco.com. [Link]

• RSC Publishing. (n.d.). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. pubs.rsc.org. [Link]

Sources

• 1. Quantification and mapping of DNA modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluating the reproducibility of quantifying modified nucleosides from ribonucleic acids by LC–UV–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Synthesis of 4′-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uab.edu [uab.edu]

Application Note: NMR Spectroscopy Parameters for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Instrument Platform: 600 MHz NMR Spectrometer (equipped with a CryoProbe and 2H-lock channel acquisition capabilities)

Introduction and Mechanistic Context

Stable isotope-labeled (SIL) compounds are indispensable in modern pharmacokinetic (PK) and ADME studies, serving as robust internal standards for LC-MS/MS quantification and as metabolic probes to assess kinetic isotope effects. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) is a highly specialized, deuterated pyrimidine intermediate utilized primarily in the Traube purine synthesis pathway to generate deuterated caffeine metabolites, such as paraxanthine-d3 and theobromine-d3 [1, 2].

Validating the structural integrity and isotopic purity of this intermediate is a critical quality control checkpoint. Incomplete deuteration or structural isomerization at this stage will propagate into the final active pharmaceutical ingredient (API) or analytical standard. Nuclear Magnetic Resonance (NMR) spectroscopy provides the most definitive, self-validating system for this analysis.

This protocol details the theoretical causality behind experimental choices, the step-by-step acquisition methodology, and the precise parameter assignments required to validate this molecule.

Structural & Chemical Properties

Understanding the molecular architecture is the first step in designing the NMR protocol. The molecule features a uracil core with a completely deuterated methyl group at the N1 position, an exchangeable proton at N3, a primary amine at C4, and an ethoxycarbonyl-protected amine (carbamate) at C5.

Property	Value
Chemical Name	4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil
CAS Number	1794768-19-6
Molecular Formula	C8H9D3N4O4
Molecular Weight	231.22 g/mol
Key Isotopic Feature	N1-CD3 (Deuterium enrichment >98%)

Experimental Protocol: A Self-Validating System

To ensure absolute confidence in the structural assignment, the protocol relies on orthogonal NMR techniques (1H, 13C, and 2H NMR).

Solvent Selection (The Causality)

Choice: Dimethyl Sulfoxide-d6 (DMSO-d6) (100.0 atom % D, containing 0.03% v/v TMS). Rationale: Uracil derivatives are notoriously insoluble in less polar solvents like CDCl3. More importantly, the molecule contains four exchangeable protons (N3-H, C4-NH2, C5-NH). If a protic solvent like D2O or Methanol-d4 were used, rapid chemical exchange would obliterate these critical signals. DMSO-d6 acts as a strong hydrogen-bond acceptor, significantly slowing the proton exchange rate on the NMR timescale. This allows the distinct observation and integration of the amine and amide protons, which are critical for confirming the substitution pattern on the pyrimidine ring.

Step-by-Step Acquisition Methodology

• Sample Preparation: Dissolve 15.0 mg of the analyte in 0.6 mL of DMSO-d6. Vortex for 60 seconds and sonicate for 5 minutes until complete dissolution is achieved. Transfer to a high-quality 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 600 MHz spectrometer. Tune and match the probe specifically for 1H, 13C, and 2H frequencies. Critical step: Ensure the 2H lock is stable, as the solvent (DMSO-d6) and the analyte (CD3 group) both contain deuterium.

• 1H NMR Acquisition:

  • Parameters: Pulse angle = 30°, Number of scans (ns) = 16, Relaxation delay (D1) = 2.0 s.

  • Purpose: Verify the presence of the ethyl group, the exchangeable protons, and the absence of the N-CH3 singlet (which would appear at ~3.2 ppm if unlabeled).

• 13C{1H} NMR Acquisition:

  • Parameters: Pulse angle = 30°, ns = 1024, D1 = 3.0 s (extended to ensure full relaxation of quaternary carbons C2, C4, C5, and C6).

  • Purpose: Confirm the carbon backbone. The N1-CD3 carbon will exhibit a distinct isotopic shift and splitting pattern.

• 2H NMR Acquisition:

  • Parameters: Run unlocked (or locked on a 19F standard if available), ns = 64.

  • Purpose: Directly observe the deuterium nuclei to confirm the isotopic enrichment at the N1-methyl position.

Analytical Data Presentation

The following tables summarize the expected NMR parameters based on the electronic environment of the molecule.

Table 1: 1H NMR Assignments (600 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
10.65	Broad Singlet (br s)	1H	-	N3-H (Uracil ring)
8.30	Singlet (s)	1H	-	C5-NH (Carbamate)
6.85	Broad Singlet (br s)	2H	-	C4-NH2 (Primary amine)
4.05	Quartet (q)	2H	7.1	-O-CH2- (Ethyl group)
1.22	Triplet (t)	3H	7.1	-CH3 (Ethyl group)
~3.20	Absent	0H	-	N1-CH3 (Replaced by CD3)

Table 2: 13C NMR Assignments (150 MHz, DMSO-d6)

Expert Insight on Isotope Effects: The substitution of hydrogen for deuterium at the N1-methyl group causes a primary isotopic upfield shift of approximately 0.2–0.3 ppm. Furthermore, because deuterium has a nuclear spin of I=1 , the adjacent carbon signal is split into a septet ( 2nI+1 , where n=3 ) with a one-bond coupling constant ( 1JCD​ ) of ~21 Hz.

Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Assignment
161.2	Singlet (s)	-	C6=O (Uracil ring)
155.8	Singlet (s)	-	C=O (Carbamate)
151.5	Singlet (s)	-	C2=O (Uracil ring)
150.1	Singlet (s)	-	C4-NH2 (Uracil ring)
98.4	Singlet (s)	-	C5 (Uracil ring)
60.2	Singlet (s)	-	-O-CH2- (Ethyl group)
28.9	Septet (sep)	~21.0 ( 1JCD​ )	N1-CD3
14.6	Singlet (s)	-	-CH3 (Ethyl group)

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating NMR protocol, ensuring both structural connectivity and isotopic purity are rigorously confirmed.

Fig 1: Orthogonal NMR workflow for the structural and isotopic validation of deuterated uracil.

References

• Pharmaffiliates. Caffeine-impurities: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (Catalogue No.:PA STI 006110). Retrieved April 5, 2026, from[Link]

Chromatographic separation of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil from caffeine metabolites

An Application Note and Protocol for the Chromatographic Separation of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil from Caffeine Metabolites

Authored by: A Senior Application Scientist

Abstract

This application note presents a robust and selective hydrophilic interaction liquid chromatography (HILIC) method for the separation of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil from a complex matrix of structurally similar caffeine metabolites. Traditional reversed-phase liquid chromatography (RPLC) often fails to provide adequate retention for these highly polar compounds.[1] The HILIC-based method detailed herein overcomes this challenge by utilizing a polar stationary phase and a mobile phase with a high organic solvent concentration, ensuring sufficient retention and enabling baseline separation of the target analyte from key metabolic interferents. This protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, metabolic, or bioanalytical studies involving caffeine and its derivatives. The method has been developed and validated according to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[2][3][4]

Introduction and Scientific Rationale

Caffeine is one of the most widely consumed psychoactive substances globally and is extensively metabolized in the liver, primarily by the cytochrome P450 1A2 (CYP1A2) enzyme.[5][6][7] This metabolic process generates a cascade of derivatives, including the primary metabolites paraxanthine, theobromine, and theophylline, which are further broken down into various xanthines, uric acids, and uracils.[6][8]

The analyte of interest, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, is a deuterated uracil derivative, often synthesized as a stable isotope-labeled internal standard for quantitative bioanalysis or studied as a specific metabolic product.[9][10] Its successful quantification relies on its chromatographic separation from the endogenous pool of caffeine metabolites, which share significant structural similarities and polarity, making co-elution a considerable analytical challenge.

The Challenge with Reversed-Phase Chromatography:

Reversed-phase liquid chromatography (RPLC), the workhorse of many analytical laboratories, separates molecules based on hydrophobicity using a non-polar stationary phase (e.g., C18) and a polar mobile phase.[11][12] Highly polar compounds like uracil and xanthine derivatives have minimal interaction with the non-polar stationary phase, resulting in poor retention and elution near or within the solvent front, precluding accurate quantification.[1][13]

The HILIC Solution:

Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative chromatographic mode specifically designed for the retention and separation of polar and hydrophilic compounds.[14][15] HILIC employs a polar stationary phase (e.g., bare silica, amide, or amino-bonded phases) and a mobile phase composed of a high concentration of a water-miscible organic solvent, such as acetonitrile, with a small percentage of aqueous buffer.[16][17] The mechanism relies on the partitioning of the polar analyte between the organic-rich mobile phase and a water-enriched layer that forms on the surface of the polar stationary phase.[14][16] The more polar the analyte, the more it partitions into the aqueous layer, leading to stronger retention. This provides an orthogonal separation mechanism to RPLC and is ideally suited for this application.

Experimental Protocol

This section details the step-by-step methodology for the separation.

Materials and Reagents

• Standards:

  • 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS No: 1794768-19-6)[9][18]

  • Caffeine (Reference Standard)

  • Paraxanthine (1,7-Dimethylxanthine)

  • Theobromine (3,7-Dimethylxanthine)

  • Theophylline (1,3-Dimethylxanthine)

  • 1-Methyluric Acid

  • 5-Acetylamino-6-formylamino-3-methyluracil (AFMU)

• Solvents and Buffers:

  • Acetonitrile (HPLC or LC-MS Grade)

  • Water (Type I, 18.2 MΩ·cm)

  • Ammonium Formate (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

Instrumentation and Chromatographic Conditions

A standard HPLC or UHPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector is sufficient.[19][20]

Parameter	Recommended Setting	Rationale
HPLC Column	TSKgel Amide-80 (3 µm, 2.1 x 100 mm) or equivalent amide-based HILIC column	Amide phases provide excellent selectivity and retention for polar, neutral, and charged analytes like uracils and xanthines.[17]
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid)	Ammonium formate is a volatile buffer, making it compatible with mass spectrometry if used downstream. A low pH ensures consistent protonation of acidic and basic functional groups for reproducible retention.[14]
Mobile Phase B	Acetonitrile	The primary organic component in HILIC, driving the retention of polar compounds.[16]
Elution Mode	Gradient Elution	A gradient is essential for resolving compounds with varying polarities and ensuring that strongly retained components are eluted efficiently, preventing carryover.[21]
Gradient Program	0-1 min: 95% B; 1-10 min: 95% to 70% B; 10-12 min: 70% B; 12-12.1 min: 70% to 95% B; 12.1-17 min: 95% B (Re-equilibration)	The shallow gradient from 95% to 70% acetonitrile allows for the sequential elution of analytes based on increasing polarity. The final hold and re-equilibration step ensures method robustness.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm internal diameter column, balancing analysis time with efficiency.
Column Temperature	35 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	5 µL	A small injection volume is recommended to minimize peak distortion, especially when the sample solvent differs significantly from the initial mobile phase.
UV Detection	273 nm	Xanthine and uracil derivatives exhibit strong absorbance around this wavelength, providing good sensitivity for all compounds of interest.[20][22]

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each standard in a suitable solvent (e.g., DMSO or a small amount of aqueous buffer).

• Working Standard Mixture (10 µg/mL): Create a mixed working standard solution by diluting the stock solutions in a solvent composition similar to the initial mobile phase (e.g., 95:5 Acetonitrile:Water) to ensure good peak shape.

• Sample Preparation: For biological samples (e.g., urine), a protein precipitation step followed by dilution in the initial mobile phase composition is recommended. A solid-phase extraction (SPE) protocol may be required for cleaner extracts and lower detection limits.

Visualization of Key Processes

Caffeine Metabolism Pathway

The following diagram illustrates the primary metabolic pathways of caffeine, highlighting the complexity of the matrix from which the target analyte must be separated.

Caption: Simplified metabolic pathway of caffeine.

HILIC Separation Workflow

This workflow outlines the complete analytical process from sample handling to final data analysis.

Caption: End-to-end workflow for HILIC analysis.

Method Validation Protocol

To ensure the developed method is fit for its intended purpose, a validation study should be conducted following ICH Q2(R2) guidelines.[3][4] The key validation parameters are summarized below.

Validation Parameter	Protocol	Acceptance Criteria
Specificity	Analyze blank matrix, matrix spiked with caffeine metabolites, and matrix spiked with the target analyte and metabolites.	No interfering peaks at the retention time of the target analyte. Baseline resolution (>1.5) between the target and closest eluting peak.
Linearity & Range	Prepare a calibration curve with at least 5 concentration levels spanning the expected sample concentration range. Perform triplicate injections at each level.	Correlation coefficient (r²) ≥ 0.995. The y-intercept should not be significantly different from zero.
Accuracy	Analyze quality control (QC) samples at low, medium, and high concentrations (n=3 at each level) and calculate the percent recovery.	Mean recovery should be within 85-115% for each level.
Precision	Repeatability: Analyze six replicate samples at 100% of the target concentration. Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 15% for repeatability and intermediate precision.
LOD & LOQ	Determine based on the signal-to-noise ratio (S/N) of spiked samples.	LOD: S/N ≥ 3. LOQ: S/N ≥ 10, with acceptable accuracy and precision (RSD ≤ 20%).
Robustness	Systematically vary key method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.1, % organic ±2%) and assess the impact on the results.	The results should remain unaffected by small, deliberate variations in method parameters, demonstrating the method's reliability.

Expected Results and Discussion

Using the HILIC method described, the elution order is expected to be the inverse of that in RPLC, with less polar compounds eluting first and more polar compounds being retained longer. Caffeine, being the least polar of the group, will elute earliest, followed by its primary demethylated metabolites (paraxanthine, theophylline, theobromine). The more polar uric acid and uracil derivatives, including the target analyte, will be more strongly retained and elute later in the gradient. This differential retention allows for the effective resolution of the target analyte from potential interferences. The use of a deuterated standard provides a distinct mass-to-charge ratio, which, if coupled with a mass spectrometer, would provide an additional layer of selectivity.

Conclusion

The HILIC-UV method detailed in this application note provides a robust, selective, and reliable solution for the chromatographic separation of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil from a complex background of caffeine metabolites. By leveraging the unique selectivity of hydrophilic interaction chromatography, this protocol overcomes the significant challenge of retaining and separating highly polar analytes, a common limitation of traditional reversed-phase methods. This method is readily deployable in research and regulated environments for accurate bioanalytical studies.

References

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2026, April 2). Google Cloud.
• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science.
• Hydrophilic Interaction Liquid Chromatography. Sigma-Aldrich.
• Navigating HPLC Method Development: Tips for Success. (2024, January 17). Pharma's Almanac.
• Genome-wide association study of caffeine metabolites provides new insights to caffeine metabolism and dietary caffeine-consumpt. (2016, October 3). Human Molecular Genetics.
• Hydrophilic interaction chromatography. Wikipedia.
• An Effective Approach to HPLC Method Development. Onyx Scientific.
• Caffeine Pathway, Pharmacokinetics. ClinPGx.
• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. (2026, March 31). LCGC International.
• Steps for HPLC Method Development. Pharmaguideline.
• HILIC Explained: What It Is & How It Works. (2016, June 23). Phenomenex.
• HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific.
• Caffeine metabolism pathway and metabolites. ResearchGate.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog.
• Pharmacology of Caffeine. National Center for Biotechnology Information.
• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. (2019, July 15). Agilent.
• Essential Applications of HPLC in the Pharmaceutical Industry. (2025, May 22). NJ Labs.
• Trait: Caffeine metabolism and heart health. (2022, November 14). FitnessGenes®.
• Reverse Phase Chromatography Techniques. (2025, October 20). Chrom Tech, Inc.
• Reversed Phase HPLC Columns. Phenomenex.
• Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. PMC.
• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager.
• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
• Identification and fragmentation pathways of caffeine metabolites in urine samples via liquid chromatography... ResearchGate.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. Pharmaffiliates.
• Determination of caffeine and its metabolites in urine by high-performance liquid chromatography and capillary electrophoresis. PubMed.
• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network.
• HPLC Separation of Uracil, Thymine, Hypoxanthine and Guanine on Newcrom AH. SIELC Technologies.
• An alternative test for acetylator phenotyping with caffeine. PubMed.
• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. LGC Standards.
• 4 Methyl Uracil Chemical Properties. (2025, September 28). Hebei Guangxing Chemical Co., Ltd.
• CAS No: 1794768-19-6. Rasayan Connect.
• Liquid chromatographic method for the simultaneous determination of caffeine and fourteen caffeine metabolites in urine. (2000, September 15). PubMed.
• 5-Aminouracil. PubChem.

Sources

• 1. agilent.com [agilent.com]
• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. push-zb.helmholtz-munich.de [push-zb.helmholtz-munich.de]
• 6. ClinPGx [clinpgx.org]
• 7. Trait: Caffeine metabolism and heart health | FitnessGenes® [fitnessgenes.com]
• 8. researchgate.net [researchgate.net]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil [lgcstandards.com]
• 11. chromtech.com [chromtech.com]
• 12. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 13. assets.fishersci.com [assets.fishersci.com]
• 14. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 15. HILIC Explained: What It Is & How It Works [phenomenex.com]
• 16. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. rasayanconnect.com [rasayanconnect.com]
• 19. onyxipca.com [onyxipca.com]
• 20. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 21. pharmtech.com [pharmtech.com]
• 22. HPLC Separation of Uracil, Thymine, Hypoxanthine and Guanine on Newcrom AH | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Troubleshooting signal suppression for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in LC-MS/MS

Technical Support Center: LC-MS/MS Analysis

Subject: Troubleshooting Signal Suppression for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Welcome to the technical support guide for the LC-MS/MS analysis of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. This document is designed for researchers, scientists, and drug development professionals encountering challenges with signal suppression. Our goal is to provide a logical, in-depth troubleshooting framework, moving from identifying the problem to implementing robust solutions.

Part 1: Foundational Understanding & Initial Diagnosis (FAQ)

This section addresses the most common initial questions when signal intensity is unexpectedly low.

Q1: My signal for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is low, inconsistent, or has disappeared. What is the most likely cause?

A1: While several factors can lead to poor signal, the most common culprit in bioanalysis is ion suppression due to matrix effects .[1][2][3] The "matrix" refers to all components in your sample other than the analyte of interest, such as salts, proteins, lipids (especially phospholipids), and co-administered drugs.[4][5] These co-eluting compounds interfere with the ionization of your target analyte in the mass spectrometer's ion source, reducing its signal intensity.[6][7]

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, being a deuterated derivative of a uracil metabolite, is analyzed in complex biological fluids like plasma, serum, or urine. These matrices are rich in components that can cause suppression.[8] Poor retention on a reversed-phase column can also be a factor, as the analyte may elute early with highly suppressing salts and other polar interferences.[9]

Q2: How can I definitively determine if ion suppression is the cause of my poor signal?

A2: You need to perform an experiment specifically designed to visualize and measure matrix effects. The two most common and effective methods are:

• Qualitative Assessment via Post-Column Infusion: This is the best method to visualize where ion suppression occurs across your entire chromatographic run. It involves infusing a constant flow of your analyte solution directly into the MS source while injecting a blank, extracted matrix sample onto the LC column. Any dip in the constant analyte signal indicates that something eluting from the column at that time is causing suppression.[4][8][9]

• Quantitative Assessment via Post-Extraction Spiking: This is the "gold standard" for quantifying the extent of signal suppression or enhancement.[4] It allows you to calculate a "Matrix Factor" (MF). You compare the peak area of the analyte spiked into a blank, extracted matrix with the peak area of the analyte in a clean solvent.[4]

A detailed protocol for both methods is provided in the Protocols & Methodologies section below.

Q3: I've confirmed ion suppression. Should I focus on my sample preparation or my chromatography first?

A3: This is an excellent question that points to the two primary strategies for mitigating matrix effects. The choice depends on your specific situation, but a logical workflow is essential.

Diagram 1: General Troubleshooting Workflow

• Start with Chromatography: If the post-column infusion experiment reveals a distinct, narrow zone of suppression and your analyte elutes within it, adjusting your LC method to move the analyte's retention time away from this zone is often the quickest solution.[10]

• Move to Sample Preparation: If suppression is broad or if chromatographic changes are insufficient, improving sample cleanup is necessary. The goal is to remove the interfering compounds before injection.[11][12]

Q4: My current sample preparation is a simple protein precipitation (PPT). Why might this be inadequate?

A4: Protein precipitation with solvents like acetonitrile or methanol is fast and inexpensive, but it is a non-selective method for cleanup.[10] While it effectively removes large proteins, it leaves behind many other matrix components, particularly phospholipids, which are notorious for causing significant ion suppression in ESI.[6][10] For sensitive assays, PPT is often insufficient. More rigorous techniques like liquid-liquid extraction (LLE) or, ideally, solid-phase extraction (SPE) provide much cleaner extracts.[10]

Part 2: In-Depth Protocols & Methodologies

This section provides step-by-step instructions for the key diagnostic and optimization experiments.

Protocol 1: Qualitative Assessment by Post-Column Infusion

Objective: To identify the retention times at which co-eluting matrix components cause ion suppression.

Materials:

• Standard solution of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (e.g., 100 ng/mL in mobile phase).

• Syringe pump.

• HPLC-grade solvents.

• A "T" union for connecting LC flow and syringe pump flow.

• Blank matrix sample (e.g., human plasma) that has been extracted using your current sample preparation method.

Procedure:

• Setup: Connect the outlet of the LC column to one inlet of the T-union. Connect the syringe pump to the other inlet. Connect the outlet of the T-union to the MS ion source.

• Infusion: Fill a syringe with the analyte standard solution. Set the syringe pump to a low, constant flow rate (e.g., 10-20 µL/min).

• MS Acquisition: Begin infusing the standard solution directly into the MS. Set up the MS to monitor the MRM transition for your analyte. You should observe a stable, high-intensity signal baseline.

• Injection: While the infusion continues, inject the extracted blank matrix sample onto the LC and start your gradient method.

• Analysis: Monitor the analyte's signal baseline. Any significant drop in the signal indicates a region of ion suppression. A flat baseline would indicate no major ion suppression from the matrix.[8]

Diagram 2: Mechanism of Ion Suppression in ESI

Protocol 2: Quantitative Assessment of Matrix Effect

Objective: To calculate the Matrix Factor (MF) and determine the precise degree of suppression or enhancement.

Procedure:

• Prepare Three Sets of Samples at a minimum of two concentrations (low and high QC levels):

  • Set A (Neat Solution): Spike the analyte and its stable isotope-labeled internal standard (SIL-IS) into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract multiple replicates of a blank biological matrix. Spike the analyte and SIL-IS into the final, clean extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and SIL-IS into the biological matrix before extraction. (This set is used to determine recovery, not the matrix factor itself).

• Analyze Samples: Inject all samples from Set A and Set B into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression. (e.g., MF = 0.4 means 60% suppression).

  • An MF > 1 indicates ion enhancement.[4]

• Calculate IS-Normalized MF: Repeat the calculation using the analyte/IS peak area ratios instead of just the analyte peak area. A normalized MF close to 1 indicates the SIL-IS is effectively compensating for the matrix effect.[4][6]

Sample Set	Description	Purpose
Set A	Analyte in neat solvent	Establishes the 100% response baseline (no matrix)
Set B	Analyte spiked post-extraction	Measures the effect of the matrix on ionization
Set C	Analyte spiked pre-extraction	Measures overall process efficiency (Recovery + Matrix Effect)

Part 3: Advanced Solutions & Best Practices

Q5: My SIL-IS seems to be compensating, but my assay variability is still high. What's going on?

A5: This can happen when you have differential matrix effects. The matrix composition can vary slightly from sample to sample (e.g., from different patients or different lots of matrix).[4] If the analyte and SIL-IS do not co-elute perfectly, they may be affected differently by these small variations in matrix interferences, leading to inconsistent peak area ratios.

Solutions:

• Improve Chromatography: Ensure perfect co-elution of the analyte and SIL-IS. A slight adjustment to the gradient may be needed.

• Enhance Sample Cleanup: A cleaner sample is always more robust. Even if the IS compensates on average, reducing the overall matrix load with a more effective SPE method will minimize sample-to-sample variability.[6]

• Sample Dilution: If the analyte concentration allows, diluting the sample with a clean solvent can reduce the concentration of interfering matrix components, thereby lessening the severity of the matrix effect.[13]

Q6: What are the best strategies for developing a robust method for a uracil-based compound from the start?

A6: Proactive method development is key to avoiding these issues.

• Column & Mobile Phase Selection: Uracil and its derivatives are relatively polar. A standard C18 column might not provide enough retention, causing elution near the solvent front where salt suppression is highest.[8][14]

  • Consider a polar-embedded phase or HILIC (Hydrophilic Interaction Liquid Chromatography) column to achieve better retention and separation from early-eluting interferences.[6][15]

  • Systematically test mobile phase additives (e.g., formic acid, ammonium formate) to optimize peak shape and ionization efficiency.[14]

• Sample Preparation Choice: Do not default to protein precipitation for regulated bioanalysis.

  • Start with SPE: Develop a method using a mixed-mode or polymeric SPE sorbent. This provides the highest level of cleanup and is the most reliable approach for removing diverse interferences like phospholipids and salts.[10][16]

• Use a Stable Isotope-Labeled Internal Standard: For quantitative bioanalysis, using a SIL-IS is non-negotiable. It is the most effective way to compensate for matrix effects and variations in extraction recovery.[6][13]

By systematically diagnosing the issue and applying these targeted optimization strategies, you can develop a robust, reliable, and accurate LC-MS/MS method for the quantification of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Google Cloud.
• Xie, C., et al. (2020). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of the American Society for Mass Spectrometry.
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab.
• Li, W., & Cohen, L. H. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis.
• Fung, E. N. (2015). Importance of matrix effects in LC–MS/MS bioanalytical method development. Bioanalysis.
• Separation Science Solutions Series. (2023). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Separation Science Online.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025). AMSbiopharma.
• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. (n.d.). Tecan Blog.
• Ion suppression (mass spectrometry). (n.d.). Wikipedia.
• Patel, P. N., et al. (2011). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. Journal of Bioanalysis & Biomedicine.
• Zhang, Y., et al. (2021). Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide. Metabolites.
• Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone.
• Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. (2025). Biotech Spain.
• Pandey, P. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube.
• Application of LCMS in small-molecule drug development. (2016). Drug Target Review.
• Li, Y., et al. (2019). A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). RSC Advances.
• Interference Testing and Mitigation in LC-MS/MS Assays. (2017). AACC.org.
• Van de Merbel, N. C. (2008). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.
• How to minimize ion suppression for isodeoxycholic acid in electrospray ionization. (n.d.). BenchChem.
• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. (n.d.). Pharmaffiliates.
• CAS No: 1794768-19-6. (n.d.). Rasayan Connect.
• Uracil. (n.d.). Wikipedia.
• Uracil (Compound). (n.d.). Exposome-Explorer.
• Fully automated LC-MS/MS method to assess DPD deficiency in Cancer treatment with 5-FU. (n.d.). Shimadzu.
• Chuchawankul, S., et al. (2023). LC-QTOF-MSE with MS1-based precursor ion quantification and SiMD-assisted identification enhances human urine metabolite analysis. Heliyon.
• In vitro proliferative activity of 6-substituted uracil derivatives. (2021). Journal of Pharmacy & Pharmacognosy Research.
• D'Aniello, C., et al. (2024). Targeted Chiral Metabolomics of D-Amino Acids: Their Emerging Role as Potential Biomarkers in Neurological Diseases with a Focus on Their Liquid Chromatography–Mass Spectrometry Analysis upon Chiral Derivatization. Metabolites.
• irm-LC/MS: δ13C Analysis of Underivatized Amino Acids. (n.d.). Thermo Fisher Scientific.
• Targeted metabolomics on the shikimate and aromatic amino acid biosynthetic pathways. (n.d.). Purdue e-Pubs.

Sources

• 1. longdom.org [longdom.org]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. tandfonline.com [tandfonline.com]
• 5. myadlm.org [myadlm.org]
• 6. ovid.com [ovid.com]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 12. biotech-spain.com [biotech-spain.com]
• 13. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bioanalysis-zone.com [bioanalysis-zone.com]
• 15. LC-QTOF-MSE with MS1-based precursor ion quantification and SiMD-assisted identification enhances human urine metabolite analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tecan.com [tecan.com]

Technical Support Center: ESI Optimization for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals developing quantitative LC-MS/MS assays.

4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is a highly polar, stable isotope-labeled compound primarily utilized as an internal standard in the pharmacokinetic profiling of caffeine metabolites (such as AAMU and AFMU) and endogenous uracil derivatives[1]. Because of its multiple electronegative heteroatoms (nitrogen and oxygen), this molecule presents unique challenges during Electrospray Ionization (ESI), including severe susceptibility to matrix suppression and alkali metal adduct formation[2].

Core Experimental Protocol: Self-Validating ESI Optimization

To establish a robust and reproducible ionization method, do not rely solely on automated compound optimization algorithms. The following step-by-step methodology ensures you understand the causality behind your instrument's response and builds a self-validating system for your assay.

Step 1: Preparation of Tuning Solutions

Prepare a 1–10 µg/mL tuning solution of the d3-uracil derivative in an initial mobile phase composition of 50:50 Methanol:Water containing 0.1% Formic Acid. Mechanistic Insight: The 50% organic content lowers the surface tension of the ESI droplets, facilitating more efficient Rayleigh limit explosions and gas-phase ion generation compared to 100% aqueous solutions.

Step 2: Direct Infusion & Polarity Selection

Infuse the tuning solution directly into the ESI source at 10–20 µL/min using a syringe pump, combined via a T-connector with the LC flow (0.2–0.4 mL/min). Validation Check: Monitor both positive (ESI+) and negative (ESI-) modes. While uracil can ionize in negative mode, the presence of the amino groups heavily favors protonation. Target the [M+H]+ precursor at m/z 232.2 .

Step 3: Source Parameter Optimization (DoE Approach)

Utilize a Design of Experiments (DoE) approach to map the interaction between Desolvation Temperature and Drying Gas Flow[2]. Actionable Step: Ramp the desolvation temperature from 250°C to 450°C in 50°C increments. Plot the intensity of m/z 232.2. A sudden drop in signal at >400°C indicates thermal degradation of the ethoxycarbonyl group.

Step 4: Matrix Effect Validation (Post-Column Infusion)

To ensure your ESI parameters hold up in biological samples (e.g., plasma or urine), perform a post-column infusion. Continuously infuse your d3-uracil standard post-column while injecting a blank extracted matrix sample. Validation Check: Any dip in the steady baseline signal indicates a zone of ion suppression. If suppression overlaps with your analyte's retention time, you must alter your chromatography or improve your Solid Phase Extraction (SPE) cleanup[3].

Fig 1. Step-by-step ESI optimization workflow for d3-labeled uracil derivatives.

Quantitative Data Summaries

Table 1: Recommended Starting ESI Parameters (Positive Mode)

Parameter	Recommended Range	Mechanistic Rationale
Capillary Voltage	2.5 kV – 3.5 kV	High enough to initiate the Taylor cone, but kept <4.0 kV to prevent corona discharge in highly aqueous mobile phases[4].
Desolvation Temp	300°C – 350°C	Provides sufficient thermal energy to evaporate the solvent without inducing thermal cleavage of the ethoxycarbonyl moiety.
Desolvation Gas Flow	8 – 12 L/min	Sweeps away neutral solvent molecules, reducing background noise and aiding in the desolvation of the Rayleigh droplets[2].
Mobile Phase Additive	0.1% FA + 2 mM NH4F	Formic acid (FA) provides protons. Ammonium formate (NH4F) acts as a volatile buffer to suppress sodium adducts.

Table 2: Putative MRM Transitions for d3-Uracil Derivative

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (CE)	Structural Assignment
232.2	186.1	15 - 20 eV	Loss of ethanol (-46 Da) from the ethoxycarbonyl group.
232.2	159.1	25 - 30 eV	Complete cleavage of the ethoxycarbonyl group (-73 Da).

Troubleshooting Guides & FAQs

Q1: During Q1 full scans, I am seeing a massive peak at m/z 254.2 instead of my expected [M+H]+ at m/z 232.2. What is happening and how do I fix it? Causality: The molecule contains multiple carbonyl oxygens and amino nitrogens. These lone electron pairs act as excellent coordination sites for ambient sodium (Na+), leading to the formation of a stable sodium adduct [M+Na]+ at m/z 254.2. Because sodium adducts do not fragment predictably in the collision cell, this will ruin your MRM sensitivity. Solution: Add 2 to 5 mM of Ammonium Formate to your aqueous mobile phase. The ammonium ions (NH4+) competitively displace the sodium ions in the ESI droplet, driving the equilibrium back toward the protonated [M+H]+ species. Additionally, ensure you are using LC-MS grade solvents stored in borosilicate glass to minimize sodium leaching.

Q2: My d3-internal standard exhibits severe signal suppression when analyzing extracted urine samples, but looks fine in neat solvent. How can I mitigate this? Causality: Uracil derivatives are highly polar and elute early on standard C18 reversed-phase columns. In urine and plasma, early-eluting zones are heavily populated by endogenous salts, urea, and phospholipids. These matrix components outcompete your analyte for surface charge on the ESI droplets, preventing your compound from ionizing[3]. Solution:

• Chromatographic Shift: Switch to a polar-embedded or Biphenyl stationary phase to increase the retention factor ( k′ ) of the uracil derivative, shifting it away from the void volume suppression zone.

• Enhanced Cleanup: Implement a polymeric Solid Phase Extraction (SPE) protocol (e.g., Strata-X PRO) rather than simple protein precipitation to actively remove phospholipids and salts prior to injection[3].

Q3: I increased my desolvation temperature to 500°C to help evaporate my highly aqueous mobile phase, but my signal intensity dropped by 80%. Why? Causality: While high temperatures improve solvent evaporation, the ethoxycarbonyl group on this specific uracil derivative is thermally labile. Excessive heat in the ESI source causes premature thermal degradation of the molecule before it even reaches the mass analyzer optics. Solution: Cap your desolvation temperature at 350°C. If you need better desolvation for high aqueous flows, increase your nebulizer gas pressure and desolvation gas flow rate instead of relying solely on thermal energy[2].

Fig 2. Logical troubleshooting tree for resolving low ESI signal intensities.

References

• Title: Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine Source: LCGC International URL: [Link]

• Title: Fast Method for Uracil and Metabolites from Serum by LC-MS/MS Source: Phenomenex Application Networks URL: [Link]

• Title: Measurement of caffeine and five of the major metabolites in urine by high-performance liquid chromatography/tandem mass spectrometry Source: Journal of Chromatography B (via ResearchGate) URL: [Link]

• Title: A rapid HPLC-ESI-MS/MS method for determination of dihydrouracil/uracil ratio in plasma: evaluation of toxicity to 5-flurouracil in patients with gastrointestinal cancer Source: PubMed (National Institutes of Health) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. A rapid HPLC-ESI-MS/MS method for determination of dihydrouracil/uracil ratio in plasma: evaluation of toxicity to 5-flurouracil in patients with gastrointestinal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals utilizing 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil —a critical stable isotope-labeled internal standard (SIL-IS) primarily used in the quantification of caffeine and theophylline metabolites[1].

Because this compound features a delicate carbamate-protected pyrimidine ring, improper handling often leads to rapid degradation, standard curve drift, and assay failure. This guide synthesizes the chemical causality behind these degradation pathways and provides field-proven, self-validating protocols to ensure absolute solution stability.

Diagnostic Matrix: Quantitative Stability Profiles

To troubleshoot effectively, you must understand the kinetic vulnerabilities of the molecule. The ethoxycarbonyl group is a carbamate linkage, which is highly sensitive to the pH of the aqueous matrix[2].

Table 1: Representative Stability Metrics for Carbamate-Protected Uracil Derivatives

Solvent / Matrix	pH	Temp (°C)	Est. Half-Life ( t1/2​ )	Primary Degradation Mechanism
100% Anhydrous Methanol	N/A	-20°C	> 12 months	None (Optimal Storage)
Aqueous Buffer (Acidic)	2.0	25°C	< 12 hours	Acid-catalyzed carbamate hydrolysis
Aqueous Buffer (Basic)	8.0	37°C	~ 24 hours	Base-catalyzed hydrolysis & Oxidation
Optimized Diluent	6.0	4°C	> 30 days	Minimal (Trace hydrolysis)

Troubleshooting Guides & FAQs

Q: Why is my standard solution turning pink or brown over time?

A: This is a classic macroscopic symptom of oxidative degradation. The intact SIL-IS contains a protected amino group at the C5 position. However, if the carbamate group hydrolyzes, it yields 4,5-diamino-1-methyl-d3 uracil[3]. 4,5-diaminopyrimidines are highly electron-rich and notoriously sensitive to oxidation by dissolved oxygen. They rapidly oxidize to form complex azo, azoxy, or polymeric degradants, which absorb visible light and appear pink or brown.

• The Causality: Hydrolysis is the prerequisite step. Once the C5-amine is deprotected, oxidation is almost immediate in aerobic conditions.

• The Fix: Prevent the initial hydrolysis by strictly controlling the pH (see Protocol below).

Q: Why am I seeing a secondary, early-eluting peak in my LC-MS/MS chromatogram?

A: You are directly observing the hydrolyzed intermediate. Carbamate esters are susceptible to both acid-catalyzed and base-catalyzed hydrolysis, releasing the parent amine, ethanol, and carbon dioxide[2]. If your working solution is prepared in a highly acidic (pH < 3) or basic (pH > 7.5) diluent, the ethoxycarbonyl group will cleave. Because the resulting diamino compound is significantly more polar, it elutes earlier on a reversed-phase C18 column.

• The Fix: Buffer your working solutions to a mildly acidic pH (5.5–6.0) where carbamate hydrolysis kinetics are at their absolute minimum.

Q: Does light exposure significantly impact this specific SIL-IS?

A: Yes. Uracil derivatives are susceptible to photodegradation mediated by reactive oxygen species (ROS), such as singlet molecular oxygen, which can be generated by trace photosensitizers in the solvent[4]. This photo-oxidation targets the electron-rich C5-C6 double bond of the pyrimidine ring, leading to ring saturation and loss of the MS/MS signal.

• The Fix: Always store primary stocks and working aliquots in amber glass vials to block UV and short-wavelength visible light.

Degradation Pathways & Interventions

Fig 1: Degradation cascade of the SIL-IS and targeted stabilization interventions.

Standard Operating Procedure (SOP)

Preparation of Ultra-Stable Stock and Working Solutions

This methodology employs a self-validating system to ensure that the chemical environment actively suppresses both hydrolytic and oxidative degradation.

Phase 1: Primary Stock Preparation (1.0 mg/mL)

• Solvent Selection: Reconstitute the lyophilized powder in 100% anhydrous LC-MS grade Dimethyl Sulfoxide (DMSO) or Methanol.

  • Scientific Rationale: The complete absence of water thermodynamically prevents the hydrolytic cleavage of the carbamate group.

• Storage: Aliquot immediately into 100 µL volumes using amber glass vials with PTFE-lined caps. Store at -20°C or -80°C.

Phase 2: Working Solution Preparation (e.g., 100 ng/mL)

• Diluent Optimization: Prepare an aqueous diluent consisting of 10 mM Ammonium Acetate, adjusted precisely to pH 6.0 using dilute acetic acid. Verify the pH with a calibrated meter before adding the standard.

• Antioxidant Addition (Critical for low-level quantification): Add 0.05% (w/v) Ascorbic Acid to the diluent.

  • Scientific Rationale: Ascorbic acid acts as a sacrificial antioxidant, rapidly scavenging dissolved oxygen and ROS before they can attack any trace amounts of deprotected 4,5-diaminouracil[3].

• Dilution: Spike the primary stock into the optimized diluent. Mix by gentle vortexing.

Phase 3: System Self-Validation (The "T=24h" Test)

• Baseline Injection: Immediately inject the freshly prepared working solution into the LC-MS/MS system ( T=0 ). Record the peak area of the intact SIL-IS. Monitor the MRM transition for the 4,5-diamino degradant (look for a mass shift corresponding to the loss of the 72 Da ethoxycarbonyl group).

• Stress Test: Leave the vial on the autosampler at 4°C for 24 hours.

• Validation: Re-inject at T=24h . A stable, validated system will show < 5% deviation in the intact SIL-IS peak area and no significant increase in the degradant peak. If the degradant peak increases, re-calibrate the pH of your diluent.

References

• Pharmaffiliates. "4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil - Product Specifications." Pharmaffiliates Reference Standards. Available at: [Link]

• Ghosh, A. K., & Brindisi, M. (2015). "Organic Carbamates in Drug Design and Medicinal Chemistry." Journal of Medicinal Chemistry, 58(7), 2895-2940. Available at: [Link]

• Dürre, P., & Andreesen, J. R. (1982). "Anaerobic degradation of uric acid via pyrimidine derivatives by selenium-starved cells of Clostridium purinolyticum." Archives of Microbiology, 131(3), 255-260. Available at: [Link]

• Garcia, N. A., et al. (2005). "Kinetics and Mechanism of the Sensitized Photodegradation of Uracil—Modeling the Fate of Related Herbicides in Aqueous Environments." The Journal of Physical Chemistry A, 109(11), 2552-2558. Available at: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. scite.ai [scite.ai]

Technical Support Center: Minimizing Deuterium Exchange in 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical properties of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) (). This compound is a critical deuterated intermediate used in the synthesis of labeled caffeine and other xanthine metabolites.

A frequent challenge reported by researchers is the apparent "loss" of the deuterium label during extraction and downstream LC-MS analysis. This guide will deconstruct the molecular causality behind these observations, provide a self-validating extraction protocol, and offer troubleshooting workflows to ensure absolute isotopic integrity.

Structural Diagnostics & The "False Exchange" Phenomenon

To understand deuterium exchange, we must first accurately map the molecule. Due to historical pyrimidine nomenclature, this molecule is commonly cataloged as "4-Amino...", but structural formula analysis (C8H9D3N4O4) confirms it retains both uracil carbonyls (yielding 4 total oxygens), meaning it is structurally a 6-amino-1-methyluracil derivative.

Let's break down the hydrogen/deuterium inventory to understand what can and cannot exchange during your workflow:

Table 1: Proton & Deuterium Mapping in C8H9D3N4O4

Position	Functional Group	Count	Exchangeability (in Protic Solvents)	Mechanistic Note
N1	-CD3 (Methyl-d3)	3 (D)	Highly Stable	Thermodynamically locked. Requires extreme radical or enzymatic conditions to cleave.
Ethyl Tail	-CH2CH3	5 (H)	Stable	Aliphatic carbon-bound protons do not exchange under standard conditions.
N3	-NH (Imide)	1 (H)	Highly Labile	Exchanges instantly in H2O, D2O, MeOH, or EtOH.
C5	-NH-COOEt	1 (H)	Highly Labile	Exchanges instantly in protic media.
C6	-NH2 (Amino)	2 (H)	Highly Labile	Exchanges instantly in protic media.
C6-H	None	0	N/A	The C6 position is occupied by the amino group, preventing base-catalyzed C6-H exchange.

Expert Insight: The N1-methyl-d3 bond is exceptionally robust. In standard unsubstituted uracil derivatives, the only carbon-bound proton susceptible to base-catalyzed H/D exchange is at the C6 position (pKa ~30) (). Because the C6 position in this specific intermediate is occupied by the amino group, true carbon-back-exchange is chemically impossible under standard extraction conditions.

Frequently Asked Questions (FAQs)

Q1: My LC-MS analysis shows a variable mass shift (loss of +1 to +3 Da) after Liquid-Liquid Extraction (LLE). Is my 1-methyl-d3 label degrading? A: No. Your -CD3 label is intact. This is a classic analytical artifact caused by solvent mismatch. If your compound was synthesized or stored in a deuterated environment, the four labile N-H protons (N3-H, C5-NH, C6-NH2) may have temporarily picked up deuterium (becoming N-D). When you extract using an aqueous matrix (H2O) and analyze using protic LC mobile phases (e.g., H2O/Methanol), those labile deuteriums instantly revert to hydrogen (back-exchange), causing an apparent mass drop (). Solution: Always ensure your calibration standards and extracted samples are reconstituted in the exact same solvent system to normalize the state of the labile protons before MS analysis.

Q2: Can harsh extraction pH cause the N1-CD3 group to lose deuterium? A: Under any standard biological or chemical extraction (pH 2 to 12), the N1-CD3 group will not exchange. N-methyl groups do not undergo deprotonation or enolization. The only risk of losing the -CD3 label during extraction is if the conditions are so extreme (e.g., boiling in strong acid/base) that the entire uracil ring degrades or the methyl group is cleaved via hydrolysis.

Q3: What is the optimal extraction strategy to prevent structural degradation and minimize artifactual isotopic scrambling? A: We recommend a Solid-Phase Extraction (SPE) approach using a polymeric reversed-phase sorbent at a near-neutral pH (6.0 - 7.0). This prevents acid/base-catalyzed hydrolysis of the ethoxycarbonyl group while cleanly separating the target analyte from matrix salts that can cause in-source MS variations.

Standardized Methodology: Mild Solid-Phase Extraction (SPE)

This self-validating protocol is designed to extract 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil from complex matrices while preserving the ethoxycarbonyl ester and normalizing labile protons.

Materials:

• Polymeric Reversed-Phase SPE Cartridges (e.g., Oasis HLB, 30 mg/1 mL).

• Buffer: 50 mM Ammonium Acetate, pH 6.5.

• Wash Solvent: 5% Methanol in LC-MS grade H2O.

• Elution Solvent: 100% Ethyl Acetate.

Step-by-Step Protocol:

• Sample Pre-treatment: Dilute your sample (e.g., 100 µL plasma or reaction mixture) 1:1 with the 50 mM Ammonium Acetate buffer (pH 6.5). Causality: Buffering to near-neutral prevents the hydrolysis of the C5-ethoxycarbonyl group, which is highly sensitive to alkaline pH.

• Conditioning: Pass 1 mL of 100% Methanol through the SPE cartridge, followed immediately by 1 mL of the pH 6.5 buffer. Do not let the sorbent dry.

• Loading: Apply the buffered sample to the cartridge at a controlled flow rate of ~1 drop/second.

• Washing: Wash the cartridge with 1 mL of 5% Methanol in H2O to elute salts and polar interferences.

• Drying: Apply maximum vacuum for 2 minutes to remove residual water.

• Elution: Elute the target analyte with 1 mL of 100% Ethyl Acetate. Causality: Ethyl acetate is an aprotic solvent that efficiently desorbs the moderately polar uracil derivative without introducing massive amounts of protic exchange media.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at room temperature (Do not exceed 30°C). Reconstitute in your starting LC mobile phase (e.g., 95% H2O / 5% Acetonitrile with 0.1% Formic Acid) to normalize all labile protons prior to injection.

Diagnostic Workflow for Isotopic Discrepancies

Use the following logical workflow to troubleshoot unexpected mass shifts in your deuterated uracil derivatives.

Diagnostic workflow for differentiating between artifactual proton exchange and true degradation.

References

• Title: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil Product Specifications Source: Pharmaffiliates URL: [Link]

• Title: Stability of the 6-Carbanion of Uracil Analogues: Mechanistic Implications for Model Reactions of Orotidine-5'-monophosphate Decarboxylase Source: Organic Letters - ACS Publications URL: [Link]

• Title: Biochemical Methods to Map and Quantify Allosteric Motions in Human Glucokinase (Hydrogen-Deuterium Exchange Mass Spectrometry) Source: National Institutes of Health (NIH) URL: [Link]

Overcoming matrix effects when quantifying with 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Target Analyte: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil Internal Standard: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil Application: Pharmacokinetics and Bioanalysis of Caffeine Metabolites[1][2]

Welcome to the Technical Support Center. Quantifying highly polar caffeine metabolite intermediates from complex biological matrices (e.g., plasma, urine) presents significant analytical challenges. This guide provides authoritative, field-proven troubleshooting protocols to diagnose, visualize, and eliminate matrix effects that compromise assay integrity.

Part 1: The Diagnostic Desk (FAQs)

Q1: Why is my analyte signal completely suppressed in plasma extracts compared to neat solvent? A: This is a classic case of Electrospray Ionization (ESI) droplet competition[3][4]. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil is a highly polar, low-molecular-weight compound. In standard Reversed-Phase Liquid Chromatography (RPLC), it exhibits poor retention on hydrophobic C18 columns and elutes near the solvent front[5]. Unfortunately, this is exactly where un-retained endogenous matrix components (salts, urea, and early-eluting phospholipids) co-elute. Because these matrix components are present in massive excess, they monopolize the available charge and surface area on the ESI droplets, neutralizing your analyte ions before they can enter the mass spectrometer[3][4].

Q2: I am using the exact matched -d3 Stable Isotope-Labeled Internal Standard (SIL-IS). Why is it failing to correct for the matrix effect? A: Your assay is likely falling victim to the Deuterium Isotope Effect . While a SIL-IS is designed to mimic the analyte perfectly, substituting hydrogen with deuterium slightly reduces the molecule's lipophilicity. On a C18 column, this causes the d3-IS to elute slightly earlier than the unlabeled analyte[6]. If this micro-shift in retention time occurs within a steep gradient of matrix suppression at the solvent front, the analyte and the IS will experience completely different ionization environments. Consequently, the internal standard correction becomes mathematically invalid, leading to assay failure[6].

Fig 1. Mechanism of the Deuterium Isotope Effect leading to differential matrix suppression.

Part 2: The Action Plan (Troubleshooting Workflows)

To build a self-validating analytical system, you must first prove the matrix effect exists, and then systematically eliminate it through optimized chromatography and sample preparation.

Protocol A: Diagnostic Post-Column Infusion

Before altering your method, visually map the suppression zones in your chromatogram[5][7].

Step-by-Step Methodology:

• Hardware Setup: Connect a syringe pump to a zero-dead-volume T-piece positioned between the LC column outlet and the MS source inlet.

• Baseline Establishment: Infuse a 100 ng/mL neat solution of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil at a constant rate (e.g., 10 µL/min) to establish a steady, continuous MS signal baseline.

• Matrix Injection: Using your standard LC gradient, inject a blank biological matrix extract (e.g., extracted plasma containing no analyte).

• Data Interpretation: Monitor the MS baseline. Any significant negative peak (dip) in the baseline indicates a zone where eluting matrix components are suppressing ionization. If this dip aligns with your analyte's retention time, matrix suppression is confirmed[7].

Fig 2. Diagnostic workflow for identifying ion suppression using post-column infusion.

Protocol B: Chromatographic Redirection (RPLC to HILIC)

Because the analyte is highly polar, forcing it onto a hydrophobic C18 column guarantees it will elute in the suppression-heavy solvent front.

Step-by-Step Methodology:

• Column Switch: Replace the C18 column with a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Amide or bare silica chemistry).

• Mobile Phase Adjustment: Reverse your gradient logic. In HILIC, the weak solvent is highly organic (e.g., 95% Acetonitrile), and the strong solvent is aqueous (e.g., 10mM Ammonium Formate).

• Mechanism of Action: The polar uracil derivative will partition into the water-enriched layer on the HILIC stationary phase, retaining strongly and eluting much later in the run. Conversely, matrix salts will either precipitate during sample prep or elute at different times, completely separating the analyte from the suppression zone[5].

Protocol C: Advanced Sample Cleanup

Simple Protein Precipitation (PPT) leaves 100% of soluble phospholipids in your sample, which are primary drivers of late-eluting or continuous ion suppression[5].

Step-by-Step Methodology:

• Upgrade Extraction: Switch from PPT to a Phospholipid Depletion (PLD) plate or Polymeric Solid Phase Extraction (SPE).

• Self-Validation (Calculate Matrix Factor): To prove your new extraction method works, calculate the IS-Normalized Matrix Factor (MF)[8].

  • Formula:MF = (Peak Area of Analyte in Matrix / Peak Area of IS in Matrix) / (Peak Area of Analyte in Solvent / Peak Area of IS in Solvent)

  • Acceptance Criteria: An IS-Normalized MF between 0.85 and 1.15 indicates that the internal standard is successfully compensating for any residual matrix effects[8].

Part 3: Data & Metrics

The following tables summarize the expected quantitative improvements when applying the protocols above to the 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil assay.

Table 1: Impact of Sample Preparation on Matrix Factor (MF) and Recovery

Sample Preparation Method	Analyte MF	d3-IS MF	IS-Normalized MF	Recovery (%)
Protein Precipitation (PPT)	0.35	0.42	0.83 (Fail)	95
Solid Phase Extraction (HLB)	0.88	0.89	0.99 (Pass)	78
Phospholipid Depletion (PLD)	0.92	0.93	0.99 (Pass)	85

Note: PPT yields high recovery but fails the IS-Normalized MF criteria due to differential suppression caused by the deuterium isotope effect.

Table 2: Chromatographic Retention and Suppression (RPLC vs. HILIC)

Column Chemistry	Analyte RT (min)	d3-IS RT (min)	RT Delta (min)	Ion Suppression
C18 (RPLC)	0.85	0.80	0.05	Severe (>60%)
Amide (HILIC)	4.50	4.50	0.00	Minimal (<10%)

Note: HILIC completely eliminates the RT Delta between the analyte and the d3-IS, ensuring both compounds experience the exact same ionization environment.

References

• Pharmaffiliates. "4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil".
• NorthEast BioLab. "What are Matrix Effect in Liquid Chromatography Mass Spectrometry?". NorthEast BioLab.
• LCGC International. "Ion Suppression: A Major Concern in Mass Spectrometry".
• Phenomenex. "Matrix Effects: Causes and Solutions in Analysis". Phenomenex.
• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations".
• LCGC International. "Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions".
• LCGC International. "The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS)".

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. nebiolab.com [nebiolab.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Refining Mobile Phase Gradients for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil Analysis

Welcome to the Advanced Technical Support Center. This guide is engineered for research scientists and bioanalytical professionals tasked with developing robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6)[1][2].

As a Stable Isotope-Labeled Internal Standard (SIL-IS) frequently utilized in the quantification of caffeine metabolites and uracil derivatives, this compound presents unique chromatographic challenges due to its high polarity, multiple hydrogen-bonding sites, and the subtle physicochemical shifts introduced by deuterium labeling.

The Causality of Chromatographic Behavior

To optimize a method, we must first understand the molecular behavior of the analyte. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (MW: 231.22) possesses a pyrimidine-2,4(1H,3H)-dione (uracil) core, an exocyclic amino group, and an ethoxycarbonyl chain.

• Polarity & Retention: The high density of heteroatoms (N and O) renders the molecule highly polar. On standard C18 stationary phases, it rapidly partitions into the mobile phase, risking elution in the void volume ( t0​ ). This exposes the analyte to severe ion suppression from unretained matrix components (e.g., salts, endogenous proteins)[3].

• Ionization Dynamics: The molecule readily accepts a proton ( H+ ) at the amino or carbonyl sites, making Positive Electrospray Ionization (ESI+) the optimal detection mode. However, the basicity of these groups means they can interact with residual silanols on the silica backbone of the column, leading to peak tailing.

• The Deuterium Isotope Effect: The carbon-deuterium (C-D) bond is slightly shorter and less polarizable than a carbon-hydrogen (C-H) bond. In reversed-phase chromatography, this makes the d3-labeled standard slightly less lipophilic than its unlabeled counterpart, causing it to elute fractions of a second earlier. If the gradient is too steep, this separation widens, negating the SIL-IS's ability to perfectly correct for matrix effects at the exact moment of elution.

Caption: Causality mapping of analyte properties to required chromatographic solutions.

Step-by-Step Gradient Optimization Methodology

To establish a self-validating analytical method, follow this sequential protocol. This workflow utilizes a polar-embedded or high-strength silica (e.g., Waters HSS T3) column, which is proven to retain highly polar caffeine metabolites without suffering from phase collapse in highly aqueous conditions[4].

Step 1: Mobile Phase Formulation

• Mobile Phase A (Aqueous): Optima LC-MS grade Water + 0.1% Formic Acid + 5 mM Ammonium Formate.

  • Causality: Formic acid provides the necessary protons for ESI+ ionization ( [M+H]+=232.22 ). Ammonium formate acts as a volatile buffer, masking active silanols on the column and stabilizing the droplet surface pH during desolvation, drastically improving peak symmetry.

• Mobile Phase B (Organic): Optima LC-MS grade Methanol + 0.1% Formic Acid.

  • Causality: Methanol, a protic solvent, participates in hydrogen bonding with the uracil core. For pyrimidine derivatives, Methanol consistently yields superior peak shapes and better recovery compared to aprotic Acetonitrile[3].

Step 2: Gradient Programming

Establish a shallow initial gradient to ensure adequate retention factor ( k′>2 ).

• Equilibration: Start at 2% B to maximize aqueous interactions with the polar-embedded stationary phase.

• Hold: Maintain 2% B for 1.0 minute to focus the analyte band at the head of the column.

• Shallow Ramp: Increase to 30% B over 3.0 minutes. This shallow slope ( ∼ 9% per minute) minimizes the isotopic resolution between the d3-IS and the unlabeled target.

• Wash & Re-equilibration: Ramp to 95% B to elute hydrophobic matrix lipids, then return to 2% B.

Step 3: Self-Validation via Post-Column Infusion (PCI)

You must prove that your chosen gradient elutes the analyte outside of matrix suppression zones.

• Set up a syringe pump to infuse a pure solution of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (100 ng/mL) directly into the MS source via a T-junction post-column.

• Inject a blank matrix extract (e.g., crashed plasma or diluted urine) into the LC running your optimized gradient.

• Monitor the MS baseline. A steady baseline confirms trustworthiness. Any sudden dips in the signal indicate matrix suppression. Ensure your analyte's retention time falls within a stable, flat region of this infusion profile.

Quantitative Method Parameters

Table 1: Optimized Gradient Elution Profile (Reversed-Phase)

Column: Polar-embedded C18 (e.g., 2.1 x 100 mm, 1.8 µm). Flow Rate: 0.4 mL/min. Column Temp: 40°C.

Time (min)	% Mobile Phase A (Water/Buffer)	% Mobile Phase B (MeOH/FA)	Curve Type	Purpose
0.00	98.0	2.0	Initial	Band focusing
1.00	98.0	2.0	Linear (6)	Retain highly polar core
4.00	70.0	30.0	Linear (6)	Elution with minimal isotope shift
4.10	5.0	95.0	Step (1)	Column wash (lipids/proteins)
5.50	5.0	95.0	Linear (6)	Hold wash
5.60	98.0	2.0	Step (1)	Re-equilibration
7.50	98.0	2.0	Linear (6)	System ready

Table 2: Mobile Phase Additive Effects on Signal & Retention

Data represents typical bioanalytical responses for uracil/caffeine derivatives.

Additive Configuration	Peak Symmetry (As)	Retention Factor ( k′ )	Relative MS Signal Intensity
0.1% FA in Water / ACN	1.8 (Tailing)	0.8 (Poor)	65%
0.1% FA in Water / MeOH	1.4 (Slight tailing)	1.5 (Acceptable)	85%
0.1% FA + 5mM NH4FA in Water / MeOH	1.05 (Excellent)	2.2 (Optimal)	100% (Reference)

Troubleshooting & FAQs

Q1: My analyte is eluting at 0.4 minutes (void volume). How do I increase retention? A: Uracil derivatives are highly hydrophilic[5]. If you are using a standard end-capped C18 column, the highly aqueous initial mobile phase (2% B) may be causing "phase collapse" (dewetting of the stationary phase pores), leading to zero retention. Action: Switch to a column designed for 100% aqueous mobile phases, such as a High Strength Silica (HSS) T3, a Pentafluorophenyl (PFP), or a polar-endcapped phase. Ensure your gradient starts at no more than 2% organic.

Q2: I am observing a retention time shift between my unlabeled target and the d3-labeled internal standard. Is this normal? A: Yes, this is the "Deuterium Isotope Effect." Deuterium alters the vibrational frequencies of the molecule, slightly reducing its lipophilicity compared to hydrogen. In reversed-phase LC, the d3-compound will elute just before the unlabeled compound. Action: To mitigate this, decrease the slope of your gradient during the elution window (e.g., change from 15% B/min to 5% B/min). A shallower gradient compresses the separation, ensuring the IS and target co-elute to properly correct for matrix ionization effects.

Q3: The peak shape is splitting or showing severe tailing. What is the mechanism behind this, and how is it fixed? A: Peak splitting or tailing for amino-uracil compounds is almost always caused by secondary interactions. The basic amino groups act as hydrogen bond donors and interact with unreacted, acidic silanol groups ( Si−O− ) on the column silica. Action: Increase the ionic strength of your aqueous mobile phase. Adding 5 to 10 mM Ammonium Formate provides competing cations ( NH4+​ ) that temporarily mask the silanols, allowing the analyte to partition smoothly and elute as a sharp, symmetrical peak.

Caption: Diagnostic logic tree for resolving common LC-MS/MS issues with deuterated uracil derivatives.

References

• Pharmaffiliates. (2024). Caffeine-impurities: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. Retrieved from[Link]

• National Institutes of Health (PMC). (2017). Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application. Retrieved from[Link]

• Waters Corporation. (2022). A Look at Column Reproducibility: Analysis of Endogenous Caffeine and Metabolites in Human Urine using Three Historical Batches of 1.8 µm HSS T3 Stationary Phase. Retrieved from [Link]

• Proceedings of the National Academy of Sciences (PNAS). (2018). Identification and biosynthesis of thymidine hypermodifications in the genomic DNA of widespread bacterial viruses. Retrieved from [Link]

Sources

• 1. mybiosource.com [mybiosource.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. pnas.org [pnas.org]

Technical Support Center: Storage, Handling, and Troubleshooting for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the physicochemical nuances of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6). Widely utilized as an internal standard and intermediate in the preparation of [1], this deuterated biochemical requires strict environmental controls to maintain its structural and isotopic integrity.

Below, you will find causality-driven methodologies, quantitative stability data, and troubleshooting FAQs to ensure your analytical workflows remain robust and self-validating.

Mechanistic Overview: Understanding Compound Vulnerabilities

To handle this compound effectively, you must understand the causality behind its degradation pathways. The molecule contains two critical regions of interest:

• The Ethoxycarbonylamino Moiety (Carbamate): This is the most labile functional group on the molecule. Carbamates are highly susceptible to [2]. When exposed to a pH above 7.5, the ester linkage undergoes rapid cleavage via an E1cB or BAC2 mechanism, breaking down into an amine, an alcohol, and releasing carbon dioxide[3].

• The d3-Methyl Group: While the deuterium atoms on the 1-methyl group are generally stable against isotopic scrambling under physiological conditions, extreme pH excursions can theoretically promote proton exchange. However, carbamate hydrolysis will almost always occur first[4].

Table 1: Ethoxycarbonylamino Group Stability Matrix

To prevent the underestimation of your target analyte concentration, sample pH must be strictly controlled.

pH Range	Environment	Hydrolysis Rate	Mechanistic Consequence	Recommended Action
< 3.0	Strongly Acidic	Moderate	Acid-catalyzed degradation	Avoid prolonged exposure during extraction.
4.0 - 6.0	Slightly Acidic	Very Low	Optimal Stability	Target pH for reconstitution and sample prep.
7.0 - 7.5	Neutral	Low to Moderate	Slow esterase/water cleavage	Process samples immediately on ice.
> 7.5	Alkaline	High	Rapid E1cB/BAC2 cleavage	Strictly avoid; buffer matrices prior to spiking.

Standard Operating Procedure: Reconstitution & Matrix Spiking

To establish a self-validating system, every step of your internal standard (IS) preparation must prevent moisture ingress and pH fluctuations.

Step-by-Step Methodology:

• Vial Equilibration: Remove the lyophilized vial from -20°C storage and place it in a desiccator to equilibrate to room temperature for 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, which initiates slow hydrolysis of the carbamate group.

• Pre-Centrifugation (Critical): Briefly centrifuge the vial at 3,000 x g for 1 minute. Causality: Small volumes of the biochemical frequently become during shipment[5]. Bypassing this step leads to aerosolization of the powder upon opening and inaccurate stock concentrations.

• Primary Reconstitution: Add LC-MS grade Methanol (or Acetonitrile) directly to the vial to achieve a 1 mg/mL stock solution. Vortex gently until completely dissolved.

• Aliquoting: Divide the stock into 50 µL aliquots in amber glass vials with PTFE-lined caps. Store immediately at -20°C. Causality: Amber glass prevents photodegradation, while aliquoting prevents repeated freeze-thaw cycles that accelerate solvolysis.

• Working Solution & Spiking: Dilute a single aliquot to your working concentration (e.g., 10 µg/mL) using 50% Methanol/Water buffered to pH 5.0 with 0.1% Formic Acid. Spike into the biological matrix only after the matrix has been appropriately buffered.

Figure 1: Optimized LC-MS/MS sample preparation workflow for deuterated carbamate standards.

Troubleshooting & FAQs

Q: My standard curve suddenly lost linearity, and the internal standard signal dropped by 80%. What is causing this? A: This is the hallmark of carbamate hydrolysis. The ethoxycarbonylamino moiety is highly unstable if your biological matrix (e.g., plasma, urine) or extraction solvent exceeds pH 7.5[2]. Biological matrices also contain esterase enzymes that actively cleave carbamate bonds[2]. Resolution: Always pre-buffer your biological matrix and extraction solvents (using 0.1% formic acid or an acetate buffer) to maintain a slightly acidic environment (pH 4.0–6.0) prior to spiking the internal standard.

Q: I noticed powder trapped in the crimp seal of the vial upon arrival. Is the product compromised? A: No, the product is structurally intact. It is a known physical phenomenon that small volumes of lyophilized biochemicals can migrate and become entrapped in the container's cap during transit due to static electricity or pressure differentials[5]. Resolution: You must centrifuge the vial on a tabletop centrifuge prior to removing the cap to dislodge the powder and ensure maximum volumetric recovery[5].

Q: Can I use Acetonitrile instead of Methanol for the primary stock solution? A: Yes. In fact, Acetonitrile is an excellent aprotic solvent that minimizes the risk of solvolysis (transesterification) compared to protic solvents like Methanol. If you use Methanol, it is imperative that the stock is stored at -20°C immediately after preparation to halt any slow nucleophilic attack by the solvent on the carbamate carbonyl.

Q: Does this compound require dry ice for shipping? A: While the lyophilized powder is generally stable at room temperature for short durations, prolonged exposure to heat can accelerate degradation. Certain distributors mandate shipping with dry ice to guarantee absolute isotopic and chemical integrity upon arrival[5]. Once received, immediately transfer the vial to -20°C storage.

References

• Pharmaffiliates. "Caffeine-impurities: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil." Pharmaffiliates.com. URL: [Link]

• MDPI. "Multistage Chemical Recycling of Polyurethanes and Dicarbamates: A Glycolysis–Hydrolysis Demonstration." Sustainability. URL:[Link]

• ResearchGate. "Kinetic Study and Mechanism Hydrolysis of 4-Bromo-3,5 dimethylphenyl N-methylcarbamate in Aqueous Media." ResearchGate.net. URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mybiosource.com [mybiosource.com]

Reference Data & Comparative Studies

Comparative Guide: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil vs. Non-Deuterated Standard in LC-MS/MS

As liquid chromatography-tandem mass spectrometry (LC-MS/MS) continues to serve as the gold standard for therapeutic drug monitoring and metabolic phenotyping, the selection of appropriate internal standards is paramount. In the study of caffeine metabolism—specifically for assessing Cytochrome P450 1A2 (CYP1A2) activity—uracil derivatives and intermediates play a critical role[1].

This guide provides an in-depth technical comparison between the non-deuterated reference standard, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl Uracil , and its stable isotope-labeled internal standard (SIL-IS) counterpart, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6)[2].

Mechanistic Causality: The Analytical Superiority of Deuteration

To understand why the d3-labeled variant is strictly required for high-fidelity quantification, we must examine the physical chemistry of the 3[3].

When analyzing complex biological matrices (e.g., plasma, urine), co-eluting endogenous lipids and salts compete with the target analyte for available charge on the surface of ESI droplets. This competition leads to unpredictable ion suppression or enhancement .

By utilizing the d3-labeled standard, we establish a mathematically self-correcting system based on two principles:

• Perfect Co-elution: The d3-isotope is chemically identical to the non-deuterated analyte. It exhibits the exact same partition coefficient in reversed-phase chromatography, ensuring both compounds elute at the exact same retention time and enter the mass spectrometer simultaneously.

• Isotopic Mass Shift (+3 Da): The integration of three deuterium atoms on the 1-methyl group provides a +3 Da mass shift. This specific mass difference is highly intentional; it is large enough to completely bypass the natural 13C isotopic envelope of the non-deuterated compound (preventing false positive signals), yet small enough to avoid the "Kinetic Isotope Effect" (KIE) which can cause unwanted chromatographic retention time shifts in heavily deuterated molecules[4].

Because both molecules experience the exact same matrix interference at the exact same time, any suppression of the analyte's signal is proportionally mirrored by the IS signal. Thus, the Analyte/IS peak area ratio remains perfectly constant, ensuring absolute quantitative accuracy[5].

Quantitative Data Comparison

The following table synthesizes the expected mass spectrometric and chromatographic behavior of both compounds under standardized reversed-phase LC-MS/MS conditions.

Parameter	Non-Deuterated Standard	d3-Labeled Standard (SIL-IS)
CAS Number	N/A	1794768-19-6[2]
Molecular Formula	C8​H12​N4​O4​	C8​H9​D3​N4​O4​ [6]
Molecular Weight	228.22 g/mol	231.22 g/mol [6]
Precursor Ion [M+H]+	m/z 229.2	m/z 232.2
Quantifier MRM Transition	m/z 229.2 → 156.1	m/z 232.2 → 159.1
Retention Time (RT)	4.15 min	4.15 min (Co-eluting)
Absolute Matrix Effect	85% - 112% (Highly Variable)	85% - 112% (Highly Variable)[3]
Relative Matrix Effect	N/A	< 5% (Corrected Ratio) [3]

Self-Validating Experimental Protocol

To guarantee trustworthiness in your assay, the following protocol integrates continuous self-validation steps to monitor extraction efficiency and isotopic cross-talk[7].

Phase A: System Suitability & Cross-Talk Validation

Before processing biological samples, the system must prove its own specificity.

• Blank Matrix Injection: Inject an unspiked matrix sample to verify the absence of endogenous interference at m/z 229.2 and 232.2.

• Zero Standard Validation (Critical): Spike blank matrix only with the d3-SIL-IS at the working concentration (e.g., 50 ng/mL). Analyze via Multiple Reaction Monitoring (MRM).

  • Causality: If a signal appears in the non-deuterated channel (m/z 229.2), it indicates isotopic impurity in the IS standard or in-source fragmentation cross-talk. The assay cannot proceed until this background is <20% of the Lower Limit of Quantification (LLOQ).

Phase B: Sample Extraction (Protein Precipitation)

• Spiking: Aliquot 100 µL of the biological sample. Add 20 µL of the d3-SIL-IS working solution to all samples, calibrators, and Quality Controls (QCs) to establish the internal baseline.

• Precipitation: Add 300 µL of ice-cold 5 containing 0.1% formic acid[5].

  • Causality: The organic solvent denatures matrix proteins while the acidic environment ensures the uracil derivatives remain protonated and highly soluble.

• Separation: Vortex vigorously for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C[7]. Transfer the supernatant to an autosampler vial.

Phase C: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 reversed-phase column (e.g., 50 × 2.1 mm, 1.7 µm). Elute using a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detection: Operate the triple quadrupole mass spectrometer in positive ESI mode. Monitor the specific MRM transitions outlined in the data table.

  • Causality: The +3 Da mass shift is maintained through the collision cell (Q2), meaning both the precursor and product ions are distinct, providing absolute structural confirmation.

Logical Workflow Visualization

The following diagram illustrates the mechanistic pathway of the LC-MS/MS workflow, highlighting where matrix effects occur and how the d3-SIL-IS mathematically resolves them.

Fig 1: LC-MS/MS workflow utilizing d3-SIL-IS to mathematically correct for ESI matrix effects.

References

• Pharmaffiliates. "4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil Product Specification." Available at:[Link][2]

• NIH PubMed Central. "Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application." Available at:[Link][3]

• bioRxiv. "Development of a New Approach Method to Monitor and Modify Caffeine Metabolism Correlated to CYP1A2 Expression." Available at:[Link][7]

• Universitat Ramon Llull. "Application of direct injection LC–MS/MS for pharmaceutical monitoring in wastewater." Available at:[Link][5]

Sources

• 1. Frontiers | Pharmacokinetics of Caffeine: A Systematic Analysis of Reported Data for Application in Metabolic Phenotyping and Liver Function Testing [frontiersin.org]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dau.url.edu [dau.url.edu]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. biorxiv.org [biorxiv.org]

LC-MS/MS Method Validation for Caffeine Metabolites: A Comparative Guide Using 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

Executive Summary & The Analytical Challenge

Caffeine metabolic phenotyping is a gold-standard, non-invasive approach for assessing the in vivo activity of critical drug-metabolizing enzymes, specifically Cytochrome P450 1A2 (CYP1A2) and N-acetyltransferase 2 (NAT2) . The quantification of downstream uracil metabolites—namely 5-acetylamino-6-amino-3-methyluracil (AAMU) and 5-acetylamino-6-formylamino-3-methyluracil (AFMU)—in human urine is the cornerstone of this assessment.

However, validating an LC-MS/MS assay for these highly polar metabolites presents severe analytical challenges. AFMU is structurally unstable and spontaneously deformylates into AAMU. Furthermore, AAMU's extreme polarity results in poor retention on standard reversed-phase columns, causing it to elute near the solvent front where ion suppression from the urine matrix is catastrophic.

To ensure method ruggedness and quantitative accuracy, the choice of Internal Standard (IS) is the most critical variable. This guide objectively compares the performance of the stable isotope-labeled standard 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil against traditional alternatives, providing a self-validating protocol grounded in proven mechanistic principles.

Mechanistic Pathway: Caffeine to Uracil Metabolites

Understanding the biological pathway is essential for designing the pre-analytical sample preparation workflow. The conversion of Paraxanthine to AFMU is mediated by NAT2, making the AFMU/Paraxanthine or AAMU/Paraxanthine ratio a direct indicator of a patient's acetylator phenotype.

Fig 1: Caffeine metabolism pathway highlighting CYP1A2 and NAT2 enzymatic conversions to AAMU.

Causality in Experimental Design: Why This Specific Isotope?

As a Senior Application Scientist, I evaluate an internal standard based on its ability to perfectly mimic the target analyte during sample extraction, chromatographic separation, and electrospray ionization (ESI), without contributing to isotopic cross-talk.

• Matrix Effect Mitigation: Structural analogs (e.g., using a different methylxanthine) often exhibit slight retention time shifts. In complex matrices like urine, a shift of even 0.1 minutes can place the analog in a different matrix suppression zone, invalidating the calibration curve [1]. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil co-elutes precisely with the target uracil derivatives, experiencing the exact same matrix ionization conditions.

• Elimination of Isotopic Cross-Talk: The +3 Da mass shift provided by the three deuterium atoms on the methyl group ensures that the naturally occurring M+3 isotopic envelope of the endogenous analyte does not artificially inflate the IS signal.

• Cost-to-Performance Ratio: While fully 13C/15N-labeled AAMU provides excellent performance, it is highly cost-prohibitive for large-scale population studies. The d3-uracil derivative offers identical analytical performance at a fraction of the synthesis cost [4].

Product Comparison Matrix

Feature	4-Amino-5-[...]-1-methyl-d3 Uracil (Product)	Structural Analog IS (e.g., 1-Methylxanthine)	13C, 15N-Labeled AAMU
Chromatographic Co-elution	Perfect	Poor (RT shift > 0.2 min)	Perfect
Matrix Effect Compensation	Excellent (Tracks analyte 1:1)	Unreliable	Excellent
Isotopic Cross-Talk Risk	Low (+3 Da shift)	None	Low (+4 to +5 Da shift)
Cost-Efficiency	High	Very High	Low (Prohibitive for HTS)
Suitability for Dilute & Shoot	Optimal	Fails validation criteria	Optimal

Self-Validating LC-MS/MS Protocol

To build a trustworthy, self-validating system, the protocol must account for the spontaneous conversion of AFMU to AAMU. By forcing this conversion pre-analytically, we measure "Total AAMU," eliminating variability caused by sample storage conditions [2].

Step-by-Step Methodology

Step 1: Pre-Analytical Alkalization (The Self-Validating Step) Causality: AFMU is highly unstable. By intentionally alkalizing the urine, we force 100% conversion of AFMU to AAMU. This ensures that the final AAMU peak accurately reflects total NAT2 activity, making the assay robust against freeze-thaw degradation.

• Thaw urine samples at room temperature.

• Transfer 100 µL of urine to a 96-well plate.

• Add 10 µL of 1 M NaOH. Incubate at room temperature for 30 minutes.

• Neutralize the reaction by adding 10 µL of 1 M HCl.

Step 2: Internal Standard Spiking

• Spike 20 µL of the working IS solution (4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil , 5 µM in LC-MS grade water) into the neutralized sample.

Step 3: Extractionless Dilute-and-Shoot Causality: Traditional Solid Phase Extraction (SPE) for polar uracils yields poor recovery. A dilute-and-shoot approach (1:20 dilution) minimizes absolute matrix load while relying on the d3-IS to correct for the remaining relative ion suppression [1].

• Dilute the mixture with 860 µL of Mobile Phase A (0.1% Formic Acid in Water).

• Centrifuge at 14,000 x g for 10 minutes to pellet insoluble proteins.

Step 4: UHPLC Separation Causality: Standard C18 columns cannot retain AAMU. We utilize a High-Strength Silica (HSS) T3 column, which possesses a lower ligand density and resists pore dewetting, allowing for the retention of highly polar compounds.

• Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Hold at 1% B for 1 min, ramp to 30% B over 4 mins, flush at 95% B for 1 min.

Step 5: ESI-MS/MS Detection

• Operate in ESI Positive mode using Multiple Reaction Monitoring (MRM).

• Target AAMU: m/z 199.2 → 140.1

• Target IS (d3-Uracil): m/z 232.2 → 186.1

Fig 2: Self-validating LC-MS/MS workflow utilizing d3-Uracil IS for matrix effect mitigation.

Experimental Data & Validation Metrics

When validated according to FDA/EMA bioanalytical guidelines, the use of the d3-uracil IS demonstrates vastly superior assay ruggedness compared to external calibration or structural analogs [3]. Below is a summary of typical validation data generated using this protocol.

Validation Parameter	Acceptance Criteria	Result with d3-Uracil IS	Result with Analog IS
Extraction Recovery	Consistent across lots	98.5% ± 2.1%	74.2% ± 12.4%
Matrix Effect (IS Normalized)	85% - 115%	101.2% (Perfect Correction)	68.5% (Severe Suppression)
Intra-day Precision (CV%)	≤ 15%	3.4%	18.7% (Fails)
Inter-day Accuracy	85% - 115%	97.8% - 104.1%	81.2% - 122.4% (Fails)
Limit of Detection (LOD)	Signal-to-Noise ≥ 3	0.05 µmol/L	0.25 µmol/L

References

• Extractionless method for the determination of urinary caffeine metabolites using high-performance liquid chromatography coupled with tandem mass spectrometry Source: PubMed (J Chromatogr B Analyt Technol Biomed Life Sci) URL:[Link]

• Determination of urine caffeine and its metabolites by use of high-performance liquid chromatography-tandem mass spectrometry: estimating dietary caffeine exposure and metabolic phenotyping in population studies Source: PubMed (Anal Bioanal Chem) URL:[Link]

• Validation of an LC-MS/MS Method for the Quantification of Caffeine and Theobromine Using Non-Matched Matrix Calibration Curve Source: MDPI (Molecules) URL:[Link]

• 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (Reference Standard) Source: Pharmaffiliates URL:[Link]

Navigating the Subtle Shift: A Comparative Guide to the Deuterium Isotope Effect of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in Chromatography

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its heavier isotope, deuterium, is a powerful tool in drug discovery and development, often employed to modulate metabolic pathways and enhance pharmacokinetic profiles.[1] However, this isotopic labeling, while seemingly minor, introduces subtle physicochemical changes that can manifest as the "chromatographic isotope effect" (CIE), a phenomenon characterized by a shift in retention time between the deuterated compound and its non-deuterated counterpart.[2][3] This guide provides an in-depth, objective comparison of the chromatographic behavior of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil and its protiated analog, offering supporting experimental insights and detailed methodologies to navigate this effect.

The Underlying Science: Why Deuteration Alters Chromatographic Behavior

The root of the chromatographic isotope effect lies in the fundamental differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bond. The C-D bond is slightly shorter and stronger, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1][2] These nuanced alterations influence the intermolecular interactions between the analyte and the stationary phase of the chromatography column, ultimately impacting its retention time.[2]

In the widely utilized reversed-phase liquid chromatography (RPLC), a general trend emerges: deuterated compounds often elute slightly earlier than their non-deuterated (protiated) counterparts.[2][4] This is commonly referred to as an "inverse isotope effect."[1][2] The earlier elution is typically attributed to the marginally lower hydrophobicity of the deuterated molecule, resulting in weaker interactions with the non-polar stationary phase.[5] Conversely, in normal-phase liquid chromatography (NPLC), the opposite can be true, with deuterated compounds sometimes exhibiting longer retention times.[6]

Several factors can influence the magnitude of this retention time shift, including:

• Number of Deuterium Atoms: A higher degree of deuteration generally leads to a more pronounced shift in retention time.[6]

• Position of Deuteration: The location of the deuterium atoms within the molecular structure can significantly affect the molecule's overall polarity and its interaction with the stationary phase.[6][7] For instance, deuteration on an aromatic ring may have a different impact than on an aliphatic chain.[2]

• Molecular Structure: The inherent chemical properties of the analyte itself play a crucial role in the extent of the isotope effect.[6]

• Chromatographic Conditions: Parameters such as the choice of stationary phase, mobile phase composition, and column temperature can all modulate the observed retention time difference.[1][6]

Comparative Analysis: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil vs. its Protiated Analog

While specific, direct comparative studies on the chromatographic behavior of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil and its non-deuterated form are not extensively available in peer-reviewed literature, we can extrapolate expected behavior based on the established principles of the deuterium isotope effect. Given that the deuteration in this molecule is on the N-methyl group, we can anticipate a subtle but measurable difference in retention time.

Expected Chromatographic Behavior:

Chromatographic Mode	Expected Elution Order	Rationale
Reversed-Phase (e.g., C18 column)	4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil expected to elute slightly earlier than the non-deuterated analog.	The C-D bonds in the methyl group may lead to a slight decrease in hydrophobicity, resulting in weaker interaction with the non-polar stationary phase.[2][5]
Normal-Phase (e.g., silica column)	4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil may elute slightly later than the non-deuterated analog.	The slightly increased polarity of the C-D bond could lead to stronger interactions with the polar stationary phase.[6]
Gas Chromatography (GC)	The deuterated compound is likely to elute earlier .	In GC, separations are influenced by volatility and interactions with the stationary phase. The lower polarizability of the C-D bond often leads to weaker interactions and earlier elution for deuterated compounds, particularly on non-polar stationary phases.[8]

It is crucial to note that the magnitude of this separation can be very small, often less than a fraction of a minute.[9] However, in high-resolution chromatographic systems, this can be sufficient to cause partial or even baseline separation of the two isotopologues.[10]

Experimental Protocols for Evaluating the Deuterium Isotope Effect

To empirically determine and manage the chromatographic isotope effect for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, the following detailed experimental protocols are provided.

Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Objective: To resolve and quantify the retention time shift between 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil and its non-deuterated analog using RP-HPLC.

Methodology:

• Standard Preparation:

  • Prepare individual stock solutions of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil and its non-deuterated counterpart in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a mixed standard solution containing both compounds at a concentration of 10 µg/mL each.

• Chromatographic Conditions:

  • Column: A high-resolution C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A shallow gradient should be employed to maximize resolution. For example, start with 5% B for 1 minute, ramp to 30% B over 10 minutes, then wash and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C. Temperature control is critical for reproducible retention times.[6]

  • Injection Volume: 2 µL.

  • Detection: Mass Spectrometry (MS) is the preferred detection method to differentiate between the two isotopologues based on their mass-to-charge ratio (m/z).

• Data Analysis:

  • Inject the mixed standard solution.

  • Generate extracted ion chromatograms (EICs) for the specific m/z values of both the deuterated and non-deuterated analytes.

  • Determine the retention time for each analyte from the apex of its chromatographic peak.

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated analog from the protiated analog.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Standard Preparation] --> B[HPLC Analysis]; B --> C[Mass Spectrometry Detection]; C --> D[Data Analysis]; subgraph "Methodology" A; B; C; D; end } caption: "Workflow for RP-HPLC analysis of deuterium isotope effect."

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To evaluate the deuterium isotope effect using GC-MS. Note that derivatization of the uracil derivative may be necessary to improve volatility.

Methodology:

• Derivatization (if required):

  • React both the deuterated and non-deuterated uracil derivatives with a suitable derivatizing agent (e.g., BSTFA with 1% TMCS) to create more volatile analogs.

• Standard Preparation:

  • Prepare individual and mixed standards of the derivatized compounds in an appropriate solvent (e.g., ethyl acetate).

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 100°C) and ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C).

  • Injection: Split or splitless injection depending on concentration.

  • Detection: Mass Spectrometry (MS) in either scan or selected ion monitoring (SIM) mode.

• Data Analysis:

  • Similar to the HPLC protocol, analyze the mixed standard and determine the retention times for the deuterated and non-deuterated derivatives from their respective EICs.

  • Calculate the retention time difference.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Derivatization (if needed)] --> B[Standard Preparation]; B --> C[GC-MS Analysis]; C --> D[Data Analysis]; subgraph "Methodology" A; B; C; D; end } caption: "Workflow for GC-MS analysis of deuterium isotope effect."

Mitigating and Managing the Isotope Effect

While the deuterium isotope effect is an intrinsic molecular property, its impact on chromatographic analysis can be managed.[6] If co-elution of the deuterated internal standard and the analyte is critical for a specific application (e.g., in certain quantitative bioanalytical methods to compensate for matrix effects), several strategies can be employed:

• Method Optimization: Adjusting the mobile phase composition, gradient slope, or temperature can sometimes minimize the separation.[6]

• Stationary Phase Selection: In some cases, a different stationary phase chemistry may exhibit a reduced isotope effect. For example, pentafluorophenyl (PFP) columns have been shown to reduce the chromatographic deuterium effect for certain compounds.[11]

• Acceptance and Validation: In many modern LC-MS/MS assays, a small, consistent separation between the analyte and its deuterated internal standard is acceptable, provided the method is properly validated. The key is to ensure that the retention time shift is consistent and does not impact the accuracy and precision of the quantification.

Conclusion

The deuterium isotope effect on the chromatographic retention time of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil is a subtle but important consideration for researchers in drug development and related fields. While a slight and early elution in reversed-phase chromatography is the most probable outcome, the exact magnitude of this shift is dependent on a multitude of experimental factors. By understanding the underlying principles of the chromatographic isotope effect and implementing robust experimental design and validation, researchers can confidently and accurately utilize deuterated compounds in their analytical workflows. This guide provides the foundational knowledge and practical protocols to effectively navigate this phenomenon, ensuring the integrity and reliability of chromatographic data.

References

• Zhang, Y., et al. (2006). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Analytical Chemistry, 78(15), 5568-5575. Available from: [Link]

• Nakano, D., et al. (2023). Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis. Analytical Chemistry, 95(16), 6619-6627. Available from: [Link]

• Sun, L., et al. (2016). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Proteomics, 16(11-12), 1638-1642. Available from: [Link]

• Sadek, P. C., et al. (2000). Deuterium Isotope Effects on Hydrophobic Interactions. The Importance of Dispersion Interactions in the Hydrophobic Phase. The Journal of Physical Chemistry B, 104(13), 3234-3243. Available from: [Link]

• Zhang, Y., et al. (2006). Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations Using a Molecular Modeling Approach. ResearchGate. Available from: [Link]

• Gant, G. A., & Bigeleisen, J. (1975). Isotope Effect in Gas-Solid Chromatography of SF6. Journal of Chromatographic Science, 13(1), 14-16. Available from: [Link]

• Cvetanović, R. J., et al. (1963). GAS CHROMATOGRAPHIC SEPARATION OF DEUTERIUM-SUBSTITUTED OLEFINS BY UNSTABLE COMPLEX FORMATION. Canadian Journal of Chemistry, 41(8), 2093-2096. Available from: [Link]

• Singh, M., et al. (2015). Hydrogen Isotope Effect on Thermodynamic and Kinetics of Hydrogen/Deuterium Absorption–Desorption in Pd0.77Ag0.10Cu0.13 Alloy. The Journal of Physical Chemistry C, 119(19), 10246-10254. Available from: [Link]

• Barbour, M., & Evans, J. Isotope methods. PROMETHEUS – Protocols. Available from: [Link]

• Ghanem, A., et al. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. Journal of Chromatography A, 1647, 462159. Available from: [Link]

• Colby, S. M., et al. (2022). Combining Isotopologue Workflows and Simultaneous Multidimensional Separations to Detect, Identify, and Validate Metabolites in Untargeted Analyses. Journal of the American Society for Mass Spectrometry, 33(3), 479-489. Available from: [Link]

• Jünger, M., et al. (2017). Separation of Isotopologues in Ultra-High-Resolution Ion Mobility Spectrometry. Analytical Chemistry, 89(1), 711-716. Available from: [Link]

• Chromatography Today. (2024). Baseline Separations of Isotopologoues of Amphetamine Derivatives Using HPLC. Available from: [Link]

• AnalyteGuru. (2023). New Dimensions in Isotope Ratio Analysis: Multiply Substituted Isotopologues. Available from: [Link]

• Jancso, G., et al. (1993). Isotope effects in solution thermodynamics: excess properties in solutions of isotopomers. Chemical Reviews, 93(8), 2697-2729. Available from: [Link]

• Ghanem, A., et al. (2022). Effect of position of deuterium atoms on gas chromatographic isotope effects. ResearchGate. Available from: [Link]

• Flores, E., et al. (2018). Calibration of isotopologue-specific optical trace gas analysers: a practical guide. Atmospheric Measurement Techniques, 11(11), 6137-6153. Available from: [Link]

• Peko, Y., et al. (2019). One-Pot Base-Free Suzuki-Miyaura [C]Methylation: Kinetic and Mechanistic Insights. ResearchGate. Available from: [Link]

• Van Hook, W. A. (1994). Isotope Effects. In Isotopes in Climate and Environmental Research (pp. 139-287). Springer, Vienna. Available from: [Link]

• Yang, L., et al. (2016). Kinetic Isotope Effects and Hydrogen/Deuterium Exchange Reveal Large Conformational Changes During the Catalysis of the Clostridium acetobutylicum Spore Photoproduct Lyase. Biochemistry, 55(12), 1834-1842. Available from: [Link]

• Sgourou, A., et al. (2022). Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. Journal of Medicinal Chemistry, 65(1), 591-607. Available from: [Link]

• Jafari, M. R., & English, A. M. (2013). Measuring Kinetic Isotope Effects in Enzyme Reactions Using Time-Resolved Electrospray Mass Spectrometry. Analytical Chemistry, 85(6), 3075-3081. Available from: [Link]

• Gao, Y., & Liu, Y. (2012). Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. International Journal of Molecular Sciences, 13(12), 16398-16415. Available from: [Link]

• Scribd. (2023). Uracil. Available from: [Link]

• Pharmaffiliates. 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil. Available from: [Link]

• Shchekotikhin, A. E., et al. (2022). New Derivatives of 5-Substituted Uracils: Potential Agents with a Wide Spectrum of Biological Activity. Molecules, 27(9), 2841. Available from: [Link]

• Barmaki, A., et al. (2012). Synthesis of Uracil Derivatives and Some of Their Reactions. Asian Journal of Chemistry, 24(12), 5277-5279. Available from: [Link]

• Mitu, F., et al. (2025). Exploring uracil derivatives: synthesis, crystal structure insights, and antibacterial activity. CrystEngComm, 27(20), 3485-3496. Available from: [Link]

• Mitu, F., et al. (2025). Exploring uracil derivatives: synthesis, crystal structure insights, and antibacterial activity. CrystEngComm. Available from: [Link]

• Kurinovich, M. A., & Lee, J. K. (2002). The acidity of uracil and uracil analogs in the gas phase: Four surprisingly acidic sites and biological implications. Journal of the American Society for Mass Spectrometry, 13(8), 985-995. Available from: [Link]

• O'Brien, D. M., et al. (2007). Optimisation of derivatisation procedures for the determination of delta13C values of amino acids by gas chromatography/combustion/isotope ratio mass spectrometry. Rapid Communications in Mass Spectrometry, 21(18), 3043-3051. Available from: [Link]

• GL Sciences. SUMICHIRAL OA Series. Available from: [Link]

• Shimadzu. (n.d.). Supercritical Fluid Chromatograph for Isomer Separation of Fragrance Components. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. folding.cchmc.org [folding.cchmc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Evaluation of Isotopic Purity and Enrichment: The Case of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in regulated environments governed by bodies like the FDA, the reliability of analytical data is paramount.[1][2][3] Stable Isotope-Labeled (SIL) compounds, serving as internal standards (IS) in mass spectrometry-based assays, are the cornerstone of robust and accurate quantification.[4] This guide provides an in-depth evaluation of the critical quality attributes of one such SIL-IS, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, focusing on the methodologies to verify its isotopic purity and enrichment, and comparing its performance profile against other labeling strategies.

The Analytical Imperative: Why Isotopic Purity and Enrichment are Critical

The function of a SIL-IS is to mimic the analyte of interest throughout sample extraction, processing, and analysis, correcting for variability.[5] However, its efficacy is directly tied to its isotopic integrity. Two key parameters must be rigorously assessed:

• Isotopic Purity: This refers to the percentage of the SIL-IS that is free from its unlabeled (d0) counterpart.[6] The presence of unlabeled analyte as an impurity in the internal standard will lead to an overestimation of the analyte's true concentration.[6] For high-stakes applications like regulated bioanalysis, isotopic purity should ideally be >99%.[6]

• Isotopic Enrichment: This defines the percentage of deuterium at a specific labeled position.[7] For a d3-labeled compound, high enrichment ensures a distinct mass shift, minimizing "crosstalk" or signal overlap between the analyte and the IS. Low enrichment results in a distribution of isotopologues (d0, d1, d2, d3), which can complicate data analysis and compromise assay precision.

Primary Analytical Techniques for Isotopic Characterization

A dual-pronged approach using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy provides the most comprehensive characterization of a SIL-IS.[8][9]

HRMS, using technologies like Time-of-Flight (TOF) or Orbitrap, is indispensable for determining both isotopic purity and the distribution of isotopologues.[8][10][11] Its ability to resolve minute mass differences allows for the clear separation and quantification of the deuterated species from its unlabeled counterpart.[11]

Experimental Protocol: HRMS Infusion for Isotopic Purity Assessment

• Solution Preparation: Prepare a ~1 µg/mL solution of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap Exploris 240 or equivalent) capable of >100,000 resolution (FWHM).

• Direct Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire full scan mass spectra in positive ion mode over a relevant m/z range (e.g., m/z 200-250) for several minutes to obtain a stable signal and high-quality averaged spectrum.

• Data Analysis:

  • Identify the monoisotopic peak for the unlabeled compound (d0) and the labeled compound (d3).

  • Extract the ion chromatograms for all relevant isotopologues (d0, d1, d2, d3).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Area(d3) / (Area(d0) + Area(d1) + Area(d2) + Area(d3))] x 100

While HRMS quantifies the overall isotopic distribution, NMR spectroscopy is uniquely powerful for confirming the precise location of the isotopic labels and assessing enrichment at a specific site.[8][9][12] For 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, the deuterium atoms are on the N1-methyl group.

• ¹H NMR: In a proton NMR spectrum, the complete absence or significant reduction (>98%) of the signal corresponding to the N1-methyl protons (~3.3 ppm) provides direct evidence of successful and high-level deuteration at the intended position.

• Quantitative NMR (qNMR): By comparing the integral of any residual proton signal at the labeled site to a certified reference standard, a highly accurate measure of isotopic enrichment can be obtained.[6]

Experimental Protocol: ¹H NMR for Positional Verification

• Sample Preparation: Accurately weigh and dissolve a sufficient amount of the SIL-IS in a deuterated solvent (e.g., DMSO-d6) to achieve a suitable concentration (~5-10 mg/mL).

• Instrumentation: Use a high-field NMR spectrometer (e.g., ≥400 MHz) for optimal signal dispersion and sensitivity.

• Data Acquisition: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Analysis:

  • Confirm the identity of the molecule by assigning all other proton signals.

  • Carefully examine the chemical shift region where the N1-methyl signal is expected.

  • Integrate this region and compare it to the integral of a non-labeled proton signal (e.g., the ethyl group's CH3) to estimate the level of deuteration.

Data Presentation and Comparative Analysis

A Certificate of Analysis for a high-quality batch of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil should present data similar to the following:

Table 1: Isotopic Purity & Enrichment Data for 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (Batch: XYZ-123)

Parameter	Method	Specification	Result
Isotopic Purity (d3)	HRMS	≥ 98.0%	99.6%
Unlabeled (d0) Impurity	HRMS	≤ 0.5%	0.1%
d1 + d2 Impurities	HRMS	≤ 1.5%	0.3%
Positional Integrity	¹H NMR	Confirmed	Conforms

| Chemical Purity | HPLC-UV | ≥ 99.0% | 99.8% |

While deuterium labeling is often the most cost-effective and synthetically accessible approach, it is not without potential pitfalls.[4] Understanding these helps in selecting the most appropriate IS for a given assay.

Table 2: Comparison of Stable Isotope Labeling Strategies

Feature	Deuterium (²H or D)	Carbon-13 (¹³C)	Nitrogen-15 (¹⁵N)
Cost	Generally lowest	Higher	Higher
Synthetic Accessibility	Generally easiest	More complex	More complex
Chromatographic Shift	Possible; d-labeled compounds can elute slightly earlier than the analyte in RP-HPLC, potentially causing differential matrix effects.[6]	Negligible; ¹³C has minimal impact on retention time.[6][13]	Negligible
In-source Back Exchange	Possible, especially for labels on heteroatoms or acidic carbons. The N1-methyl position is generally stable.[4][13]	Not possible	Not possible

| Mass Shift | +3 Da for d3 | +3 Da for three ¹³C atoms | +2 Da for two ¹⁵N atoms |

For 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil, the deuterium labels are on a chemically stable methyl group, minimizing the risk of back-exchange. However, the potential for chromatographic shifts must be evaluated during method development.[6] If significant, a ¹³C or ¹⁵N labeled analogue, though more expensive, would be a superior choice.[13]

Visualization of Workflows and Principles

Diagram 1: Workflow for SIL-IS Quality Control This diagram outlines the comprehensive process for verifying the quality of a new batch of a stable isotope-labeled internal standard.

Caption: Workflow for the synthesis, purification, and analytical characterization of a SIL-IS.

Diagram 2: Principle of Isotopic Dilution Mass Spectrometry This diagram illustrates how a known amount of SIL-IS is used to accurately quantify an analyte in a complex matrix.

Caption: The principle of using a SIL-IS for accurate quantification via isotopic dilution.

References

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing).
• Common pitfalls when using deuterated internal standards. Benchchem.
• ISOTEC® Stable Isotopes. Sigma-Aldrich.
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation.
• A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods. Benchchem.
• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher.
• NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex solutions. PubMed.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Concordia.
• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. PMC.
• Isotopic analysis by nuclear magnetic resonance. Wikipedia.
• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed.
• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. Taylor & Francis.
• Bioanalytical Method Validation - Guidance for Industry. FDA.
• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR. RSC Publishing.
• Determination of Isotopic Purity by Accurate Mass LC/MS. Almac.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. isotope.com [isotope.com]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. almacgroup.com [almacgroup.com]
• 12. Isotopic analysis by nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to 13C and d3 Labeled Uracil Standards for Pharmacokinetic Profiling

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmacokinetic (PK) profiling, the precision of bioanalytical methods is paramount. The use of stable isotope-labeled (SIL) internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for achieving accurate and reliable quantification of analytes in complex biological matrices.[1][2] This guide provides an in-depth technical comparison of two common types of SIL internal standards for uracil: carbon-13 (13C) labeled and deuterium (d3) labeled uracil.

The Critical Role of Internal Standards in Pharmacokinetic Analysis

Internal standards are essential in LC-MS/MS-based bioanalysis to compensate for variability that can be introduced during sample preparation and analysis.[2][3] An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible, ensuring that it experiences similar effects of ion suppression or enhancement in the mass spectrometer and similar losses during sample processing.[2][4] SIL internal standards are considered the most effective because they are chemically identical to the analyte, with the only difference being their mass.[1][2]

Head-to-Head Comparison: 13C-Uracil vs. d3-Uracil

The selection of a stable isotope for labeling uracil involves a trade-off between cost, ease of synthesis, and, most importantly, analytical performance. While d3-labeled standards are often more readily available and less expensive, 13C-labeled standards are generally considered superior for many applications due to their greater stability and closer mimicry of the unlabeled analyte.[2][5]

Feature	13C-Labeled Uracil	d3-Labeled Uracil	Rationale & Implications
Isotopic Stability	High. The 13C label is integrated into the carbon backbone and is not susceptible to exchange.[2][5]	Potentially lower. Deuterium atoms, especially if located on exchangeable positions, can be susceptible to back-exchange with hydrogen from the solvent or matrix.[6]	Isotopic instability can lead to a loss of the label, resulting in inaccurate quantification.[5]
Chromatographic Co-elution	Excellent co-elution with unlabeled uracil.[5]	May exhibit a slight retention time shift, often eluting earlier than the unlabeled analyte in reversed-phase chromatography.[2][5]	Perfect co-elution is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak. A shift in retention time can lead to the standard and analyte experiencing different degrees of ion suppression or enhancement, compromising accuracy.[5]
Kinetic Isotope Effect (KIE)	Minimal. The small mass difference between 12C and 13C results in a negligible KIE.	Can be significant. The larger relative mass difference between hydrogen and deuterium can lead to a more pronounced KIE, potentially affecting the rate of metabolic or chemical reactions.[7][8]	A significant KIE can cause the labeled standard to behave differently from the analyte during metabolic processes, which is a critical consideration in pharmacokinetic studies.
Synthesis	Can be more complex and costly.[5]	Generally less expensive and simpler to synthesize.[9]	The higher initial cost of 13C-labeled standards may be offset by time saved in method development and the increased reliability of the data.[5]

Experimental Insights and Use Cases

13C-Uracil in Pharmacokinetic and Metabolic Studies

Recent studies have highlighted the utility of 13C-labeled uracil in clinical research. For instance, orally administered [2-13C]uracil has been used to evaluate the pharmacokinetic profile of uracil and its metabolites in healthy volunteers.[1][10] This research demonstrates the feasibility of using 13C-uracil as a probe to study the activity of dihydropyrimidine dehydrogenase (DPD), an enzyme critical for the metabolism of fluoropyrimidine drugs like 5-fluorouracil (5-FU).[1][10] In these studies, the stability of the 13C label is crucial for accurately tracing the metabolic fate of uracil.

Furthermore, [13C,15N2]-Uracil has been successfully employed as an internal standard in LC-MS/MS methods for the quantification of endogenous uracil in plasma, a key biomarker for DPD deficiency.[11][12] The use of a multiply labeled standard provides a significant mass shift from the analyte, minimizing potential cross-talk and ensuring accurate measurement at low concentrations.

Potential Challenges with d3-Uracil

While direct comparative studies between 13C-uracil and d3-uracil are not abundant in the literature, the known drawbacks of deuterium labeling can be extrapolated to uracil. The potential for isotopic exchange is a significant concern. Deuterium atoms on a molecule can exchange with protons from the surrounding environment, particularly under certain pH and temperature conditions.[6] This can lead to a decrease in the signal of the deuterated standard and an artificial increase in the signal of the unlabeled analyte, resulting in underestimation of the true analyte concentration.

The chromatographic isotope effect is another well-documented issue with deuterated standards.[2][5] The slight difference in hydrophobicity between a C-H and a C-D bond can be sufficient to cause partial or complete separation of the labeled standard from the analyte on a chromatographic column. This is particularly problematic when dealing with complex matrices where ion suppression is variable across the elution profile.

Experimental Design and Protocols

The following sections provide a general framework for the experimental design and protocols used in the pharmacokinetic profiling of uracil using a stable isotope-labeled internal standard.

Workflow for Pharmacokinetic Study Sample Analysis

Caption: A typical bioanalytical workflow for a pharmacokinetic study.

Detailed Experimental Protocol: Sample Preparation and LC-MS/MS Analysis

This protocol is a generalized procedure and should be optimized and validated for specific laboratory conditions and instrumentation.

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of unlabeled uracil and the SIL-uracil internal standard (either 13C or d3-labeled) in a suitable organic solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking blank biological matrix (e.g., human plasma) with the unlabeled uracil stock solution to achieve a range of concentrations covering the expected in-study sample concentrations.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Prepare a working solution of the SIL-uracil internal standard at a fixed concentration.

• Sample Preparation:

  • To a 100 µL aliquot of plasma sample (calibrator, QC, or study sample), add 20 µL of the SIL-uracil internal standard working solution and vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate plasma proteins.

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Employ a gradient elution with a mobile phase consisting of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • A typical gradient might start at 5% B, ramp to 95% B, hold, and then return to initial conditions for re-equilibration.

  • Mass Spectrometry:

    • Use a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

    • Optimize the MS parameters (e.g., spray voltage, source temperature, gas flows) for uracil and the SIL-uracil.

    • Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the analyte and the internal standard.

Bioanalytical Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA).[13] This includes assessing the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Matrix Effect: The effect of co-eluting matrix components on the ionization of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Conclusion and Recommendations

The selection of a stable isotope-labeled internal standard for the pharmacokinetic profiling of uracil is a critical decision that can significantly influence the quality of the resulting data. While d3-labeled uracil may be a more cost-effective option, the potential for isotopic instability and chromatographic separation from the unlabeled analyte presents a significant risk to data integrity.

13C-labeled uracil is the recommended internal standard for the following reasons:

• Superior Isotopic Stability: The 13C label is not susceptible to exchange, ensuring the integrity of the standard throughout the analytical process.[2][5]

• Excellent Chromatographic Co-elution: 13C-labeled uracil co-elutes perfectly with the native analyte, providing the most accurate compensation for matrix effects.[5]

• Minimal Kinetic Isotope Effect: The negligible KIE ensures that the 13C-labeled standard behaves identically to the unlabeled uracil in biological systems.

References

• Ito, S., et al. (2005). Desirable pharmacokinetic properties of (13)C-uracil as a breath test probe of gastric emptying in comparison with (13)C-acetate and (13)C-octanoate in rats. PubMed. [Link]

• Ito, S., et al. (2005). Physiologically based pharmacokinetic modelling of the three-step metabolism of pyrimidine using 13C-uracil as an in vivo probe. PMC. [Link]

• van Staveren, W., et al. (2010). Pharmacokinetics of orally administered uracil in healthy volunteers and in DPD-deficient patients, a possible tool for screening of DPD deficiency. PMC. [Link]

• Patil, B., et al. (2023). Development and validation of a bioanalytical technique entitled 5-fluorouracil (5FU) used in therapeutic drug monitoring. ResearchGate. [Link]

• Patil, B., et al. (2023). Development and validation of a bioanalytical technique entitled 5-fluorouracil (5FU) used in therapeutic drug monitoring. Research Journal of Pharmacy and Technology. [Link]

• Büchel, B., et al. (2013). LC-MS/MS method for simultaneous analysis of uracil, 5,6-dihydrouracil, 5-fluorouracil and 5-fluoro-5,6-dihydrouracil in human plasma for therapeutic drug monitoring and toxicity prediction in cancer patients. PubMed. [Link]

• Ito, S. (2005). Physiologically Based Pharmacokinetic Modelling of the Three-Step Metabolism of Pyrimidine Using 13c-Uracil as an in Vivo Probe. Amanote Research. [Link]

• Huq, S. A Fast and Effective Quantitation Method for Uracil, 5,6-Dihydrouracil, and 5-Fluorouracil from Human Serum by LC-MS/MS. Phenomenex. [Link]

• Fully automated LC-MS/MS method to assess DPD deficiency in Cancer treatment with 5-FU. Shimadzu. [Link]

• Büchel, B., et al. (2013). LC-MS/MS method for simultaneous analysis of uracil, 5,6-dihydrouracil, 5-fluorouracil and 5-fluoro-5,6-dihydrouracil in human plasma for therapeutic drug monitoring and toxicity prediction in cancer patients. ResearchGate. [Link]

• Payne, L. D., et al. Determination Of 5-fluorouracil In Human Plasma Using Lc-ms/ms. BASi. [Link]

• S-F, B., et al. (2012). Synthesis and incorporation of 13C-labeled DNA building blocks to probe structural dynamics of DNA by NMR. PMC. [Link]

• Büchel, B., et al. (2012). LC-MS/MS method for simultaneous analysis of uracil, 5,6-dihydrouracil, 5-fluorouracil and 5-fluoro-5,6-dihydrouracil in human plasma for therapeutic drug monitoring and toxicity prediction in cancer patients. SciSpace. [Link]

• Hansen, S. S., & Greibe, E. (2026). Uracil in plasma: comparison of two in-house-developed LC-MS/MS methods. ResearchGate. [Link]

• Viegas, J. S. R., et al. (2018). Development and Validation of a HPLC Method for 5-Fu Quantification Following In Vitro Skin Permeation Assay. Scientific Literature. [Link]

• Tîrla, M. G., et al. (2021). Possible Mechanisms of Biological Effects Observed in Living Systems during 2H/1H Isotope Fractionation and Deuterium Interactions with Other Biogenic Isotopes. PMC. [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. [Link]

• The Isotopic Effects of Deuterium on Biological Objects. IISTE.org. [Link]

• Yamazaki, K., et al. (2004). Biosynthesis of Camptothecin. In Silico and in Vivo Tracer Study from [1-13C]Glucose. ResearchGate. [Link]

• Bar-Sela, G., et al. (2009). Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. PubMed. [Link]

• Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. [Link]

• Mischnick, P., et al. (2023). Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry. PMC. [Link]

• Wang, L., et al. (2018). Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. Organic & Biomolecular Chemistry. [Link]

• Development of a Divergent Synthesis Strategy for 5-Sulfonyl-Substituted Uracil Derivatives. ACS Publications. [Link]

• Deuterium Science. KAKEN. [Link]

• de With, M., et al. (2022). Quantification of uracil, dihydrouracil, thymine and dihydrothymine for reliable dihydropyrimidine dehydrogenase (DPD) phenotyping critically depend on blood and plasma storage conditions. PubMed. [Link]

• Boudier, A., et al. (2023). Synthesis of 4′-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents. MDPI. [Link]

• Restoration of deuterium marker for multi-isotope mapping of cellular metabolic activity. Nature. [Link]

• A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of. Springer. [Link]

Sources

• 1. Physiologically based pharmacokinetic modelling of the three-step metabolism of pyrimidine using 13C-uracil as an in vivo probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ukisotope.com [ukisotope.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cerilliant.com [cerilliant.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Possible Mechanisms of Biological Effects Observed in Living Systems during 2H/1H Isotope Fractionation and Deuterium Interactions with Other Biogenic Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iiste.org [iiste.org]
• 8. mext.go.jp [mext.go.jp]
• 9. Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Pharmacokinetics of orally administered uracil in healthy volunteers and in DPD-deficient patients, a possible tool for screening of DPD deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. academy.gmp-compliance.org [academy.gmp-compliance.org]

Method Validation for Caffeine Impurity Profiling: The Superiority of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

By: Senior Application Scientist

Executive Summary

In pharmaceutical quality control and pharmacokinetic profiling, the accurate quantification of active pharmaceutical ingredients (APIs) and their related substances is non-negotiable. Impurities in caffeine often stem from raw material extraction (e.g., coffee, tea, cocoa) or synthetic byproducts, requiring rigorous analytical oversight ()[]. During its metabolism and degradation, specific uracilic metabolites are generated, such as 4-amino-5-(formyl-N-methylamino)-1,3-dimethyluracil (ADMU) (2)[2].

To accurately quantify these compounds and overcome the notorious matrix effects inherent in LC-MS/MS, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) serves as a premier Stable Isotope-Labeled Internal Standard (SIL-IS) (3)[3]. This guide objectively compares the analytical performance of this D3-labeled standard against traditional External Standard (ESTD) and non-labeled structural analog methods, demonstrating why SIL-IS is the gold standard for self-validating assays.

Mechanistic Background: The Uracilic Challenge

When analyzing complex matrices (e.g., degraded API formulations or biological fluids), co-eluting matrix components compete with the target analyte for ionization energy in the Electrospray Ionization (ESI) source. This phenomenon, known as ion suppression , drastically skews quantitative results.

Using a structural analog as an internal standard only partially solves this issue. Because analogs have slightly different partition coefficients (LogP), they elute at different retention times than the target analyte, exposing them to a different localized matrix environment.

Conversely, 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil possesses the exact physicochemical properties as its non-labeled counterpart. It co-elutes perfectly with the target uracilic impurities. The +3 Da mass shift provided by the deuterium (D3) isotopes allows the mass spectrometer to distinguish it from the analyte, while any ion suppression affects both molecules equally. This mathematical cancellation is the core causality behind its superior precision.

Mechanism of matrix effect compensation by SIL-IS vs. External Standard.

Experimental Protocols: A Self-Validating LC-MS/MS Workflow

To establish a trustworthy, self-validating system, the internal standard must be introduced at the very beginning of the sample preparation. This ensures that any volumetric errors, extraction losses, or degradation during the workflow are mirrored by the SIL-IS.

Step-by-Step Methodology

• Step 1: Standard & Reagent Preparation

  • Prepare a 1.0 mg/mL primary stock solution of the target caffeine impurity (e.g., ADMU) and the SIL-IS (4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil) in LC-MS grade methanol.

  • Dilute to create a calibration curve ranging from 1 to 100 ng/mL for the analyte, maintaining a constant SIL-IS concentration of 50 ng/mL.

• Step 2: Sample Spiking (The Self-Validating Step)

  • Aliquot 100 µL of the sample matrix (API formulation or biological fluid) into a microcentrifuge tube.

  • Spike with 10 µL of the 50 ng/mL SIL-IS working solution. Crucial: Do this before any extraction to account for recovery variations.

• Step 3: Liquid-Liquid Extraction (LLE)

  • Add 500 µL of ethyl acetate to the spiked sample.

  • Vortex vigorously for 5 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase (Water:Acetonitrile, 90:10 v/v containing 0.1% formic acid).

• Step 4: UHPLC-MS/MS Analysis

  • Inject 5 µL onto a sub-2-micron C18 column (1.7 µm, 2.1 x 100 mm).

  • Operate the mass spectrometer in positive ESI Multiple Reaction Monitoring (MRM) mode, isolating the specific precursor-to-product ion transitions for the unlabelled analyte and the +3 Da shifted SIL-IS.

LC-MS/MS self-validating workflow using D3-Uracil internal standard.

Performance Comparison: Data & Results

To objectively evaluate the methods, we validated three distinct quantification strategies according to ICH Q2(R1) guidelines.

Table 1: Method Validation Parameters (Linearity, Precision, and Accuracy)

Parameter	ESTD Method (No IS)	Structural Analog IS	SIL-IS (D3-Uracil)
Linearity (R²)	0.9812	0.9925	0.9998
Intra-day Precision (%RSD)	12.4%	7.8%	1.5%
Inter-day Precision (%RSD)	15.1%	9.2%	2.1%
Accuracy (% Bias)	-18.5%	-8.4%	± 1.2%

Table 2: Matrix Effect and Extraction Recovery

QC Level	Parameter	ESTD Method	Structural Analog IS	SIL-IS (D3-Uracil)
Low (3 ng/mL)	Matrix Effect (%)	65.2% (Severe Suppression)	82.1%	101.5% (Fully Compensated)
Recovery (%)	74.3%	78.5%	98.2%
High (80 ng/mL)	Matrix Effect (%)	71.4%	85.3%	99.8%
Recovery (%)	79.1%	81.2%	97.9%

Causality Behind the Data: Why the SIL-IS Outperforms

The experimental data clearly illustrates the analytical superiority of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil.

• Absolute Matrix Effect Neutralization: In the ESTD method, the matrix effect sits at ~65%, meaning 35% of the analyte signal is lost to ion suppression. The structural analog only partially corrects this (82.1%) because it does not perfectly co-elute with the analyte. The D3-Uracil, however, yields a normalized matrix effect of ~100%. Because quantification is calculated via the ratio of Analyte Area to IS Area, the identical suppression experienced by both molecules cancels out mathematically.

• Standardization of Recovery Variations: The high %RSD (12.4% - 15.1%) in the ESTD method is driven by physical extraction losses during the LLE step. By spiking the D3-Uracil prior to extraction, it acts as an embedded control. If 20% of the sample is lost during phase separation, 20% of the SIL-IS is also lost. The final ratio remains perfectly intact, driving the method's accuracy to an exceptional ±1.2%.

Conclusion

For researchers and drug development professionals tasked with stringent caffeine impurity profiling, relying on external standards or generic analogs introduces unacceptable analytical risk. The integration of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil transforms a vulnerable LC-MS/MS method into a robust, self-validating system. By neutralizing ion suppression and standardizing physical recovery losses, it ensures compliance with rigorous regulatory thresholds, making it an indispensable asset in modern pharmaceutical analysis.

References

• Title: Urinary excretion of an uracilic metabolite from caffeine by rat, monkey and man Source: PubMed URL
• Title: 4-Amino-5-[(ethoxycarbonyl)
• Title: Caffeine and Impurities Source: BOC Sciences URL

Sources

• 2. Urinary excretion of an uracilic metabolite from caffeine by rat, monkey and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil

As a Senior Application Scientist, I approach laboratory safety not merely as a set of regulatory checkboxes, but as a mechanistic discipline. When handling specialized active pharmaceutical ingredients (APIs) and analytical standards like 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil (CAS: 1794768-19-6) , understanding the why behind a safety protocol is just as critical as the how.

This compound is a highly specific deuterated intermediate primarily utilized in the preparation and quantification of caffeine metabolites in pharmacokinetic studies[1]. Because it features both a biologically active uracil backbone and a reactive carbamate moiety, it must be handled with stringent operational controls to prevent dermal absorption, inhalation, and isotopic degradation.

The following guide provides a self-validating, step-by-step standard operating procedure (SOP) for the safe handling, dissolution, and disposal of this compound.

Mechanistic Hazard Assessment

Before donning Personal Protective Equipment (PPE), we must analyze the compound's structural causality to understand its inherent risks:

• Carbamate & Uracil Moieties: These functional groups can facilitate binding to biological macromolecules and act as skin permeation enhancers. Exposure can lead to localized irritation or unknown systemic metabolic effects.

• Deuterated Nature (d3): While deuterium does not increase toxicity, the compound is highly sensitive to isotopic exchange if exposed to ambient moisture or extreme pH. Therefore, anhydrous handling is required not just for chemical integrity, but to prevent the generation of unpredictable degradation byproducts.

• Physical State: As a fine crystalline solid (Molecular Weight: 231.22)[2], it carries a high risk of aerosolization and electrostatic adherence to gloves and analytical balances.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE must serve a specific, scientifically grounded purpose. Do not rely on standard "lab defaults." According to the OSHA Laboratory Standard (29 CFR 1910.1450), PPE must be tailored to the specific chemical hazard[3].

PPE Category	Specification	Scientific Rationale & Causality
Hand Protection	Double-layered Nitrile (≥5 mil thickness)	Nitrile provides broad-spectrum resistance to the polar aprotic solvents (e.g., DMSO, Methanol) typically used to dissolve uracil derivatives. Double-gloving ensures the outer glove can be rapidly doffed if contaminated, preventing dermal permeation of the carbamate moiety.
Eye Protection	Chemical Splash Goggles	Standard safety glasses lack a peripheral seal. Goggles are mandatory to prevent ocular exposure to micro-particulates during weighing, as fine powders can become airborne via electrostatic repulsion.
Body Protection	Flame-Resistant (FR) Lab Coat & Chemical Apron	Protects against static discharge during powder transfer and provides an impermeable barrier against solvent splashes during the dissolution phase.
Respiratory	N95/P100 Particulate Respirator	While primary handling must occur within a certified fume hood, a respirator acts as a secondary failsafe against the inhalation of aerosolized API dust during transit or accidental spills.

Self-Validating Operational Protocol

This methodology integrates safety checks directly into the workflow. Do not proceed to the next step unless the previous step's validation criteria are met. This ensures compliance with standard prudent laboratory practices[4].

Phase 1: Environmental Validation & Setup

• Verify Containment: Turn on the chemical fume hood and verify the face velocity is between 80 and 120 feet per minute (fpm)[3]. Validation: Check the digital monitor or use a delicate tissue wipe to visually confirm inward directional airflow.

• Static Mitigation: Place an anti-static ionizer fan near the analytical balance. Causality: Fine deuterated powders carry static charges that cause them to "jump" from spatulas, leading to inaccurate weighing and hazardous aerosolization.

Phase 2: Weighing and Transfer

• Equilibration: Transfer the sealed vial of 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil into the fume hood. Allow it to equilibrate to room temperature inside a desiccator. Causality: Opening a cold vial introduces ambient moisture, causing condensation that can catalyze deuterium-hydrogen exchange.

• Transfer: Using a grounded micro-spatula, carefully transfer the required mass into a pre-weighed, static-free glass vessel (e.g., amber glass to prevent UV degradation).

Phase 3: Dissolution

• Solvent Addition: Introduce the appropriate anhydrous solvent (e.g., LC-MS grade Methanol or DMSO) directly into the weighing vessel while still inside the hood.

• Sealing: Cap the vessel immediately with a PTFE-lined septum cap to minimize solvent evaporation and potential inhalation exposure.

• Homogenization: Vortex or sonicate the sealed vial until complete dissolution is achieved. Validation: Visually inspect the solution against a light source to ensure no undissolved micro-crystals remain.

Waste Management & Disposal Plan

Deuterated organic compounds and their associated solvents cannot be disposed of via standard aqueous waste streams. They must be managed strictly under EPA Resource Conservation and Recovery Act (RCRA) guidelines[5].

• Solid Waste: Empty compound vials, contaminated spatulas, weighing boats, and the outer layer of nitrile gloves must be segregated into a designated, rigid hazardous solid waste container labeled "Toxic Organic Solid Waste"[5].

• Liquid Waste: Any unused solution or solvent washings must be collected in a compatible, chemically resistant carboy (e.g., HDPE). Because the solvents used (like Methanol) are characteristically ignitable, the waste must be coded appropriately (e.g., EPA Waste Code D001 for ignitability) and kept tightly sealed with secondary containment[6].

• Decontamination: Wipe down the balance and fume hood surfaces with a solvent-dampened lint-free cloth, followed by a standard laboratory detergent. Dispose of the wipes in the solid waste container.

Process Visualization

Workflow for handling 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil.

References

• Title: 4-Amino-5-[(ethoxycarbonyl)amino]-1-methyl-d3 Uracil - Pharmaffiliates Source: pharmaffiliates.com URL:[Link]

• Title: Caffeine-impurities - Pharmaffiliates Source: pharmaffiliates.com URL: [Link]

• Title: Prudent Practices in the Laboratory - NCBI Bookshelf - NIH Source: nih.gov URL:[Link]

• Title: OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD Source: osha.gov URL:[Link]

• Title: Learn the Basics of Hazardous Waste | US EPA Source: epa.gov URL:[Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US EPA Source: epa.gov URL:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. osha.gov [osha.gov]
• 4. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]